Peposertib

• CAS: 1637542-33-6

Core Science & Biosynthesis

The Lynchpin of DNA Repair: A Technical Guide to DNA-PK in Non-Homologous End Joining

For Researchers, Scientists, and Drug Development Professionals

Introduction

The integrity of the genome is under constant assault from both endogenous and exogenous sources, leading to various forms of DNA damage. Among the most cytotoxic lesions are DNA double-strand breaks (DSBs), which can trigger chromosomal rearrangements, cell death, and carcinogenesis if not properly repaired. In mammalian cells, the primary pathway for repairing the majority of DSBs is Non-Homologous End Joining (NHEJ). This pathway, crucial throughout the cell cycle, directly ligates broken DNA ends. At the heart of the NHEJ machinery lies the DNA-dependent protein kinase (DNA-PK), a multi-component enzyme that acts as the master regulator and scaffold for the entire repair process. This technical guide provides an in-depth exploration of the core functions of DNA-PK in NHEJ, summarizing key quantitative data, detailing essential experimental protocols, and visualizing the intricate molecular choreography of this vital repair pathway.

The Core Mechanism: DNA-PK in Action

The NHEJ pathway can be broadly categorized into three main stages: break recognition, end processing, and ligation. DNA-PK is a pivotal player from the very outset, orchestrating the assembly of the repair complex and activating downstream enzymatic activities.

DNA-PK is a holoenzyme composed of two main components:

• The Ku70/80 heterodimer : This ring-shaped complex is the first responder to a DSB. It exhibits a high affinity for DNA ends, threading onto the broken termini irrespective of their sequence or structure (blunt, overhanging, or hairpin).[1] The Ku heterodimer serves as a molecular scaffold, protecting the DNA ends from nucleolytic degradation and recruiting the catalytic subunit.[2]

• The DNA-PK catalytic subunit (DNA-PKcs) : A large serine/threonine protein kinase of approximately 470 kDa, DNA-PKcs is recruited to the DSB by the DNA-bound Ku heterodimer.[3][4] The interaction with the Ku-DNA complex is essential for the activation of its kinase activity.[3]

Once assembled at the break site, the active DNA-PK holoenzyme forms a synaptic complex that holds the two DNA ends in close proximity.[2] This structure acts as a platform for the recruitment and regulation of other crucial NHEJ factors. The kinase activity of DNA-PKcs is indispensable; cells with a catalytically inactive form of the enzyme are deficient in DSB repair.[5]

Activated DNA-PKcs phosphorylates a host of downstream targets to coordinate the repair process. Key substrates include:

• Itself (Autophosphorylation) : Autophosphorylation of DNA-PKcs is a critical regulatory step. It is thought to induce a conformational change that permits the access of end-processing enzymes and ultimately facilitates the dissociation of DNA-PKcs from the complex to allow the final ligation step to proceed.[6]

• Artemis : This nuclease is activated by DNA-PKcs-mediated phosphorylation.[7] Activated Artemis is responsible for processing damaged or incompatible DNA ends, such as opening hairpin structures and trimming overhangs, to make them suitable for ligation.[7]

• XRCC4-Like Factor (XLF) and other factors that help stabilize the ligation complex.

• Ku70/80 : Phosphorylation of the Ku subunits also occurs, though its precise regulatory role is still under investigation.[8][9]

Following any necessary end processing by enzymes like Artemis and gap-filling by DNA polymerases (Pol μ and Pol λ), the final step is the ligation of the broken ends. This is carried out by the DNA Ligase IV complex, which includes its essential cofactor XRCC4.

Quantitative Data Presentation

The following tables summarize key quantitative parameters related to the function of DNA-PK and the efficacy of its inhibitors.

Parameter	Protein/Complex	Value	Organism/System	Reference(s)
Binding Affinity (Kd)	Ku70/80 to DNA ends	~0.15 - 2 nM	Human	[10]
Cellular Abundance	Ku70/80	~400,000 molecules/nucleus	Mammalian	[11]
Cellular Abundance	DNA-PKcs	50,000 - 100,000 molecules/cell	Human	[12]

Table 1: Biophysical and Cellular Properties of Core DNA-PK Components. This table provides data on the high-affinity interaction of the Ku heterodimer with DNA and the estimated abundance of the core DNA-PK proteins within the cell.

Inhibitor	Target	IC50 Value	Selectivity Notes	Reference(s)
NU7441 (KU-57788)	DNA-PKcs	14 nM	>100-fold selective over PI3K and mTOR.	[8][13]
AZD7648	DNA-PKcs	0.6 nM	>100-fold selective over many related kinases, including PI3Ks.	[13][14]
M3814 (Nedisertib)	DNA-PKcs	<3 nM	Potent and selective DNA-PK inhibitor.	[13][14]
CC-115	DNA-PKcs & mTOR	13 nM (DNA-PKcs), 21 nM (mTOR)	Dual inhibitor with ~40-fold selectivity over other PIKKs.	[8]

Table 2: Potency of Selected DNA-PK Inhibitors. This table summarizes the half-maximal inhibitory concentrations (IC50) for several well-characterized small molecule inhibitors of DNA-PKcs, which are valuable tools for research and potential therapeutic agents.

Signaling and Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate key aspects of the DNA-PK-mediated NHEJ pathway and a representative experimental workflow.

Caption: The core signaling pathway of Non-Homologous End Joining (NHEJ) mediated by DNA-PK.

Caption: Workflow for an in vitro DNA-PK kinase assay using luminescent ADP detection.

Experimental Protocols

Detailed methodologies are essential for the study of DNA-PK and NHEJ. Below are protocols for key experiments cited in the field.

Protocol 1: In Vitro DNA-PK Kinase Assay (ADP-Glo™ Method)

This assay quantifies the kinase activity of purified DNA-PK by measuring the amount of ADP produced in the phosphorylation reaction.

Materials:

• Purified DNA-PK enzyme (containing Ku and DNA-PKcs)

• DNA-PK Kinase Buffer (e.g., 40mM Tris pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50μM DTT)

• Activating DNA (short double-stranded DNA fragments)

• Specific peptide substrate for DNA-PK

• ATP solution

• DNA-PK inhibitor (e.g., NU7441) dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (Promega)

• White, opaque 96-well or 384-well plates

• Luminometer

Methodology:

• Prepare Reaction Mixture: In a microcentrifuge tube, prepare a master mix containing DNA-PK Kinase Buffer, DNA-PK enzyme, activating DNA, and the peptide substrate.

• Set up Plate: Dispense the reaction mixture into the wells of the assay plate.

• Add Inhibitor: Add serial dilutions of the DNA-PK inhibitor or a DMSO vehicle control to the appropriate wells.

• Initiate Reaction: Add ATP to all wells to start the kinase reaction. The final volume is typically 5-10 µL.

• Kinase Reaction Incubation: Incubate the plate at room temperature for 60 minutes.

• Terminate Reaction: Add ADP-Glo™ Reagent to each well. This stops the kinase reaction and depletes the remaining ATP.

• ATP Depletion Incubation: Incubate the plate at room temperature for 40 minutes.

• ADP to ATP Conversion: Add Kinase Detection Reagent to each well. This reagent converts the ADP generated by DNA-PK into ATP.

• Signal Generation Incubation: Incubate the plate at room temperature for 30-60 minutes to allow the luciferase in the detection reagent to produce a stable luminescent signal from the newly generated ATP.

• Data Acquisition: Measure the luminescence in each well using a plate-reading luminometer.

• Data Analysis: The luminescent signal is directly proportional to the amount of ADP produced and thus to DNA-PK activity. Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control and plot the results to determine the IC50 value.

Protocol 2: Cell-Free NHEJ Assay (Plasmid-Based)

This assay measures the ability of a cell-free extract to repair a linearized plasmid DNA, recapitulating the core steps of NHEJ in vitro.

Materials:

• Cell line of interest (e.g., HeLa, M059-J/K)

• Plasmid DNA (e.g., pBluescript)

• Restriction enzyme(s) to generate desired DNA ends (e.g., HindIII for compatible ends, EcoRV for blunt ends)

• Cell lysis buffer for nuclear or whole-cell extract preparation

• Reaction Buffer (containing HEPES, KCl, MgCl2, ATP, DTT)

• dNTPs

• PCR primers flanking the break site

• Agarose gel electrophoresis equipment

Methodology:

• Prepare DNA Substrate: Linearize the plasmid DNA with a chosen restriction enzyme to create DSBs. Purify the linearized DNA.

• Prepare Cell-Free Extract: Grow cells to a high density. Harvest the cells and prepare either a whole-cell or nuclear extract using established protocols that preserve the activity of repair proteins. Determine the protein concentration of the extract.

• Set up NHEJ Reaction: In a microcentrifuge tube, combine the cell-free extract (e.g., 20 µg of protein), the linearized plasmid DNA, reaction buffer, ATP, and dNTPs.

• Incubation: Incubate the reaction at a suitable temperature (e.g., 37°C) for a defined period (e.g., 1-4 hours) to allow for DNA end joining.

• Purify DNA: Stop the reaction and purify the DNA from the extract proteins (e.g., using phenol-chloroform extraction or a purification kit).

• Analyze Repair Products: The efficiency of end-joining can be assessed in several ways:

  • Gel Electrophoresis: Run the purified DNA on an agarose gel. Successful NHEJ will result in the formation of plasmid dimers, trimers, and higher-order multimers, which can be visualized by staining.

  • PCR Analysis: Use primers that flank the break site. Ligation of the ends will produce a PCR product of a specific size.

  • Sequencing: For a detailed analysis of repair fidelity, the junctional region of the repaired plasmids can be amplified by PCR and sequenced to identify insertions, deletions, or other modifications.

Protocol 3: Cellular NHEJ Reporter Assay (GFP-Based)

This in-vivo assay quantifies NHEJ efficiency within living cells using a reporter construct that expresses Green Fluorescent Protein (GFP) only after a successful repair event.

Materials:

• Mammalian cell line for transfection

• NHEJ reporter plasmid (e.g., a construct with a GFP gene disrupted by an intron containing two I-SceI restriction sites).[11]

• I-SceI endonuclease expression plasmid.

• Transfection reagent.

• Flow cytometer.

Methodology:

• Cell Culture and Transfection: Culture the cells to an appropriate confluency. Co-transfect the cells with the NHEJ reporter plasmid and the I-SceI expression plasmid using a suitable transfection method. A separate fluorescent protein plasmid (e.g., expressing mCherry) can be included as a transfection control.

• Induce DSBs: The expressed I-SceI endonuclease will cut the reporter plasmid at the specific recognition sites, creating a DSB and excising the intervening sequence.

• Repair by NHEJ: The cell's endogenous NHEJ machinery will repair the DSB. A successful repair event that re-ligates the GFP exons will restore the functional GFP open reading frame.

• Incubation: Allow the cells to incubate for 48-72 hours post-transfection to allow for DSB induction, repair, and GFP expression.

• Analysis by Flow Cytometry: Harvest the cells (e.g., by trypsinization). Analyze the cell population using a flow cytometer to quantify the percentage of GFP-positive cells within the population of successfully transfected cells (as identified by the transfection control marker). The percentage of GFP-positive cells serves as a direct measure of NHEJ efficiency.

Conclusion

DNA-PK is the master regulator of non-homologous end joining, a DNA repair pathway of paramount importance for maintaining genomic stability. Its core components, the Ku70/80 heterodimer and the DNA-PKcs catalytic subunit, work in a highly coordinated fashion to detect DNA breaks, scaffold the assembly of a multi-protein repair complex, and regulate the enzymatic activities required for DNA end processing and ligation. The quantitative data and detailed experimental protocols provided in this guide offer a robust framework for researchers and drug development professionals to further investigate the intricate mechanisms of DNA-PK and to explore its potential as a therapeutic target in oncology and other diseases linked to genomic instability. The continued study of this essential kinase will undoubtedly yield further insights into the fundamental processes that safeguard our genetic blueprint.

References

• 1. m.youtube.com [m.youtube.com]
• 2. The Nesvizhskii Lab [nesvilab.org]
• 3. DNA-PKcs - Wikipedia [en.wikipedia.org]
• 4. Double‐strand break repair by Ku70 requires heterodimerization with Ku80 and DNA binding functions | The EMBO Journal [link.springer.com]
• 5. The dynamics of Ku70/80 and DNA-PKcs at DSBs induced by ionizing radiation is dependent on the complexity of damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Frontiers | DNA-PKcs: A Multi-Faceted Player in DNA Damage Response [frontiersin.org]
• 8. Measuring nonhomologous end-joining, homologous recombination and alternative end-joining simultaneously at an endogenous locus in any transfectable human cell - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The DNA-dependent protein kinase: a multifunctional protein kinase with roles in DNA double strand break repair and mitosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Harnessing accurate non-homologous end joining for efficient precise deletion in CRISPR/Cas9-mediated genome editing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. KU70/80, DNA-PKcs, and Artemis are essential for the rapid induction of apoptosis after massive DSB formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Inhibition of non-homologous end joining increases the efficiency of CRISPR/Cas9-mediated precise [TM: inserted] genome editing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]

Peposertib's Effect on Cancer Cell Radiosensitivity: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Peposertib (also known as M3814) is a potent and selective small-molecule inhibitor of DNA-dependent protein kinase (DNA-PK).[1][2][3] DNA-PK plays a critical role in the repair of DNA double-strand breaks (DSBs) through the non-homologous end joining (NHEJ) pathway.[1][4][5] By inhibiting this key repair mechanism, Peposertib has demonstrated significant potential as a radiosensitizer, enhancing the efficacy of radiation therapy in preclinical cancer models.[1][2][3][6] This technical guide provides a comprehensive overview of the mechanism of action, quantitative effects, and experimental methodologies related to Peposertib's radiosensitizing properties. Furthermore, it delves into the effects of Rigosertib, a multi-kinase inhibitor that also exhibits radiosensitizing effects, albeit through different pathways.

Introduction: The Rationale for Targeting DNA Repair in Radiotherapy

Radiotherapy remains a cornerstone of cancer treatment, inducing cytotoxic DNA double-strand breaks (DSBs) in tumor cells.[2][3][7] However, the efficacy of radiotherapy can be limited by the intrinsic radioresistance of some tumors, which is often mediated by robust DNA damage response (DDR) pathways.[8] The cell employs two primary pathways to repair DSBs: the high-fidelity homologous recombination (HR) and the faster but more error-prone non-homologous end joining (NHEJ).[6][9] In many cancer cells, NHEJ is the predominant DSB repair pathway.[4]

Targeting key components of the DDR, therefore, presents a promising strategy to enhance the cytotoxic effects of radiation. Peposertib, by selectively inhibiting the catalytic subunit of DNA-PK (DNA-PKcs), directly blocks the NHEJ pathway, leading to the accumulation of unrepaired DNA damage and subsequent cell death in irradiated cancer cells.[1][6][8]

Peposertib: Mechanism of Action as a Radiosensitizer

Peposertib is an orally bioavailable and highly selective inhibitor of DNA-PKcs.[1][9] Its primary mechanism as a radiosensitizer involves the following key steps:

• Inhibition of DNA-PKcs Autophosphorylation: Following radiation-induced DSBs, DNA-PKcs is activated and undergoes autophosphorylation at sites such as Serine 2056. Peposertib effectively suppresses this radiation-induced autophosphorylation.[6]

• Suppression of NHEJ-mediated DSB Repair: By inhibiting DNA-PKcs, Peposertib prevents the ligation of broken DNA ends, leading to a significant delay in the resolution of DSBs.[2][3] This is evidenced by the persistence of γH2AX foci, a marker of DNA double-strand breaks.[9]

• Induction of Mitotic Catastrophe in p53-Deficient Cells: In cancer cells lacking functional p53, the inhibition of DSB repair by Peposertib allows them to bypass the G2/M checkpoint and enter mitosis with unrepaired chromosomes.[2][3] This leads to chromosomal missegregation, micronuclei formation, and ultimately, mitotic catastrophe and cell death.[2][3]

• Enhancement of Inflammatory Signaling: The accumulation of cytosolic DNA from micronuclei can activate the cGAS/STING pathway, leading to inflammatory signaling and potentially enhancing anti-tumor immune responses.[2][3]

Signaling Pathway of Peposertib-mediated Radiosensitization

Caption: Peposertib inhibits DNA-PKcs, blocking NHEJ and leading to enhanced cancer cell death following radiation.

Rigosertib: An Alternative Radiosensitizing Mechanism

Rigosertib, initially identified as a Polo-like kinase 1 (Plk1) inhibitor, also demonstrates significant radiosensitizing properties, though its mechanism differs from that of Peposertib.[10][11][12][13]

• Plk1 Inhibition and G2/M Arrest: Rigosertib induces a G2/M cell cycle arrest by inhibiting Plk1, a key regulator of mitotic progression.[12][14] Cells in the G2/M phase are known to be more sensitive to radiation.[14]

• Inhibition of the PI3K/Akt Pathway: Rigosertib has also been shown to inhibit the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.[10][11][13] Inhibition of this pathway can further enhance the cytotoxic effects of radiation.[10][11]

• Induction of Mitotic Catastrophe: Similar to the ultimate outcome of Peposertib in p53-deficient cells, Rigosertib's disruption of mitotic processes can lead to mitotic catastrophe and cell death.[10]

Signaling Pathway of Rigosertib-mediated Radiosensitization

Caption: Rigosertib inhibits PLK1 and PI3K pathways, leading to G2/M arrest and increased radiosensitivity.

Quantitative Data on Radiosensitizing Effects

The following tables summarize the quantitative data from preclinical studies evaluating the radiosensitizing effects of Peposertib and Rigosertib.

Table 1: In Vitro Radiosensitizing Effects of Peposertib

Cell Line	Cancer Type	Peposertib Concentration (nmol/L)	Radiation Dose (Gy)	Outcome Measure	Result	Reference
M12	Melanoma Brain Metastasis	100	2.5	Clonogenic Survival	Significantly reduced vs. radiation alone (p=0.0001)	[6]
M12	Melanoma Brain Metastasis	300	2.5	Clonogenic Survival	Significantly reduced vs. radiation alone (p=0.0007)	[6]
M12	Melanoma Brain Metastasis	1,000	2.5	Clonogenic Survival	Significantly reduced vs. radiation alone (p=0.0008)	[6]
M12	Melanoma Brain Metastasis	300	2.5, 5	Sensitizer Enhancement Ratio (SER₁₀)	1.9 ± 0.1	[6]
U251V	Glioblastoma	300-1,000	5	Clonogenic Survival	Prominent potentiation of radiation effects (p < 0.0001)	[9]
SVG-A	Human Astrocyte (Normal)	300	N/A	Sensitizer Enhancement Ratio (SER₁₀)	1.9 ± 0.1	[6][15]

Table 2: In Vivo Radiosensitizing Effects of Peposertib

Tumor Model	Cancer Type	Peposertib Dose	Radiation Schedule	Outcome Measure	Result	Reference
M12-eGFP Xenograft	Melanoma Brain Metastasis	125 mpk (twice daily)	2.5 Gy x 5 fractions	Median Survival	104% increase (p=0.0015)	[6][16][17]
M15 Xenograft	Melanoma Brain Metastasis	125 mpk (twice daily)	2.5 Gy x 5 fractions	Median Survival	50% increase (p=0.03)	[6][16][17]
M27 Xenograft	Melanoma Brain Metastasis	125 mpk (twice daily)	2.5 Gy x 5 fractions	Median Survival	16% increase (p=0.04)	[6][16][17]
SK-RC-52 Xenograft	Renal Cell Carcinoma	Not Specified	3MBq or 6MBq ¹⁷⁷Lu-anti-CAIX RIT	Anti-tumor activity	3MBq RIT + Peposertib ≥ 6MBq RIT alone	[18]
Prostate Xenograft	Prostate Cancer	Not Specified	6MBq ¹⁷⁷Lu-anti-PSMA RIT	Complete Response (CR)	75% CR (3/4) vs 25% CR (1/4) for RIT alone	[18]

Table 3: In Vitro Radiosensitizing Effects of Rigosertib

Cell Line	Cancer Type	Rigosertib Concentration (µM)	Radiation Dose (Gy)	Outcome Measure	Result	Reference
HeLa	Cervical Carcinoma	Not Specified	2-8	Dose Modification Factor	1.4 - 2.2	[11][12]
C33A	Cervical Carcinoma	Not Specified	2-8	Dose Modification Factor	1.4 - 2.2	[11][12]
HeLa	Cervical Carcinoma	Not Specified	6	Increase in γ-H2AX intensity	71-108% increase with Rigosertib vs. 15-25% with Cisplatin	[11][12]
C33A	Cervical Carcinoma	Not Specified	6	Increase in γ-H2AX intensity	71-108% increase with Rigosertib vs. 15-25% with Cisplatin	[11][12]

Table 4: In Vivo Radiosensitizing Effects of Rigosertib

Tumor Model	Cancer Type	Rigosertib Dose	Radiation Schedule	Outcome Measure	Result	Reference
Cervical Cancer Xenograft	Cervical Carcinoma	Not Specified	Not Specified	Tumor Growth Delay	53% longer with Rigosertib vs. Cisplatin	[11][12]

Experimental Protocols

This section outlines the general methodologies for key experiments cited in the literature. For detailed, step-by-step protocols, please refer to the cited publications.

Cell Culture

• Cell Lines: A variety of human cancer cell lines have been used, including those from melanoma brain metastases (M12, M15, M27), glioblastoma (U251), and cervical carcinoma (HeLa, C33A).[6][9][12] Normal human astrocyte cell lines (SVG-A) have also been used to assess effects on non-malignant tissue.[6][15]

• Culture Conditions: Cells are typically maintained in appropriate media supplemented with fetal bovine serum and antibiotics, and incubated in a humidified atmosphere at 37°C and 5% CO₂.

Clonogenic Survival Assay

The clonogenic survival assay is the gold standard for assessing the reproductive integrity of cells after exposure to ionizing radiation.[19][20]

Caption: Workflow of a typical clonogenic survival assay to assess radiosensitivity.

Immunofluorescence for γ-H2AX Foci

This technique is used to visualize and quantify DNA double-strand breaks.[19]

• Procedure:

  • Cells are grown on coverslips and treated with the drug and/or radiation.

  • At specified time points, cells are fixed and permeabilized.

  • Cells are incubated with a primary antibody against phosphorylated H2AX (γ-H2AX).

  • A fluorescently labeled secondary antibody is used for detection.

  • Nuclei are counterstained with DAPI.

  • Images are acquired using a fluorescence microscope, and the number of foci per nucleus is quantified.[19]

Western Blotting

Western blotting is used to detect and quantify specific proteins involved in DNA damage signaling pathways.

• Procedure:

  • Protein lysates are collected from treated and untreated cells.

  • Proteins are separated by size using SDS-PAGE and transferred to a membrane.

  • The membrane is incubated with primary antibodies against target proteins (e.g., phospho-DNA-PKcs, total DNA-PKcs, γH2AX).

  • Horseradish peroxidase-conjugated secondary antibodies are used for detection via chemiluminescence.

In Vivo Tumor Xenograft Studies

• Animal Models: Immunocompromised mice (e.g., C57BL/6, BALB/c) are typically used.[4]

• Tumor Implantation: Human cancer cells are injected subcutaneously or orthotopically to establish tumors.

• Treatment: Once tumors reach a specified size, animals are randomized into treatment groups: vehicle control, Peposertib/Rigosertib alone, radiation alone, or combination therapy.

• Drug Administration: Peposertib is typically administered via oral gavage.[6]

• Irradiation: Tumors are locally irradiated using a dedicated animal irradiator.

• Monitoring: Tumor volume and animal body weight are monitored regularly. The primary endpoint is often tumor growth delay or an increase in median survival.

Clinical Development and Future Directions

Peposertib is currently being evaluated in multiple clinical trials in combination with radiotherapy for various solid tumors, including glioblastoma, pancreatic cancer, and head and neck cancers.[1][7][9][21][22] These studies aim to determine the maximum tolerated dose, safety, and efficacy of this combination therapy.[1][23] Early results suggest that Peposertib is generally well-tolerated in combination with radiation.[1]

The combination of DNA-PK inhibitors like Peposertib with radiotherapy holds significant promise for improving outcomes in patients with radioresistant tumors. Further research is needed to identify predictive biomarkers of response and to explore rational combinations with other targeted agents and immunotherapies.[2][3]

Conclusion

Peposertib has emerged as a potent radiosensitizer by virtue of its selective inhibition of DNA-PK and the NHEJ pathway. Preclinical data robustly support its ability to enhance the efficacy of radiation in a variety of cancer models. Rigosertib also demonstrates radiosensitizing effects, primarily through the inhibition of Plk1 and the PI3K/Akt pathway. The ongoing clinical evaluation of Peposertib in combination with radiotherapy will be crucial in translating these promising preclinical findings into tangible benefits for cancer patients. This technical guide provides a foundational understanding of the mechanisms and data supporting the use of these agents to overcome radioresistance.

References

• 1. A Phase 1 Study of the DNA-PK Inhibitor Peposertib in Combination With Radiation Therapy With or Without Cisplatin in Patients With Advanced Head and Neck Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DNA-dependent protein kinase inhibitor as a sensitizer of radiotherapy in locally advanced rectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. letswinpc.org [letswinpc.org]
• 8. Central Nervous System Delivery of the Catalytic Subunit of DNA-Dependent Protein Kinase Inhibitor Peposertib as Radiosensitizer for Brain Metastases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. DNA-PK Inhibition Shows Differential Radiosensitization in Orthotopic GBM PDX Models Based on DDR Pathway Deficits - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rigosertib is a more effective radiosensitizer than cisplatin in concurrent chemo-radiation treatment of cervical carcinoma, in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 11. BioKB - Publication [biokb.lcsb.uni.lu]
• 12. Rigosertib is a more effective radiosensitizer than cisplatin in concurrent chemoradiation treatment of cervical carcinoma, in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Lights and Shadows on the Cancer Multi-Target Inhibitor Rigosertib (ON-01910.Na) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In Vitro Evaluation of Rigosertib Antitumoral and Radiosensitizing Effects against Human Cholangiocarcinoma Cells [mdpi.com]
• 15. aacrjournals.org [aacrjournals.org]
• 16. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. jnm.snmjournals.org [jnm.snmjournals.org]
• 19. benchchem.com [benchchem.com]
• 20. Inter-assay precision of clonogenic assays for radiosensitivity in cancer cell line A549 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Facebook [cancer.gov]
• 22. academic.oup.com [academic.oup.com]
• 23. medicine.yale.edu [medicine.yale.edu]

Peposertib (M3814): A Technical Guide on its Chemical Structure, Properties, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peposertib, also known as M3814 or Nedisertib, is a potent, selective, and orally bioavailable small-molecule inhibitor of the DNA-dependent protein kinase (DNA-PK).[1][2][3][4] DNA-PK is a critical enzyme in the non-homologous end joining (NHEJ) pathway, a major cellular mechanism for repairing DNA double-strand breaks (DSBs).[1][5] By inhibiting this repair process, Peposertib sensitizes cancer cells to the cytotoxic effects of DNA-damaging agents, such as ionizing radiation and certain chemotherapies.[1][3] This technical guide provides an in-depth overview of Peposertib's chemical structure, physicochemical and pharmacokinetic properties, mechanism of action, and key experimental protocols used in its evaluation.

Chemical Identity and Physicochemical Properties

Peposertib is a complex heterocyclic molecule. Its chemical identifiers and computed physicochemical properties are summarized in the table below, providing a foundational understanding of its drug-like characteristics.

Identifier / Property	Value	Source
IUPAC Name	(S)-[2-chloro-4-fluoro-5-(7-morpholin-4-ylquinazolin-4-yl)phenyl]-(6-methoxypyridazin-3-yl)methanol	[6]
Synonyms	M3814, Nedisertib, MSC2490484A	[7]
Molecular Formula	C₂₄H₂₁ClFN₅O₃	[6]
Molecular Weight	481.9 g/mol	[6][8]
CAS Number	1637542-33-6	[6]
SMILES String	COC1=NN=C(C=C1)--INVALID-LINK--C3=NC=NC4=C3C=CC(=C4)N5CCOCC5)F)Cl)O	[6]
XLogP3	2.8	[6][8]
Hydrogen Bond Donors	1	[8]
Hydrogen Bond Acceptors	9	[8]
Topological Polar Surface Area	93.5 Ų	[6][8]
Solubility Profile	Low, pH-dependent solubility (BCS Class II)	[9][10]

Mechanism of Action: Inhibition of the NHEJ Pathway

Peposertib exerts its therapeutic effect by targeting DNA-PK, a serine/threonine protein kinase that acts as a master regulator of the NHEJ pathway for repairing DNA DSBs.[1][5]

• DNA Damage Recognition: Following a DNA DSB (induced by radiation or chemotherapy), the Ku70/Ku80 heterodimer rapidly binds to the broken DNA ends.[2][9]

• DNA-PK Holoenzyme Assembly: This binding event recruits the DNA-PK catalytic subunit (DNA-PKcs), forming the active DNA-PK holoenzyme.[9]

• Kinase Activation & Repair: DNA-PKcs is activated and phosphorylates itself and other downstream targets (e.g., Artemis, Ligase IV) to process the DNA ends and ligate them together, completing the repair.[2]

• Inhibition by Peposertib: Peposertib acts as an ATP-competitive inhibitor, binding to the kinase domain of DNA-PKcs and blocking its catalytic activity.[9][10] This prevents the phosphorylation events necessary for NHEJ, leading to the persistence of lethal DSBs and subsequent cancer cell death.[1]

The diagram below illustrates the DNA-PK mediated NHEJ pathway and the point of inhibition by Peposertib.

References

• 1. A first-in-man phase 1 study of the DNA-dependent protein kinase inhibitor peposertib (formerly M3814) in patients with advanced solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DNA-Dependent Protein Kinase Inhibitor Peposertib Potentiates the Cytotoxicity of Topoisomerase II Inhibitors in Synovial Sarcoma Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 6. Peposertib | C24H21ClFN5O3 | CID 86292849 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. A Phase Ib Study of the DNA-PK Inhibitor Peposertib Combined with Neoadjuvant Chemoradiation in Patients with Locally Advanced Rectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Peposertib | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 9. Phase I crossover study of DNA‐protein kinase inhibitor peposertib in healthy volunteers: Effect of food and pharmacokinetics of an oral suspension - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Peposertib's Impact on Cell Cycle Checkpoints: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Peposertib (also known as M3814) is a potent and selective inhibitor of the DNA-dependent protein kinase (DNA-PK), a critical enzyme in the non-homologous end joining (NHEJ) pathway for repairing DNA double-strand breaks (DSBs).[1][2][3] By disrupting this primary DNA repair mechanism, Peposertib sensitizes cancer cells to DNA-damaging agents such as radiotherapy and certain chemotherapies.[4][5] This guide provides an in-depth analysis of the molecular mechanisms through which Peposertib impacts cell cycle checkpoints, particularly the G2/M checkpoint, and how this effect is contingent on the tumor suppressor p53 status. Detailed experimental protocols and quantitative data are presented to support the described mechanisms.

Core Mechanism of Action: DNA-PK Inhibition

DNA-PK is a key component of the NHEJ machinery, which is the predominant pathway for repairing DNA DSBs throughout the cell cycle.[6] When a DSB occurs, the Ku70/Ku80 heterodimer binds to the broken DNA ends and recruits the catalytic subunit of DNA-PK (DNA-PKcs).[2][7] DNA-PKcs then phosphorylates various substrates to facilitate the processing and ligation of the DNA ends.

Peposertib is an orally bioavailable, small-molecule inhibitor that selectively targets the kinase activity of DNA-PKcs at sub-nanomolar concentrations.[4] By inhibiting DNA-PK, Peposertib prevents the repair of DSBs induced by exogenous agents like ionizing radiation (IR) or topoisomerase II inhibitors (e.g., doxorubicin, etoposide).[2][4] The persistence of unrepaired DSBs triggers the DNA Damage Response (DDR), a complex signaling network that activates cell cycle checkpoints to halt cell division and allow time for repair.[4] If the damage is irreparable, the DDR can lead to cellular senescence or apoptosis.

Modulation of Cell Cycle Checkpoints

Peposertib monotherapy has a minimal effect on cell cycle distribution.[1] However, when combined with a DSB-inducing agent, its impact on cell cycle progression becomes profound, primarily leading to a robust G2/M checkpoint arrest.[1][2]

G2/M Checkpoint Arrest

The G2/M checkpoint prevents cells with damaged DNA from entering mitosis, thus avoiding the propagation of genomic instability. When DNA DSBs persist due to Peposertib's inhibition of NHEJ, the Ataxia-Telangiectasia Mutated (ATM) kinase is activated.[2][5] ATM, in turn, phosphorylates and activates downstream checkpoint kinases such as CHK1 and CHK2.[1][5] These kinases then inactivate the CDC25 phosphatases, which are required to activate the Cyclin B-CDK1 complex that drives mitotic entry. This signaling cascade results in a transient arrest of cells in the G2 phase of the cell cycle.[1]

Studies in various cancer cell lines, including triple-negative breast cancer and p53-deficient models, have consistently shown a significant accumulation of cells in the G2/M phase following combined treatment with Peposertib and a DNA-damaging agent.[1][2]

The Pivotal Role of p53 Status

The ultimate fate of a cancer cell arrested at the G2/M checkpoint by the combination treatment is largely determined by its p53 status.[5][8]

• In p53 Wild-Type Cells: In the presence of functional p53, the ATM-mediated DDR is amplified.[2][5] Peposertib treatment in combination with DNA damage leads to increased phosphorylation of p53 at Serine 15 (a direct target of ATM) and an overall increase in p53 protein levels.[5][7] This hyperactivation of p53 enhances the transcription of its target genes, including the cyclin-dependent kinase inhibitor p21.[2][5][7] The upregulation of p21 reinforces the cell cycle arrest, often leading to a state of premature senescence.[1][9] This robust checkpoint response effectively protects the cells from entering mitosis with unrepaired chromosomes.[5]

• In p53-Deficient Cells: Cancer cells lacking functional p53 do not have this protective checkpoint mechanism.[1][8] Although they still undergo an initial G2 arrest mediated by ATM/CHK signaling, this checkpoint is often leaky or transient.[1] Consequently, these cells eventually enter mitosis despite carrying unrepaired DSBs. This leads to severe chromosomal aberrations, aberrant cell division, and ultimately, cell death through a process known as mitotic catastrophe.[5][8] This selective vulnerability of p53-deficient tumors is a key rationale for combining Peposertib with radiotherapy.[1][8]

Signaling Pathways

The interplay between DNA repair and cell cycle checkpoint signaling is complex. The following diagrams illustrate the key pathways affected by Peposertib.

Caption: Peposertib inhibits the kinase activity of DNA-PKcs, a core component of the NHEJ pathway.

Caption: Peposertib + DNA damage enhances ATM activation, leading to p53-dependent G2/M arrest.

Quantitative Data Summary

The following tables summarize quantitative findings from preclinical studies investigating Peposertib's effect on the cell cycle.

Table 1: Cell Cycle Distribution in MDA-MB-231 (TNBC) Cells [2]

Treatment (7 days)	% EdU+ Cells (Proliferating)	% Cells in G2/M Phase
Vehicle Control (DMSO)	8.62%	Not specified
Peposertib (1 µM)	9.03%	Not specified
Doxorubicin (1 nM)	9.82%	Not specified
Peposertib + Doxorubicin	1.46%	Significant Accumulation

Note: The study visually demonstrates a clear G2/M peak in the combination treatment group via flow cytometry histograms.[2]

Table 2: Protein Expression Changes in MDA-MB-231 Cells Following Combination Treatment [2]

Protein	Change with Peposertib + Doxorubicin	Role/Significance
p-ATM (S1981)	Increased	Activation of ATM kinase
p-H2AX (S139)	Increased	Marker of DNA DSBs
p-Kap1 (S824)	Increased	ATM substrate, involved in DDR
p-p53 (S15)	Increased	Activation of p53
p21	Increased	p53 target, CKI, induces arrest

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following are generalized protocols for key experiments used to study Peposertib's effects.

Western Blotting for Protein Analysis

This protocol is used to detect changes in the expression and phosphorylation status of key proteins in the DDR and cell cycle pathways (e.g., ATM, p53, p21, γH2AX).[2][5][7]

• Cell Lysis:

  • Culture cells to 70-80% confluency and treat with Peposertib and/or a DNA-damaging agent for the desired time.

  • Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors.[2][7]

  • Sonicate lysates (e.g., 10 minutes with 30s on/30s off cycles) at 4°C to shear DNA and ensure complete lysis.[2][7]

  • Centrifuge at >12,000 g for 15 minutes at 4°C to pellet cell debris.[2]

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Sample Preparation & Electrophoresis:

  • Normalize protein amounts for all samples and add Laemmli sample buffer. Heat samples at 95°C for 5 minutes.

  • Load 20-40 µg of protein per lane onto an SDS-PAGE gel (e.g., 4-12% Bis-Tris).[9]

  • Run the gel in 1x running buffer until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer proteins from the gel to a nitrocellulose or PVDF membrane using a wet or semi-dry transfer system.[10]

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20).[10]

  • Incubate the membrane with a specific primary antibody (e.g., anti-p-p53 S15) diluted in blocking buffer, typically overnight at 4°C with gentle agitation.[10]

  • Wash the membrane three times for 5-10 minutes each with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[10]

  • Wash again three times with TBST.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.[11]

  • Capture the signal using an imaging system or X-ray film.[11] Vinculin or GAPDH is often used as a loading control.[2]

Flow Cytometry for Cell Cycle Analysis

This technique quantifies the DNA content of individual cells, allowing for the determination of the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).[2]

• Cell Preparation:

  • Treat cells as required. Harvest both adherent and floating cells to include apoptotic populations.

  • Count cells and aliquot approximately 1 x 10⁶ cells per sample.[12]

  • Wash cells with PBS and centrifuge.

• Fixation:

  • Resuspend the cell pellet and fix by adding ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping.[13]

  • Incubate at -20°C for at least 2 hours (can be stored for weeks).[14]

• Staining:

  • Centrifuge the fixed cells to remove ethanol and wash with PBS.

  • Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A in a permeabilization buffer (e.g., PBS with 0.1% Triton X-100).[13][15] RNase A is crucial to prevent staining of double-stranded RNA.

  • Incubate for 15-30 minutes at room temperature, protected from light.[15]

• Data Acquisition and Analysis:

  • Analyze samples on a flow cytometer, exciting the PI with a 488 nm or 561 nm laser and collecting fluorescence in the red spectrum.

  • Use a low flow rate for better resolution.[13]

  • Analyze the resulting DNA content histograms using cell cycle analysis software (e.g., ModFit, FlowJo) to deconvolute the G0/G1, S, and G2/M populations.[12]

Immunofluorescence for DNA Damage Foci (γH2AX)

Immunofluorescence is used to visualize the formation of nuclear foci containing phosphorylated H2AX (γH2AX), a marker for DNA DSBs.[16][17]

• Cell Culture and Treatment:

  • Grow cells on glass coverslips in a multi-well plate.

  • Apply treatments as required.

• Fixation and Permeabilization:

  • Wash cells with PBS.

  • Fix with 4% paraformaldehyde for 10-15 minutes at room temperature.[17]

  • Wash again with PBS.

  • Permeabilize with 0.2-0.5% Triton X-100 in PBS for 5-10 minutes to allow antibody entry into the nucleus.[17]

• Blocking and Staining:

  • Wash with PBS and block with a solution like 2% BSA in PBS for 30-60 minutes to reduce non-specific antibody binding.[17]

  • Incubate with the primary antibody (e.g., anti-γH2AX) diluted in blocking buffer for 1-2 hours at room temperature or overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with a fluorescently-labeled secondary antibody for 1 hour at room temperature, protected from light.

• Mounting and Imaging:

  • Wash three times with PBS.

  • Mount the coverslip onto a microscope slide using a mounting medium containing a nuclear counterstain like DAPI.

  • Image the cells using a fluorescence or confocal microscope. The number and intensity of γH2AX foci per nucleus can be quantified using image analysis software.

Experimental Workflow Visualization

The following diagram outlines a typical workflow for assessing the impact of Peposertib on cell cycle checkpoints in vitro.

Caption: A typical workflow for studying Peposertib's effects on the cell cycle in vitro.

Conclusion and Therapeutic Implications

Peposertib's mechanism of action extends beyond simple DNA repair inhibition; it is a potent modulator of cell cycle checkpoints. By preventing the repair of DSBs, it forces cancer cells to rely on the ATM-driven DNA damage response. The outcome of this checkpoint activation is critically dependent on the p53 status of the tumor. In p53-proficient tumors, Peposertib can enhance p53-mediated cell cycle arrest and senescence, while in p53-deficient tumors, it promotes mitotic catastrophe and cell death.[5][8]

This differential impact provides a strong therapeutic rationale for its use in combination with radiotherapy and certain chemotherapies, particularly in tumors with p53 mutations, which are common in many cancer types. The detailed understanding of its effects on cell cycle checkpoints, as outlined in this guide, is essential for the rational design of clinical trials and the development of effective combination strategies.[3][7] Current clinical research is actively exploring these combinations in various solid tumors.[6][7][18]

References

• 1. DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. clinicaltrials.eu [clinicaltrials.eu]
• 4. A first-in-man phase 1 study of the DNA-dependent protein kinase inhibitor peposertib (formerly M3814) in patients with advanced solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phase I study of peposertib and avelumab with or without palliative radiotherapy in patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. origene.com [origene.com]
• 11. benchchem.com [benchchem.com]
• 12. Flow Cytometry Protocol [sigmaaldrich.com]
• 13. cancer.wisc.edu [cancer.wisc.edu]
• 14. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 16. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 17. youtube.com [youtube.com]
• 18. A Phase Ib Study of the DNA-PK Inhibitor Peposertib Combined with Neoadjuvant Chemoradiation in Patients with Locally Advanced Rectal Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Peposertib: A Technical Overview of a Novel DNA-PK Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Peposertib (also known as M3814) is a potent and selective, orally bioavailable small molecule inhibitor of the catalytic subunit of DNA-dependent protein kinase (DNA-PKcs). By targeting a key component of the non-homologous end joining (NHEJ) pathway, Peposertib disrupts the repair of DNA double-strand breaks (DSBs), a critical mechanism for cancer cell survival, particularly in response to radiotherapy and certain chemotherapies. This technical guide provides a comprehensive summary of the discovery, mechanism of action, preclinical development, and clinical evaluation of Peposertib, presenting key quantitative data, experimental methodologies, and visual representations of its biological and developmental pathways.

Discovery and Rationale

The discovery of Peposertib stemmed from a drug discovery program aimed at identifying potent and selective inhibitors of DNA-PK.[1] The rationale for targeting DNA-PK is based on its critical role in the repair of DNA DSBs, which are highly cytotoxic lesions induced by ionizing radiation and various chemotherapeutic agents.[1] Cancer cells often exhibit an increased reliance on specific DNA damage response (DDR) pathways for survival, making them vulnerable to inhibitors of these pathways. By blocking DNA-PK-mediated NHEJ, Peposertib was designed to enhance the efficacy of DNA-damaging cancer therapies.[1]

Mechanism of Action

Peposertib functions as an ATP-competitive inhibitor of DNA-PKcs.[1] In the presence of DNA DSBs, DNA-PK is activated and autophosphorylates, initiating the NHEJ repair cascade. Peposertib binds to the kinase domain of DNA-PKcs, preventing its catalytic activity.[1] This inhibition leads to the accumulation of unrepaired DSBs, ultimately triggering cell cycle arrest and apoptosis in cancer cells. Furthermore, the inhibition of DNA-PK by Peposertib has been shown to potentiate ATM/p53 signaling, leading to enhanced p53-dependent antitumor activity.

Figure 1: Mechanism of Action of Peposertib.

Preclinical Development

In Vitro Studies

Peposertib has demonstrated potent and selective inhibition of DNA-PK in biochemical assays and has shown significant activity in various cancer cell lines, particularly in combination with DNA-damaging agents.

Table 1: In Vitro Activity of Peposertib

Parameter	Value	Cell Line(s)	Combination Agent	Reference
DNA-PK IC50	0.6 nmol/L	-	-	[1]
Radiosensitization	Potentiated radiation-induced cell killing	Multiple cancer cell lines	Ionizing Radiation	[1]
Chemosensitization	Synergistic antiproliferative activity	Triple-Negative Breast Cancer cell lines	Doxorubicin, Epirubicin, Etoposide	[2]

In Vivo Studies

Preclinical studies in xenograft models have shown that oral administration of Peposertib, in combination with radiation or chemotherapy, leads to significant tumor growth inhibition and, in some cases, complete tumor regression.[1]

Table 2: Preclinical In Vivo Efficacy of Peposertib

Cancer Model	Combination Therapy	Key Findings	Reference
Cervical Cancer (HeLa xenograft)	Ionizing Radiation	Significant reduction in tumor burden	[3]
Triple-Negative Breast Cancer (MDA-MB-231 & MX-1 xenografts)	Pegylated Liposomal Doxorubicin (PLD)	Induced tumor regression and prevented regrowth	[2]
Melanoma Brain Metastases (PDX models)	Ionizing Radiation	Significant prolongation in median survival	[4]
FaDu & H460 Lung Carcinoma xenografts	Fractionated Radiation	Complete and durable tumor regression	[1]

Pharmacokinetics

Preclinical pharmacokinetic studies in mice have characterized the absorption, distribution, metabolism, and excretion of Peposertib.

Table 3: Preclinical Pharmacokinetic Parameters of Peposertib in Mice

Parameter	Value	Dosing	Reference
Half-life (t1/2)	~2.44 hours	20 mg/kg oral	[4]
Brain Distribution (Kpuu)	0.027 (wild-type mice)	20 mg/kg oral	[4]
Brain Distribution (Kpuu)	0.215 (BCRP/MDR1A/B knockout mice)	20 mg/kg oral	[4]

Clinical Development

Peposertib has been evaluated in several Phase I and Phase II clinical trials to determine its safety, tolerability, pharmacokinetics, and preliminary efficacy, both as a monotherapy and in combination with other anti-cancer treatments.

Table 4: Overview of Key Clinical Trials with Peposertib

Trial Identifier	Phase	Indication	Treatment Combination	Key Findings	Reference
NCT03770689	Ib/II	Locally Advanced Rectal Cancer	Capecitabine and Radiotherapy	Peposertib ≤150 mg once daily was tolerable. Limited clinical benefit observed at tolerable doses.	[5][6]
NCT02316197, NCT02516813	I	Advanced Solid Tumors	Monotherapy and Radiotherapy	MTD not reached up to the highest administered level in monotherapy.	[1]
NCT04555577	I	Newly Diagnosed MGMT Unmethylated Glioblastoma	Radiation and Adjuvant Temozolomide	Ongoing to determine MTD.	[7]

Table 5: Pharmacokinetic Parameters of Peposertib in Healthy Volunteers (100 mg single dose)

Parameter	Tablet (fasted)	Tablet (fed)	Oral Suspension (fasted)	Reference
Cmax (ng/mL)	Geometric Mean (GeoCV%): 104.47 (79.15, 137.90)	-	Geometric Mean (GeoCV%): 173.29 (135.78, 221.16)	[1]
AUC0–t (ng*h/mL)	Geometric Mean (90% CI): 123.81 (108.04, 141.87)	-	Geometric Mean (90% CI): 124.83 (111.50, 139.76)	[1]
Tmax (h)	Median (min; max): 1 (0.50; 3.00)	Median (min; max): 3.5 (1.50; 5.00)	Median (min; max): 0.5	[1]
t1/2 (h)	Geometric Mean (GeoCV%): 5.40 (75.0)	Geometric Mean (GeoCV%): 3.34 (56.3)	-	[1]

Experimental Protocols

Disclaimer: The following protocols are generalized based on publicly available information and standard laboratory procedures. Specific details from the cited studies are not fully available.

Western Blotting for DNA Damage Response Proteins

This protocol describes a general method for assessing the phosphorylation status of key DNA damage response proteins.

Figure 2: Generalized Western Blotting Workflow.

• Cell Treatment and Lysis: Plate and treat cells with desired concentrations of Peposertib with or without a DNA-damaging agent (e.g., ionizing radiation, doxorubicin). After treatment, wash cells with PBS and lyse them in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard method such as the bicinchoninic acid (BCA) assay.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) for 1 hour at room temperature. Incubate the membrane with primary antibodies against target proteins (e.g., phospho-DNA-PKcs, total DNA-PKcs, γH2AX, phospho-ATM, total ATM) overnight at 4°C. After washing, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system and quantify the band intensities using densitometry software.

Clonogenic Survival Assay

This assay assesses the ability of single cells to form colonies after treatment, a measure of reproductive cell death.

Figure 3: Generalized Clonogenic Survival Assay Workflow.

• Cell Seeding: Prepare a single-cell suspension of the desired cancer cell line and seed a known number of cells into 6-well plates. The number of cells seeded will depend on the expected toxicity of the treatment.

• Treatment: After allowing the cells to attach, treat them with various concentrations of Peposertib, either alone or in combination with a single dose of ionizing radiation.

• Incubation: Incubate the plates for 7-14 days, or until visible colonies are formed in the untreated control wells.

• Fixing and Staining: Aspirate the media, wash the wells with PBS, and fix the colonies with a solution such as methanol:acetic acid (3:1). After fixation, stain the colonies with a solution of 0.5% crystal violet in methanol.

• Colony Counting: After washing and drying, count the number of colonies containing at least 50 cells.

• Data Analysis: Calculate the plating efficiency and the surviving fraction for each treatment condition. Plot the surviving fraction against the dose of radiation to generate cell survival curves.

In Vivo Xenograft Model

This protocol describes a general procedure for evaluating the efficacy of Peposertib in a subcutaneous tumor model.

• Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., HeLa, MDA-MB-231) into the flank of immunocompromised mice.

• Tumor Growth and Randomization: Monitor tumor growth by caliper measurements. When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment groups.

• Treatment: Administer Peposertib via oral gavage and/or the combination agent (e.g., radiation, doxorubicin) according to the specified dosing schedule.

• Monitoring: Monitor tumor volume and body weight regularly throughout the study.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for further analysis, such as immunohistochemistry for biomarkers like γH2AX.

Conclusion

Peposertib is a promising DNA-PK inhibitor with a well-defined mechanism of action and demonstrated preclinical efficacy in sensitizing cancer cells to DNA-damaging therapies. Early clinical trials have established its safety and tolerability. Ongoing and future studies will further delineate its therapeutic potential in various cancer types and combination regimens. The data and methodologies summarized in this guide provide a comprehensive resource for researchers and clinicians interested in the continued development and application of Peposertib.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Item - Supplementary Tables 1-2 and Supplementary Figures 1-6 from Pharmacologic Inhibitor of DNA-PK, M3814, Potentiates Radiotherapy and Regresses Human Tumors in Mouse Models - figshare - Figshare [figshare.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. A Phase Ib Study of the DNA-PK Inhibitor Peposertib Combined with Neoadjuvant Chemoradiation in Patients with Locally Advanced Rectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ascopubs.org [ascopubs.org]
• 7. Phase I Trial of DNA-PK inhibitor (M3814) in Combination with Radiation and Adjuvant Temozolomide in Newly Diagnosed MGMT Unmethylated Glioblastoma [mdanderson.org]

Peposertib: A Technical Guide to a Novel DNA-PK Inhibitor in Oncology

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Peposertib (also known as M3814) is a potent, selective, and orally bioavailable small-molecule inhibitor of the DNA-dependent protein kinase (DNA-PK).[1][2] DNA-PK is a critical enzyme in the non-homologous end joining (NHEJ) pathway, the primary mechanism for repairing DNA double-strand breaks (DSBs) in human cells.[3][4] By inhibiting DNA-PK, Peposertib prevents the repair of DNA damage induced by radiotherapy and certain chemotherapies, thereby enhancing their cytotoxic effects and leading to tumor cell death.[3][5] This technical guide provides an in-depth overview of Peposertib's mechanism of action, summarizes key preclinical and clinical data, details relevant experimental protocols, and visualizes the core biological pathways and experimental workflows.

The Role of DNA-PK in DNA Repair and Cancer Therapy

DNA double-strand breaks are among the most lethal forms of DNA damage.[4] Eukaryotic cells have evolved two primary pathways to repair these breaks: the high-fidelity homologous recombination (HR) pathway and the faster, more predominant, but error-prone non-homologous end joining (NHEJ) pathway.[4][6] In many cancer cells, the NHEJ pathway is the dominant repair mechanism.[4]

The NHEJ pathway is initiated by the binding of the Ku70/Ku80 heterodimer to the broken DNA ends. This complex then recruits the catalytic subunit of DNA-PK (DNA-PKcs), forming the active DNA-PK holoenzyme.[7] DNA-PK's kinase activity is essential for processing the DNA ends and recruiting other downstream repair factors, such as XRCC4 and DNA Ligase IV, which complete the repair process.[1][7]

Many standard cancer treatments, including ionizing radiation and topoisomerase II inhibitors (e.g., doxorubicin, etoposide), function by inducing DSBs.[1][8] Cancer cells can develop resistance to these therapies by upregulating their DNA damage response (DDR) pathways, particularly NHEJ.[9] Therefore, inhibiting a key NHEJ component like DNA-PK presents a rational strategy to sensitize tumors to these established treatments.[3][5]

Mechanism of Action of Peposertib

Peposertib functions by binding to and inhibiting the catalytic activity of DNA-PKcs.[3][5] This action disrupts the NHEJ pathway, preventing the repair of DSBs.[3] When used in combination with a DSB-inducing agent, the accumulation of unrepaired DNA damage leads to genomic instability, cell cycle arrest, and ultimately, apoptotic or catastrophic cell death.[10][11]

Interestingly, the inhibition of DNA-PK by Peposertib can lead to a compensatory hyperactivation of the Ataxia-telangiectasia mutated (ATM) kinase, another key player in the DNA damage response.[1][7] In cancer cells with functional p53, this enhanced ATM signaling can amplify the p53-dependent apoptotic response, further contributing to the drug's efficacy.[7][11][12] This interplay highlights a complex signaling cascade initiated by Peposertib's targeted inhibition.

In TP53-mutant cancers, which are often resistant to DNA-damaging agents, a synthetic lethality approach can be exploited. The loss of p53 function makes these cells more reliant on alternative repair pathways like microhomology-mediated end-joining (MMEJ), which is driven by Polymerase Theta (POLQ).[6][13] Studies have shown that combining a DNA-PK inhibitor like Peposertib with a POLQ inhibitor results in synergistic cell killing in TP53-deficient models.[13]

Caption: Mechanism of Peposertib in the NHEJ Pathway.

Quantitative Data Summary

The efficacy of Peposertib, primarily in combination therapies, has been evaluated in numerous preclinical and clinical studies. The following tables summarize key quantitative findings.

Table 1: Preclinical In Vivo Efficacy of Peposertib Combinations

Cancer Model	Combination Therapy	Key Efficacy Endpoint	Result	Citation
Melanoma Brain Metastasis (M12-eGFP)	Peposertib (125 mpk) + Radiation (2.5 Gy x 5)	Median Survival Prolongation	104% increase	[14]
Melanoma Brain Metastasis (M15)	Peposertib (125 mpk) + Radiation (2.5 Gy x 5)	Median Survival Prolongation	50% increase	[14]
Triple-Negative Breast Cancer (TNBC)	Peposertib + Pegylated Liposomal Doxorubicin (PLD)	Tumor Growth	Significant and long-lasting delay	[1]
Synovial Sarcoma	Peposertib + Pegylated Liposomal Doxorubicin (PLD)	Anti-Tumor Efficacy	Enhanced compared to unmodified doxorubicin	[7]
Acute Myeloid Leukemia (AML) PDX	Peposertib + CPX-351 (liposomal daunorubicin/cytarabine)	Human CD45+ Cells in Spleen	Marked reduction	[11]
Renal Cell Carcinoma (SK-RC-52)	Peposertib (50 mg/kg) + 177Lu-DOTA-girentuximab (6 MBq)	Complete Response Rate	4 out of 4	[15]

Table 2: Clinical Trial Data for Peposertib

Trial Phase	Cancer Type	Combination Therapy	Peposertib Dose	Key Findings	Citation
Phase Ib (NCT03770689)	Locally Advanced Rectal Cancer	+ Capecitabine + Radiotherapy	50-250 mg QD	MTD: ≤150 mg QD was tolerable. cCR/pCR rate was 5.3% (n=1). Did not improve complete response rates at tolerable doses.	[2][9][16]
Phase I	Advanced Head and Neck Tumors	+ Palliative Radiotherapy (RT)	Up to 200 mg QD	Well-tolerated.	[17]
Phase I	Advanced Head and Neck Tumors	+ RT + Cisplatin	-	Tolerable dose yielded insufficient exposure.	[17]
Phase I/II	Advanced Solid Tumors / Hepatobiliary Malignancies	+ Avelumab + Hypofractionated RT	Up to 250 mg QD	Tolerable. Limited antitumor activity (one partial response).

Table 3: Pharmacokinetic Parameters of Peposertib

Subject	Dose/Condition	Tmax (median)	Cmax (Geo. Mean Ratio %)	AUC0–t (Geo. Mean Ratio %)	t1/2 (Geo. Mean)	Citation
Healthy Volunteers	100 mg Tablet (Fed vs. Fasted)	3.5 h vs. 1.0 h	104.47%	123.81%	3.34 h vs. 5.40 h	[18][19]
Healthy Volunteers	100 mg Oral Suspension vs. Tablet (Fasted)	0.5 h vs. 1.0 h	173.29%	124.83%	-	[18][19]
Mice	20 mpk (single oral dose)	2.0 h	-	-	2.4 h	[14]

Experimental Protocols

Evaluating the efficacy of a DNA-PK inhibitor like Peposertib requires a suite of specialized assays to measure DNA damage, cell survival, and pathway modulation.

Clonogenic Survival Assay

This assay is the gold standard for measuring the effects of cytotoxic agents, like radiation, on cell reproductive viability.[20][21][22] It determines the ability of a single cell to proliferate and form a colony (typically >50 cells).

• Principle: Cells are treated with a DNA-damaging agent (e.g., radiation) with or without Peposertib. They are then plated at low densities and allowed to grow for 1-3 weeks. The number of resulting colonies is counted to determine the surviving fraction of cells compared to an untreated control. A lower survival fraction in the combination group indicates sensitization.[21]

• Methodology:

  • Cell Culture: Maintain cancer cell lines in appropriate growth medium.

  • Treatment: Treat cells with varying doses of radiation and/or a fixed concentration of Peposertib.

  • Plating: Trypsinize cells to create a single-cell suspension. Count cells and plate a specific number (e.g., ranging from 100 to 8000 cells, depending on the radiation dose) into 6-well plates or petri dishes.[20][23]

  • Incubation: Incubate plates for 9-14 days at 37°C in a humidified incubator to allow colony formation.[23]

  • Fixing and Staining: Aspirate the medium, wash with PBS, and fix the colonies with a solution like 10% formalin or 4% paraformaldehyde. Stain colonies with a solution such as 0.5% crystal violet.[23]

  • Counting: Manually or automatically count the number of colonies containing at least 50 cells.

• Data Analysis: Calculate the Plating Efficiency (PE) and Surviving Fraction (SF) for each treatment condition. Plot SF on a logarithmic scale against the radiation dose to generate cell survival curves.

Caption: Experimental Workflow for a Clonogenic Survival Assay.

γH2AX Foci Formation Assay

This immunofluorescence-based assay is a sensitive method for quantifying DNA double-strand breaks at the single-cell level.[24][25]

• Principle: Following a DSB, the histone variant H2AX is rapidly phosphorylated at serine 139, forming γH2AX.[24] These phosphorylated histones accumulate at the site of damage, forming discrete nuclear foci that can be visualized and counted using a specific primary antibody against γH2AX and a fluorescently labeled secondary antibody.[25][26] An increase in the number of foci per nucleus indicates a higher level of DNA damage or a failure to repair existing damage.

• Methodology:

  • Cell Treatment: Grow cells on coverslips and treat with DNA-damaging agents with or without Peposertib. Allow cells to recover for a set time (e.g., 30 minutes to 24 hours) to allow for foci formation and repair kinetics assessment.[25][27]

  • Fixation and Permeabilization: Fix cells with 4% paraformaldehyde, then permeabilize the membranes with a detergent like 0.3% Triton X-100 to allow antibody entry.[24]

  • Blocking: Block non-specific antibody binding sites using a solution like 5% Bovine Serum Albumin (BSA).[24]

  • Antibody Incubation: Incubate cells with a primary antibody specific for γH2AX, typically overnight at 4°C. Following washes, incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488).[24][25]

  • Counterstaining and Mounting: Stain the nuclei with a DNA dye such as DAPI. Mount the coverslips onto microscope slides.

  • Imaging and Quantification: Acquire images using a fluorescence or confocal microscope. Count the number of γH2AX foci per nucleus using automated software like Fiji/ImageJ for unbiased, high-throughput analysis.[24][28]

• Data Analysis: Quantify the average number of foci per nucleus for each treatment condition. Statistical analysis is performed to determine significant differences between groups.

Caption: Workflow for γH2AX Foci Immunofluorescence Assay.

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive technique for measuring various types of DNA damage in individual cells, including single- and double-strand breaks.[29]

• Principle: Single cells are embedded in an agarose gel on a microscope slide and then lysed to remove membranes and proteins, leaving behind the DNA "nucleoid".[30] During electrophoresis, fragmented DNA (resulting from damage) migrates away from the nucleoid towards the anode, forming a "comet tail". The length and intensity of the tail are proportional to the amount of DNA damage.[29] The assay can be run under alkaline conditions to detect both single- and double-strand breaks or neutral conditions to primarily detect double-strand breaks.[30][31]

• Methodology:

  • Cell Preparation: Prepare a single-cell suspension from treated and control cell populations.

  • Embedding: Mix the cell suspension with low-melting-point agarose and pipette onto a specialized slide. Allow the agarose to solidify.[29]

  • Lysis: Immerse the slides in a chilled lysis solution to break down cell and nuclear membranes.[29]

  • Unwinding (for Alkaline Assay): Place slides in an alkaline solution to unwind the DNA, exposing breaks.[29]

  • Electrophoresis: Place the slides in a horizontal gel electrophoresis tank filled with either neutral or alkaline buffer. Apply a voltage (e.g., 1 V/cm) to separate the damaged DNA from the nucleoid.[29][30]

  • Staining and Visualization: Neutralize and stain the DNA with a fluorescent dye (e.g., SYBR Green or propidium iodide). Visualize the "comets" using a fluorescence microscope.

• Data Analysis: Use specialized software to measure comet parameters such as tail length, tail intensity (% DNA in tail), and tail moment. These quantitative measures reflect the extent of DNA damage.

Conclusion and Future Directions

Peposertib is a promising DNA-PK inhibitor that has consistently demonstrated the ability to sensitize cancer cells to DNA-damaging therapies in preclinical models.[1][10] By selectively blocking the NHEJ repair pathway, it exploits a key survival mechanism of tumor cells, particularly in combination with radiotherapy and certain chemotherapies.[1][3]

Clinical data, while still emerging, suggest that finding the optimal therapeutic window—balancing efficacy with tolerability—is crucial, especially when combining Peposertib with other potent radiosensitizers like cisplatin or standard chemoradiation regimens.[9][17] The tolerability observed in combination with palliative radiotherapy and novel agents like radioimmunotherapies points toward promising future applications.[15][17]

Future research will likely focus on:

• Identifying predictive biomarkers to select patients most likely to benefit from DNA-PK inhibition.

• Exploring rational combination strategies, such as with PARP inhibitors or in synthetic lethality approaches for specific genetic backgrounds (e.g., TP53 mutations).[13]

• Optimizing dosing schedules to maximize radiosensitization while minimizing toxicity to normal tissues.[18][19]

References

• 1. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Facebook [cancer.gov]
• 4. DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. clinicaltrials.eu [clinicaltrials.eu]
• 6. Targeting DNA repair with combined inhibition of NHEJ and MMEJ induces synthetic lethality in TP53-mutant cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. letswinpc.org [letswinpc.org]
• 9. A Phase Ib Study of the DNA-PK Inhibitor Peposertib Combined with Neoadjuvant Chemoradiation in Patients with Locally Advanced Rectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Targeting DNA Repair with Combined Inhibition of NHEJ and MMEJ Induces Synthetic Lethality in TP53-Mutant Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 15. jnm.snmjournals.org [jnm.snmjournals.org]
• 16. A Phase Ib Study of the DNA-PK Inhibitor Peposertib Combined with Neoadjuvant Chemoradiation in Patients with Locally Advanced Rectal Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A Phase 1 Study of the DNA-PK Inhibitor Peposertib in Combination With Radiation Therapy With or Without Cisplatin in Patients With Advanced Head and Neck Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Phase I crossover study of DNA‐protein kinase inhibitor peposertib in healthy volunteers: Effect of food and pharmacokinetics of an oral suspension - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Clonogenic assay - Wikipedia [en.wikipedia.org]
• 21. Clonogenic Assay: Adherent Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Clonogenic Assay [en.bio-protocol.org]
• 23. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 24. Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Quantitation of γH2AX Foci in Tissue Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Video: Dual Immunofluorescence of γH2AX and 53BP1 in Human Peripheral Lymphocytes [jove.com]
• 27. Streamlined Quantification of p-γ-H2AX Foci for DNA Damage Analysis in Melanoma and Melanocyte Co-cultures Exposed to FLASH Irradiation Using Automated Image Cytometry [bio-protocol.org]
• 28. [PDF] Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software | Semantic Scholar [semanticscholar.org]
• 29. creative-diagnostics.com [creative-diagnostics.com]
• 30. Measurement of DNA Damage Using the Neutral Comet Assay in Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 31. mcgillradiobiology.ca [mcgillradiobiology.ca]

Foundational Research Review of Nedisertib: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nedisertib, also known as M3814 and peposertib, is an orally bioavailable and highly selective small molecule inhibitor of the catalytic subunit of DNA-dependent protein kinase (DNA-PKcs).[1][2][3] As a pivotal enzyme in the non-homologous end joining (NHEJ) pathway, DNA-PK is crucial for the repair of DNA double-strand breaks (DSBs).[1] Many conventional cancer therapies, including radiotherapy and various chemotherapeutic agents, induce DSBs to trigger cancer cell death. However, tumor cells can develop resistance by upregulating DNA repair mechanisms like NHEJ. Nedisertib's targeted inhibition of DNA-PK aims to abrogate this resistance, thereby sensitizing cancer cells to DNA-damaging agents and enhancing therapeutic efficacy.[2][4] This technical guide provides an in-depth review of the foundational preclinical and early clinical research on Nedisertib, presenting key data, experimental methodologies, and the underlying signaling pathways.

Core Mechanism of Action: DNA-PK Inhibition

Nedisertib functions as an ATP-competitive inhibitor of DNA-PKcs.[5] By binding to the kinase domain, it blocks the autophosphorylation of DNA-PKcs at serine 2056, a critical step for its activation in response to DNA damage.[5] This inhibition prevents the recruitment and phosphorylation of downstream DNA repair proteins, effectively stalling the NHEJ pathway. The consequence is an accumulation of unrepaired DSBs, leading to cell cycle arrest, mitotic catastrophe, and ultimately, apoptosis in cancer cells.[4]

Preclinical Pharmacology and Efficacy

The preclinical development of Nedisertib has demonstrated its potency and selectivity as a DNA-PK inhibitor and its effectiveness as a radiosensitizer and chemosensitizer across a range of cancer models.

In Vitro Potency and Selectivity

Nedisertib has shown high potency in inhibiting DNA-PK in both biochemical and cellular assays.

Assay Type	IC50 Value	Cell Lines/Conditions	Reference
Cell-Free Kinase Assay	< 3 nM	Purified DNA-PK	[1][3][4]
Cellular Autophosphorylation Inhibition	46 nM - 50 nM	HCT-116 and FaDu cancer cells treated with bleomycin	[6]
Cellular Autophosphorylation Inhibition	100 - 500 nM	Various cancer cell lines	[5]

Table 1: In Vitro Potency of Nedisertib

Radiosensitization and Chemosensitization In Vitro

A key therapeutic rationale for Nedisertib is its ability to enhance the efficacy of DNA-damaging agents. Studies have shown that Nedisertib can significantly sensitize cancer cells to ionizing radiation (IR) and chemotherapeutic drugs that induce DSBs.

Combination Agent	Effect	Cell Lines	Reference
Ionizing Radiation (IR)	Potent sensitization to IR, leading to decreased cell viability.	92 cancer cell lines	[1]
Mitoxantrone & Doxorubicin	Reversal of multidrug resistance in ABCG2-overexpressing lung cancer cells.	NCI-H460/MX20, A549/MX10	[4]
Calicheamicin	Synergistic enhancement of apoptotic activity.	Acute Myeloid Leukemia (AML) cell lines	[5]

Table 2: In Vitro Combination Efficacy of Nedisertib

In Vivo Efficacy in Xenograft Models

The antitumor activity of Nedisertib in combination with radiotherapy has been evaluated in various human tumor xenograft models in mice. These studies have demonstrated significant tumor growth inhibition and even complete tumor regression.

Xenograft Model	Cancer Type	Treatment Regimen	Outcome	Reference
FaDu	Head and Neck Squamous Cell Carcinoma	Oral Nedisertib (25-300 mg/kg) with fractionated IR (2 Gy/fraction for 6 weeks)	Complete tumor regression with no regrowth at 25 and 50 mg/kg doses of Nedisertib.	[2][4]
NCI-H460	Lung Cancer	Oral Nedisertib with IR	Induced tumor regression.	[4]
Multiple Models	Colon, Head and Neck, Lung, Pancreatic	Oral Nedisertib with IR	Significant inhibition of tumor growth across all models.	[4]
AML Xenografts (MV4-11, HL-60)	Acute Myeloid Leukemia	Nedisertib in combination with Mylotarg (gemtuzumab ozogamicin)	Increased efficacy and significantly improved survival benefit without increased toxicity.	[5]

Table 3: In Vivo Efficacy of Nedisertib in Xenograft Models

Signaling Pathways and Experimental Workflows

DNA Double-Strand Break Repair and Nedisertib's Point of Intervention

The following diagram illustrates the Non-Homologous End Joining (NHEJ) pathway for DNA double-strand break repair and highlights the inhibitory action of Nedisertib.

Mechanism of Action of Nedisertib in the NHEJ Pathway.

General Experimental Workflow for In Vivo Xenograft Studies

The diagram below outlines a typical experimental workflow for evaluating the efficacy of Nedisertib in combination with ionizing radiation in a mouse xenograft model.

Typical workflow for a preclinical xenograft study.

Key Experimental Protocols

DNA-PK Kinase Assay (In Vitro)

Objective: To determine the IC50 of Nedisertib against purified DNA-PKcs.

Methodology:

• A kinase assay is performed using purified DNA-PKcs and a p53-derived peptide as the substrate.

• The reaction is initiated by the addition of [γ-³²P] ATP.

• The reaction is carried out in the presence of varying concentrations of Nedisertib or a DMSO control.

• The amount of phosphorylated p53 peptide is quantified to determine the kinase activity.

• IC50 values are calculated from the dose-response curve.[6]

Cellular DNA-PK Autophosphorylation Inhibition Assay

Objective: To assess the ability of Nedisertib to inhibit DNA-PK autophosphorylation in a cellular context.

Methodology:

• Cancer cell lines (e.g., HCT-116, FaDu) are treated with a DNA-damaging agent like bleomycin to induce DSBs and activate DNA-PK.

• Cells are concurrently treated with varying concentrations of Nedisertib or a DMSO control.

• Cell lysates are collected, and proteins are separated by SDS-PAGE.

• Western blotting is performed using antibodies specific for phosphorylated DNA-PKcs (pS2056) and total DNA-PKcs.

• The inhibition of autophosphorylation is quantified relative to the total protein levels.

In Vivo Xenograft Model for Radiosensitization

Objective: To evaluate the efficacy of Nedisertib in combination with ionizing radiation in a preclinical tumor model.

Methodology:

• Human cancer cells are implanted subcutaneously into immunocompromised mice.

• Tumors are allowed to grow to a specified volume (e.g., 100-200 mm³).

• Mice are randomized into treatment groups: vehicle control, Nedisertib alone, IR alone, and Nedisertib in combination with IR.

• Nedisertib is administered orally at specified doses and schedules.

• Ionizing radiation is delivered locally to the tumors, often in a fractionated schedule to mimic clinical practice.

• Tumor volume and mouse body weight are measured regularly throughout the study.

• Efficacy is determined by comparing tumor growth inhibition and survival rates between the treatment groups.[2]

Clinical Development Overview

Nedisertib has progressed into clinical trials to evaluate its safety, tolerability, and efficacy in cancer patients. As of recent reports, Nedisertib has been investigated in multiple clinical trials, including Phase 1 and Phase 1/Phase 2 studies.[1] These trials are exploring Nedisertib both as a monotherapy and in combination with radiotherapy or chemotherapy in patients with advanced solid tumors, acute myeloid leukemia, and other malignancies.[1]

Conclusion

The foundational research on Nedisertib provides a strong rationale for its clinical development as a targeted anticancer agent. Its potent and selective inhibition of DNA-PK, a key enzyme in DNA double-strand break repair, has been demonstrated to effectively sensitize cancer cells to radiotherapy and chemotherapy in preclinical models. The in vivo studies have shown promising antitumor activity, including complete tumor regressions in some models, with a manageable safety profile. Ongoing clinical trials will be crucial in determining the therapeutic potential of Nedisertib in various cancer types and treatment combinations. The data and methodologies presented in this guide offer a comprehensive overview for researchers and drug development professionals engaged in the field of DNA damage response and targeted cancer therapy.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Nedisertib (M3814, MSC2490484A) | inhibitor/agonist | CAS 1637542-33-6 | Buy Nedisertib (M3814, MSC2490484A) from Supplier InvivoChem [invivochem.com]
• 3. selleck.co.jp [selleck.co.jp]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. DNA-PKcs chemical inhibition versus genetic mutation: Impact on the junctional repair steps of V(D)J recombination - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: In Vitro Chemosensitization Protocol Using Peposertib (M3814)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Peposertib (also known as M3814) is a potent and selective, orally bioavailable inhibitor of the catalytic subunit of DNA-dependent protein kinase (DNA-PKcs).[1][2] DNA-PK is a critical enzyme in the non-homologous end joining (NHEJ) pathway, a major mechanism for repairing DNA double-strand breaks (DSBs).[3][4] Many conventional chemotherapeutic agents, such as topoisomerase II inhibitors (e.g., doxorubicin, etoposide) and ionizing radiation, function by inducing DSBs in cancer cells.[2][5] However, efficient DNA repair through pathways like NHEJ can lead to treatment resistance.[4]

By inhibiting DNA-PK, Peposertib blocks the NHEJ repair mechanism, leading to an accumulation of cytotoxic DNA damage induced by other agents.[4][6] This mechanism strongly potentiates the antitumor effects of DNA-damaging therapies, a phenomenon known as chemosensitization.[2][7] In vitro studies have consistently demonstrated that Peposertib acts synergistically with topoisomerase II inhibitors and radiation in various cancer cell lines, including triple-negative breast cancer (TNBC), synovial sarcoma, and acute leukemia.[6][8][9] This application note provides a detailed protocol for assessing the chemosensitizing potential of Peposertib in combination with a DNA-damaging agent in cancer cell lines.

Mechanism of Action: Peposertib-Induced Chemosensitization

Chemotherapeutic agents or radiation induce DNA double-strand breaks, activating the cell's DNA damage response (DDR). A key repair pathway is NHEJ, which is initiated by the binding of the Ku70/80 heterodimer to the broken DNA ends, followed by the recruitment and activation of DNA-PKcs. DNA-PKcs then autophosphorylates and phosphorylates other downstream targets to facilitate the ligation of the broken ends. Peposertib competitively binds to the ATP-binding site of DNA-PKcs, inhibiting its kinase activity.[7] This blockade prevents the completion of NHEJ, leaving the DSBs unrepaired. The persistence of these breaks triggers downstream signaling cascades, often involving ATM and p53, which can lead to cell cycle arrest, senescence, or apoptosis, thereby enhancing the cytotoxic effect of the primary cancer therapy.[2][6][8]

Caption: Peposertib inhibits DNA-PK, blocking DNA repair and enhancing cell death.

Experimental Protocol

This protocol outlines a method to determine the chemosensitizing effect of Peposertib by evaluating cell viability and calculating the Combination Index (CI) based on the Chou-Talalay method.[10][11]

Materials and Reagents

• Cancer cell line of interest (e.g., MDA-MB-231 for TNBC)[5]

• Complete cell culture medium (e.g., DMEM + 10% FBS)[5]

• Peposertib (M3814)[5]

• Chemotherapeutic agent (e.g., Doxorubicin)[5]

• Dimethyl sulfoxide (DMSO, sterile)[5]

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 96-well flat-bottom cell culture plates

• Cell viability assay reagent (e.g., Resazurin, MTT, or ATP-based kits like CellTiter-Glo®)[12][13][14]

• Multichannel pipette

• Incubator (37°C, 5% CO₂)

• Microplate reader (absorbance, fluorescence, or luminescence)

Procedure

Caption: Workflow for the in vitro chemosensitization assay.

1. Cell Seeding (Day 1) a. Culture cells in appropriate flasks until they reach approximately 80% confluency. b. Harvest cells using Trypsin-EDTA, neutralize, and centrifuge to obtain a cell pellet. c. Resuspend the pellet in fresh medium and perform a cell count (e.g., using a hemocytometer or automated cell counter). d. Dilute the cell suspension to the desired seeding density (e.g., 3,000-5,000 cells/well for MDA-MB-231). e. Seed 100 µL of the cell suspension into each well of a 96-well plate. Include wells for "no-cell" blanks. f. Incubate the plate for 24 hours at 37°C with 5% CO₂ to allow cells to attach.

2. Drug Preparation and Treatment (Day 2) a. Prepare stock solutions of Peposertib and the chemotherapeutic agent (e.g., Doxorubicin) in DMSO. Store at -20°C.[5] b. On the day of treatment, thaw the stock solutions and prepare serial dilutions in complete medium to achieve the final desired concentrations. The final DMSO concentration in the media should not exceed 0.1% (v/v).[5] c. Single Agent Titration: To determine the IC50 of each drug individually, treat sets of wells with a range of concentrations for Peposertib alone and the chemo-agent alone. d. Combination Treatment: Treat wells with a matrix of concentrations. A common approach is to use a fixed ratio of the two drugs based on their individual IC50 values (e.g., 1:1 equipotency ratio).[15] Alternatively, use a range of concentrations for one drug against a fixed concentration of the second drug. e. Be sure to include vehicle control wells (medium with 0.1% DMSO) and untreated control wells. f. Gently remove the medium from the cells and add 100 µL of the drug-containing medium to the appropriate wells. g. Incubate the plate for 72-96 hours (or a duration relevant to the cell line's doubling time).

3. Cell Viability Assessment (Day 5) a. After the incubation period, add the cell viability reagent of choice to all wells, including controls, following the manufacturer's instructions. For example, add 20 µL of Resazurin solution and incubate for 2-4 hours.[14] b. Measure the signal on a microplate reader at the appropriate wavelength (e.g., 570 nm absorbance for MTT; 560Ex/590Em for Resazurin).[14]

4. Data Analysis a. Calculate Percent Viability: Subtract the average blank reading from all other readings. Normalize the data to the vehicle-treated control wells, which represent 100% viability.

• % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100 b. Determine IC50 Values: Use a non-linear regression analysis (e.g., log(inhibitor) vs. response) in software like GraphPad Prism to calculate the IC50 value for each drug alone and in combination. c. Calculate Combination Index (CI): Use the Chou-Talalay method to quantify the drug interaction.[11] The CI value determines whether the combination is synergistic, additive, or antagonistic.[10]
• CI < 1: Synergism
• CI = 1: Additive effect
• CI > 1: Antagonism Software like CompuSyn can be used to automatically calculate CI values from dose-effect data.[15]

Data Presentation

Quantitative results from chemosensitization experiments are typically summarized to show the potency shift of the chemotherapeutic agent and the nature of the drug interaction.

Table 1: Example IC50 Values and Combination Index for Peposertib and Doxorubicin in MDA-MB-231 Cells

Treatment Group	IC50 (nM)	Combination Index (CI)	Interpretation
Doxorubicin alone	50.0	-	-
Peposertib alone	>1000	-	-
Doxorubicin + 100 nM Peposertib	12.5	0.45	Synergism
Doxorubicin + 300 nM Peposertib	5.2	0.28	Strong Synergism

Note: Data are hypothetical and for illustrative purposes only.

Conclusion

This protocol provides a robust framework for evaluating the ability of Peposertib to sensitize cancer cells to DNA-damaging agents in vitro. Peposertib has demonstrated synergistic antiproliferative activity when combined with topoisomerase II inhibitors like doxorubicin, epirubicin, and etoposide in multiple cancer models.[8] By quantifying the shift in IC50 values and calculating the Combination Index, researchers can effectively determine the potential of Peposertib as a chemosensitizing agent for further preclinical and clinical development.

References

• 1. A first-in-man phase 1 study of the DNA-dependent protein kinase inhibitor peposertib (formerly M3814) in patients with… [ouci.dntb.gov.ua]
• 2. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. punnettsquare.org [punnettsquare.org]
• 11. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Tumor Chemosensitivity Assays Are Helpful for Personalized Cytotoxic Treatments in Cancer Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cell Viability Guide | How to Measure Cell Viability [promega.co.uk]
• 14. DNA-Dependent Protein Kinase Inhibitor Peposertib Potentiates the Cytotoxicity of Topoisomerase II Inhibitors in Synovial Sarcoma Models - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]

Peposertib in Cell Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Peposertib (M3814) is a potent and selective inhibitor of DNA-dependent protein kinase (DNA-PK), a critical enzyme in the non-homologous end joining (NHEJ) pathway for DNA double-strand break (DSB) repair.[1][2][3] By blocking this repair mechanism, Peposertib enhances the efficacy of DNA-damaging agents like chemotherapy and radiotherapy, leading to increased tumor cell death.[2][4] These application notes provide a comprehensive guide for utilizing Peposertib in a cell culture setting, including its mechanism of action, recommended experimental protocols, and expected outcomes.

Mechanism of Action

Peposertib functions by binding to and inhibiting the catalytic subunit of DNA-PK (DNA-PKcs).[5] In cancer cells, DNA repair pathways are often highly active, contributing to resistance to treatments that induce DNA damage. The NHEJ pathway, which is primarily mediated by DNA-PK, is a major route for repairing DSBs.[3][6] When cancer cells are treated with agents that cause DSBs, such as topoisomerase II inhibitors (e.g., doxorubicin) or ionizing radiation, Peposertib prevents the repair of this damage.[7][8] This leads to an accumulation of DNA damage, which can trigger cell cycle arrest, apoptosis, and in some cases, premature senescence.[6][7][9]

Furthermore, the inhibition of DNA-PK by Peposertib can lead to the hyperactivation of the Ataxia-Telangiectasia Mutated (ATM) signaling pathway as a compensatory mechanism.[7][10] This can result in the phosphorylation and activation of downstream targets like p53 and Chk2, further promoting apoptosis and cell cycle arrest.[7][8]

Peposertib's Mechanism of Action.

Data Presentation: Efficacy of Peposertib in Combination Therapy

The following tables summarize the effective concentrations of Peposertib when used in combination with other anti-cancer agents in various cancer cell lines.

Cell Line	Combination Agent	Peposertib Concentration	Effect	Reference
Synovial Sarcoma
SYO-1	Doxorubicin	1 µM	Potentiation of doxorubicin cytotoxicity	[7]
HS-SY-II	Doxorubicin	1 µM	Potentiation of doxorubicin cytotoxicity	[7]
Melanoma
M12	Radiation (5 Gy)	100-1,000 nM	Suppression of radiation-induced DNA-PKcs autophosphorylation	[5]
M27	Radiation (5 Gy)	300-1,000 nM	Elevated phospho-S824-KAP1, indicating enhanced DNA damage signaling	[5]
Acute Myeloid Leukemia
Molm-13	Daunorubicin (1-10 nM)	300 nM	Promotion of myeloid differentiation	[8]
MV4-11	Daunorubicin (1-10 nM)	300 nM	Promotion of myeloid differentiation	[8]
Molm-13	Ionizing Radiation (2 Gy)	1 µM	Over-activation of p53 apoptotic signaling	[8]
Triple-Negative Breast Cancer
MDA-MB-231	Doxorubicin	1 µM	57-fold shift in the half-maximal inhibitory concentration (IC50) of doxorubicin	[10]
MDA-MB-231	Etoposide	1 µM	Comparable IC50 shift to doxorubicin	[10]

Experimental Protocols

The following are detailed protocols for key experiments to assess the effects of Peposertib in cell culture.

Cell Viability Assay (e.g., Alamar Blue or MTT)

This protocol is designed to assess the effect of Peposertib, alone or in combination, on the proliferation and viability of cancer cells.

Workflow for Cell Viability Assay.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM + 10% FBS)

• Peposertib (solubilized in DMSO)

• Combination agent (e.g., doxorubicin, etoposide)

• 96-well cell culture plates

• Cell viability reagent (e.g., Alamar Blue, MTT)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 3,000-7,500 cells per well and allow them to adhere overnight.[7]

• Drug Preparation: Prepare serial dilutions of Peposertib and the combination agent in complete cell culture medium. The final DMSO concentration should not exceed 0.1% (v/v).[7][10]

• Treatment: Treat the cells with Peposertib alone, the combination agent alone, or a combination of both. Include a vehicle control (DMSO) group.

• Incubation: Incubate the treated cells for a predetermined period, typically ranging from 24 to 168 hours, depending on the cell line and research question.[7]

• Viability Assessment: Add the cell viability reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Data Acquisition: Measure the absorbance or fluorescence on a microplate reader at the appropriate wavelength.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. For combination treatments, synergy scores can be calculated using software like Combenefit.[7]

Immunoblotting (Western Blotting)

This protocol is used to detect changes in the expression and phosphorylation of key proteins in signaling pathways affected by Peposertib.

Materials:

• Treated cell lysates

• Protein lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer apparatus and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-DNA-PKcs, anti-phospho-p53, anti-p21, anti-cleaved caspase-3, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in protein lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH) to determine relative protein expression levels.

Flow Cytometry for Cell Cycle and Apoptosis Analysis

This protocol allows for the quantitative analysis of cell cycle distribution and apoptosis induction following treatment with Peposertib.

Materials:

• Treated cells

• PBS

• Ethanol (for cell cycle analysis)

• Propidium iodide (PI) staining solution with RNase A (for cell cycle analysis)

• Annexin V-FITC and PI apoptosis detection kit

• Flow cytometer

Procedure for Cell Cycle Analysis:

• Cell Fixation: Harvest and wash the treated cells with PBS, then fix them in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells and resuspend them in PI staining solution containing RNase A.

• Analysis: Analyze the stained cells on a flow cytometer to determine the percentage of cells in G1, S, and G2/M phases of the cell cycle.

Procedure for Apoptosis Analysis:

• Staining: Harvest and wash the treated cells with PBS, then resuspend them in Annexin V binding buffer. Add Annexin V-FITC and PI and incubate in the dark.

• Analysis: Analyze the stained cells on a flow cytometer to differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Conclusion

Peposertib is a valuable research tool for investigating the role of DNA repair in cancer cell survival and for exploring novel combination therapies. By understanding its mechanism of action and employing the detailed protocols provided, researchers can effectively evaluate the potential of Peposertib to sensitize cancer cells to DNA-damaging agents. Careful optimization of cell line-specific conditions and treatment durations is crucial for obtaining robust and reproducible results.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. Facebook [cancer.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Peposertib | C24H21ClFN5O3 | CID 86292849 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. DNA-Dependent Protein Kinase Inhibitor Peposertib Potentiates the Cytotoxicity of Topoisomerase II Inhibitors in Synovial Sarcoma Models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Determining the Optimal Concentration of Peposertib for In Vitro Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for determining the optimal in vitro concentration of Peposertib, a potent and selective inhibitor of DNA-dependent protein kinase (DNA-PK). By inhibiting the non-homologous end joining (NHEJ) pathway of DNA double-strand break repair, Peposertib enhances the efficacy of DNA-damaging agents. These guidelines will enable researchers to effectively design and execute experiments to identify the ideal concentration of Peposertib for their specific cancer cell lines and experimental contexts.

Introduction to Peposertib

Peposertib is an orally bioavailable small molecule that targets DNA-PK, a key enzyme in the NHEJ pathway responsible for repairing DNA double-strand breaks (DSBs).[1][2] In many cancer cells, the upregulation of DNA repair mechanisms contributes to resistance to therapies like chemotherapy and radiation.[2] By blocking DNA-PK, Peposertib prevents the repair of DSBs, leading to increased cytotoxicity of DNA-damaging agents and subsequent tumor cell death.[1][2] Preclinical studies have shown that Peposertib can synergize with topoisomerase II inhibitors and radiation, making it a promising candidate for combination therapies.[1][3]

Determining the Optimal Concentration: Key Considerations

The optimal concentration of Peposertib for in vitro studies is dependent on the cell line, the combination agent (if any), and the desired biological endpoint. Generally, a concentration that is effective at inhibiting the target without causing significant single-agent cytotoxicity is preferred for synergy studies. Based on published data, a concentration range of 100 nM to 1 µM is a suitable starting point for most cancer cell lines.[4][5] One study identified 300 nM as an optimal concentration for radiosensitization in melanoma cells.[4] For combination studies with chemotherapeutic agents like doxorubicin, a concentration of 1 µM has been used as a sublethal dose that potentiates the cytotoxic effects of the chemotherapy.

Data Presentation: Recommended Peposertib Concentration Range for Initial In Vitro Experiments

Parameter	Recommended Range	Rationale	Reference
Initial Screening (Single Agent)	10 nM - 10 µM	To determine the IC50 and identify a sublethal concentration for synergy studies.	General Practice
Synergy Studies (with DNA-damaging agents)	100 nM - 1 µM	This range has been shown to effectively inhibit DNA-PK and sensitize cancer cells to radiation and chemotherapy.	[4][5]
Optimal Target Concentration (as a starting point)	300 nM	Identified as an optimal concentration for radiosensitization in melanoma cell lines.	[4]

Signaling Pathway Modulated by Peposertib

Caption: Peposertib inhibits DNA-PK, blocking the NHEJ pathway and enhancing ATM-p53 signaling.

Experimental Workflow for Determining Optimal Peposertib Concentration

Caption: Workflow for determining the optimal in vitro concentration of Peposertib.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is to determine the half-maximal inhibitory concentration (IC50) of Peposertib as a single agent.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Peposertib (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Phosphate-buffered saline (PBS)

• Multi-well spectrophotometer

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Allow cells to adhere overnight.

• Prepare serial dilutions of Peposertib in complete culture medium. A suggested range is 10 nM to 10 µM.

• Remove the medium from the wells and add 100 µL of the Peposertib dilutions. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plate for 72-96 hours at 37°C in a humidified incubator with 5% CO2.

• Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.

• Measure the absorbance at 570 nm using a multi-well spectrophotometer.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Western Blot Analysis

This protocol is to assess the effect of Peposertib on the DNA damage response pathway.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Peposertib

• DNA-damaging agent (e.g., doxorubicin or irradiation)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-ATM (Ser1981), anti-phospho-p53 (Ser15), anti-yH2AX, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat cells with the selected sublethal concentration of Peposertib (e.g., 300 nM or 1 µM) for 1-2 hours, followed by co-treatment with a DNA-damaging agent for the desired time (e.g., 24 hours).

• Wash cells with ice-cold PBS and lyse them in RIPA buffer.[5]

• Scrape the cells and collect the lysate. Sonicate the lysate to shear DNA and centrifuge to pellet cell debris.[5]

• Determine the protein concentration of the supernatant using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

Apoptosis Assay (Annexin V Staining)

This protocol is to quantify the induction of apoptosis following treatment with Peposertib, alone or in combination.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Peposertib

• DNA-damaging agent

• Annexin V-FITC Apoptosis Detection Kit (or similar)

• Flow cytometer or imaging cytometer (e.g., Incucyte)

Procedure:

• Seed cells in 6-well plates or other suitable culture vessels.

• Treat the cells with Peposertib and/or a DNA-damaging agent as determined in previous experiments. Include appropriate controls.

• Incubate for a suitable period to induce apoptosis (e.g., 48-72 hours).

• Harvest the cells, including any floating cells in the supernatant.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry or an imaging cytometer.

  • Healthy cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

Conclusion

The protocols and guidelines presented in this document provide a comprehensive framework for determining the optimal in vitro concentration of Peposertib. By systematically evaluating its single-agent effects and its ability to synergize with DNA-damaging agents, researchers can confidently select an appropriate concentration for their studies to further elucidate the therapeutic potential of this promising DNA-PK inhibitor.

References

• 1. mdpi.com [mdpi.com]
• 2. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DNA-Dependent Protein Kinase Inhibitor Peposertib Potentiates the Cytotoxicity of Topoisomerase II Inhibitors in Synovial Sarcoma Models - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for a Peposertib Xenograft Model in Mice

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for establishing and utilizing a murine xenograft model to evaluate the efficacy of Peposertib, a potent and selective inhibitor of DNA-dependent protein kinase (DNA-PK). Peposertib, also known as M3814, functions by blocking the non-homologous end joining (NHEJ) pathway, a critical DNA double-strand break (DSB) repair mechanism.[1][2][3] This inhibition enhances the cytotoxic effects of DNA-damaging agents like radiotherapy and certain chemotherapies, making Peposertib a promising candidate for combination cancer therapies.[4][5][6] These application notes offer comprehensive methodologies for cell line selection, animal handling, tumor implantation, drug administration, and efficacy evaluation, supported by quantitative data from preclinical studies and illustrative diagrams of the underlying signaling pathways and experimental workflows.

Introduction

DNA-dependent protein kinase (DNA-PK) is a crucial enzyme in the cellular response to DNA double-strand breaks (DSBs), one of the most lethal forms of DNA damage.[5] It plays a central role in the non-homologous end joining (NHEJ) pathway, which is the primary mechanism for repairing DSBs in human cells.[3][5] In many cancer cells, the upregulation of DNA repair pathways, including NHEJ, contributes to resistance to radiotherapy and chemotherapy.[2][7]

Peposertib is an orally bioavailable small molecule inhibitor that selectively targets the catalytic subunit of DNA-PK (DNA-PKcs).[2][7][8] By inhibiting DNA-PK, Peposertib prevents the repair of DSBs induced by exogenous agents, leading to increased tumor cell death.[2][3] Preclinical studies have demonstrated that Peposertib can potentiate the anti-tumor effects of ionizing radiation and topoisomerase II inhibitors in various cancer models, including triple-negative breast cancer, glioblastoma, rectal cancer, and synovial sarcoma.[4][7][9][10]

This protocol details the establishment of a subcutaneous xenograft model in mice to assess the in vivo efficacy of Peposertib as a monotherapy or in combination with other cancer treatments.

Signaling Pathway of Peposertib Action

Peposertib's mechanism of action centers on the inhibition of the DNA-PK-mediated NHEJ pathway for repairing DNA double-strand breaks. This diagram illustrates the key steps in this process and the point of intervention for Peposertib.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. Facebook [cancer.gov]
• 3. Peposertib | C24H21ClFN5O3 | CID 86292849 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Phase Ib Study of the DNA-PK Inhibitor Peposertib Combined with Neoadjuvant Chemoradiation in Patients with Locally Advanced Rectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. mdpi.com [mdpi.com]

Best Practices for Dissolving and Storing Peposertib for Laboratory Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and best practices for the dissolution and storage of Peposertib (also known as M3814), a potent and selective inhibitor of DNA-dependent protein kinase (DNA-PK), for laboratory use. Adherence to these guidelines is crucial for ensuring the compound's stability, activity, and the reproducibility of experimental results.

I. Introduction to Peposertib

Peposertib is an orally bioavailable small molecule that targets the catalytic subunit of DNA-PK, a key enzyme in the non-homologous end joining (NHEJ) pathway.[1][2] The NHEJ pathway is a major mechanism for the repair of DNA double-strand breaks (DSBs). By inhibiting DNA-PK, Peposertib prevents the repair of DSBs, thereby sensitizing cancer cells to DNA-damaging agents like chemotherapy and radiotherapy.[1][2][3] Its mechanism of action makes it a subject of significant interest in oncology research.

II. Quantitative Data Summary

The following tables summarize key quantitative data for dissolving and storing Peposertib for both in vitro and in vivo applications.

Table 1: Dissolution Parameters for In Vitro Use

Parameter	Value	Notes
Solvent	Dimethyl Sulfoxide (DMSO)	High-quality, anhydrous DMSO is recommended.
Recommended Stock Concentration	10 mM	A higher concentration may be possible, but 10 mM is a commonly used and effective starting point.
Final DMSO Concentration in Media	≤ 0.5%	To avoid cytotoxicity, the final concentration of DMSO in cell culture media should be minimized. Some cell lines may tolerate up to 1%, but this should be determined empirically.[4]

Table 2: Storage and Stability of Peposertib Solutions

Solution Type	Storage Temperature	Short-Term Stability (1 month)	Long-Term Stability (up to 6 months)
Powder	-20°C	Stable	Stable for years when stored properly.
DMSO Stock Solution	-20°C	Stable	Generally considered stable, but re-testing is recommended for long-term experiments.[5]
DMSO Stock Solution	-80°C	Stable	Preferred for long-term storage to ensure maximum stability.[5]

Note: Specific long-term stability data for Peposertib in DMSO is not extensively published. The recommendations above are based on general best practices for storing kinase inhibitors in DMSO. For critical long-term studies, periodic re-evaluation of the stock solution's activity is advised.

III. Experimental Protocols

A. Protocol for Preparing Peposertib Stock Solution for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution of Peposertib in DMSO.

Materials:

• Peposertib powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Calculate the required mass of Peposertib:

  • The molecular weight of Peposertib (C₂₄H₂₁ClFN₅O₃) is 481.9 g/mol .

  • To prepare 1 mL of a 10 mM stock solution, weigh out 4.82 mg of Peposertib powder.

• Dissolution:

  • Aseptically add the weighed Peposertib powder to a sterile amber microcentrifuge tube.

  • Add the calculated volume of anhydrous DMSO (e.g., 1 mL for a 10 mM solution).

  • Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming (to no higher than 37°C) may be applied if necessary, but is not typically required.

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile amber microcentrifuge tubes.

  • For short-term storage (up to 1 month), store the aliquots at -20°C.

  • For long-term storage (up to 6 months or longer), store the aliquots at -80°C.

B. Protocol for Preparing Working Solutions for Cell Culture

Procedure:

• Thaw a single-use aliquot of the Peposertib stock solution at room temperature.

• Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the desired final concentration.

• Important: To prevent precipitation, add the Peposertib stock solution to the pre-warmed cell culture medium while gently mixing. Avoid adding a large volume of cold medium directly to the concentrated DMSO stock.

• Ensure the final concentration of DMSO in the cell culture medium does not exceed 0.5% to minimize solvent-induced cytotoxicity.[4] A vehicle control (media with the same final concentration of DMSO) should be included in all experiments.

C. Protocol for Preparing Peposertib Formulation for In Vivo Use (Oral Gavage in Mice)

This protocol is based on formulations reported in preclinical studies.

Materials:

• Peposertib powder

• Hydroxypropyl methylcellulose (HPMC) or Methocel

• Tween 20

• Sodium citrate

• Sterile water

• pH meter

• Stir plate and stir bar

• Homogenizer (optional)

Vehicle Preparation (0.5% HPMC, 0.25% Tween 20 in 300 mM Sodium Citrate Buffer, pH 2.5):

• Prepare 300 mM Sodium Citrate Buffer:

  • Dissolve sodium citrate in sterile water to a final concentration of 300 mM.

  • Adjust the pH of the solution to 2.5 using hydrochloric acid (HCl).

• Prepare the Final Vehicle:

  • To the sodium citrate buffer, add HPMC to a final concentration of 0.5% (w/v). Stir continuously until fully dissolved. This may take some time.

  • Add Tween 20 to a final concentration of 0.25% (v/v) and continue to stir until the solution is homogenous.

Peposertib Suspension Preparation:

• Weigh the required amount of Peposertib powder to achieve the desired final dosing concentration.

• Add a small amount of the prepared vehicle to the Peposertib powder to create a paste.

• Gradually add the remaining vehicle while continuously stirring or vortexing to form a uniform suspension.

• For a more homogenous suspension, sonication or homogenization may be used.

• Prepare the suspension fresh daily before administration.

IV. Visualizations

A. Signaling Pathway Diagram

The following diagram illustrates the role of DNA-PK in the Non-Homologous End Joining (NHEJ) pathway and the mechanism of action of Peposertib.

References

• 1. Targeting DNA repair with combined inhibition of NHEJ and MMEJ induces synthetic lethality in TP53-mutant cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Phase Ib Study of the DNA-PK Inhibitor Peposertib Combined with Neoadjuvant Chemoradiation in Patients with Locally Advanced Rectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lifetein.com [lifetein.com]
• 5. medchemexpress.cn [medchemexpress.cn]

Application Notes and Protocols for Assessing DNA-PK Inhibition by Peposertib

Introduction

The DNA-dependent protein kinase (DNA-PK) is a critical enzyme in the DNA damage response (DDR), playing a central role in the repair of DNA double-strand breaks (DSBs) through the non-homologous end joining (NHEJ) pathway.[1][2][3] In many cancer cells, there is a heightened reliance on the NHEJ pathway for genomic integrity and survival, making DNA-PK an attractive therapeutic target.[4][5] Inhibiting DNA-PK can prevent the repair of DSBs induced by radiotherapy or certain chemotherapies, thereby enhancing their cytotoxic effects and leading to tumor cell death.[1][6]

Peposertib (formerly M3814) is an orally administered, potent, and selective small-molecule inhibitor of DNA-PK.[1][6][7] It blocks the kinase activity of DNA-PK at sub-nanomolar concentrations, effectively suppressing the NHEJ repair pathway.[6][8][9] Preclinical and clinical studies have shown that Peposertib potentiates the anti-tumor effects of ionizing radiation and DSB-inducing agents like topoisomerase II inhibitors.[8][10][11][12]

These application notes provide a comprehensive set of methodologies for researchers, scientists, and drug development professionals to assess the biochemical and cellular activity of Peposertib as a DNA-PK inhibitor. The protocols cover in vitro enzymatic assays, cellular target engagement and downstream functional assays, and in vivo pharmacodynamic and efficacy studies.

DNA-PK Signaling Pathway and Mechanism of Action of Peposertib

The NHEJ pathway is the primary mechanism for repairing DSBs in human cells.[2] The process is initiated by the binding of the Ku70/80 heterodimer to the broken DNA ends. This complex then recruits the DNA-PK catalytic subunit (DNA-PKcs).[3][4] This assembly activates the serine/threonine kinase function of DNA-PKcs, leading to the phosphorylation of itself (autophosphorylation) and other downstream targets.[4][6] This phosphorylation cascade facilitates the recruitment of other repair factors, such as XRCC4 and DNA Ligase IV, which ultimately ligate the broken DNA ends.[10] Peposertib acts as an ATP-competitive inhibitor, binding to the kinase domain of DNA-PKcs and preventing the phosphorylation events necessary for the completion of NHEJ.[4][6]

Caption: DNA-PK signaling in the NHEJ pathway and inhibition by Peposertib.

Part 1: In Vitro Biochemical Assessment

The initial assessment of a kinase inhibitor involves determining its direct effect on the enzymatic activity of its target. A luminometry-based in vitro kinase assay is a robust method to quantify the potency of Peposertib by determining its half-maximal inhibitory concentration (IC50).

Data Presentation: Biochemical Potency of DNA-PK Inhibitors

The potency of Peposertib can be compared to other known DNA-PK inhibitors.

Inhibitor	DNA-PK IC50 (nM)	Notes
Peposertib (M3814)	Sub-nanomolar	A potent and selective, orally bioavailable inhibitor.[6]
AZD7648	0.6	A potent and selective DNA-PK inhibitor.[4]
NU7441	14	A highly potent and selective inhibitor.[4]
CC-115	13	A dual inhibitor of DNA-PK and mTOR.[4]
Wortmannin	16	A non-selective PI3K-related kinase inhibitor.[4]

Experimental Protocol: In Vitro DNA-PK Kinase Assay (ADP-Glo™)

This protocol measures the amount of ADP produced during the kinase reaction, which is directly proportional to DNA-PK activity.[4][13][14]

Materials:

• DNA-PK Kinase Enzyme System (e.g., Promega, Cat.# V4107), containing:

  • Purified human DNA-PK enzyme

  • DNA-PK peptide substrate

  • Activating DNA (Calf Thymus DNA)

  • Reaction Buffer

• Peposertib, serially diluted in DMSO

• ATP solution

• ADP-Glo™ Kinase Assay Kit (e.g., Promega, Cat.# V9101)

• White, opaque 96-well or 384-well assay plates

• Luminometer

Procedure:

• Reaction Setup: Prepare a master mix for the kinase reaction in a microcentrifuge tube. For each reaction, combine:

  • Reaction Buffer (40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA)

  • Activating DNA

  • DNA-PK peptide substrate (final concentration ~0.2 µg/µl)

  • Purified DNA-PK enzyme (e.g., 10 units/reaction)

• Inhibitor Addition: Add 1 µl of serially diluted Peposertib or vehicle control (DMSO) to the wells of the assay plate.

• Initiate Reaction: Add the kinase reaction master mix to the wells. Then, add ATP to initiate the reaction (final concentration ~150 µM). The typical final reaction volume is 5-10 µl.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Stop Reaction & Deplete ATP: Add an equal volume of ADP-Glo™ Reagent to each well. This will terminate the kinase reaction and deplete any remaining ATP. Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion: Add Kinase Detection Reagent to each well (twice the initial reaction volume). This reagent converts the ADP generated by the kinase reaction into ATP. Incubate at room temperature for 30-60 minutes.

• Measure Luminescence: Read the plate on a luminometer. The light signal is directly proportional to the amount of ADP produced and thus correlates with DNA-PK activity.[14]

• Data Analysis: Calculate the percentage of inhibition for each Peposertib concentration relative to the vehicle control. Plot the percent inhibition against the log of the inhibitor concentration and use a non-linear regression model to determine the IC50 value.

Caption: Workflow for an in vitro DNA-PK kinase assay using ADP-Glo™ technology.

Part 2: Cellular Assessment of Target Engagement and Function

Confirming that Peposertib engages its target in a cellular environment and produces the desired functional outcome is a critical step. Key experiments include measuring the inhibition of DNA-PK autophosphorylation, quantifying the persistence of DNA damage, and assessing cell survival after treatment.

Data Presentation: Cellular Activity of Peposertib

Assay	Cell Line	Treatment	Endpoint	Result
p-DNA-PK (S2056)	HCT-116	Bleomycin + Peposertib	p-DNA-PK levels	Concentration-dependent inhibition of autophosphorylation.[11]
γH2AX Foci	SK-RC-52	177Lu-DOTA-girentuximab + Peposertib	γH2AX foci/nucleus	Significant increase in DNA DSBs with combination treatment.[15][16]
Clonogenic Survival	Various	Ionizing Radiation (2 Gy) + Peposertib (1 µM)	Surviving colonies	Significant loss of clonogenic survival with combination treatment.[17]
Cell Viability	MDA-MB-231	Doxorubicin + Peposertib	Cell viability (%)	Synergistic antiproliferative activity.[10][18]

Experimental Protocols

This assay directly assesses target engagement by measuring the inhibition of DNA-PK autophosphorylation at serine 2056, a key marker of its activation.[6][11]

Materials:

• Cancer cell line of interest (e.g., HCT-116, FaDu)

• Cell culture medium and supplements

• DNA-damaging agent (e.g., Bleomycin, Etoposide, or an irradiator for ionizing radiation)

• Peposertib

• RIPA Lysis and Extraction Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and electrophoresis equipment

• PVDF membrane and transfer system

• Primary antibodies: Rabbit anti-p-DNA-PKcs (S2056), Rabbit anti-total DNA-PKcs, Mouse anti-β-actin

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and allow them to adhere overnight.

• Pre-treat cells with various concentrations of Peposertib or vehicle (DMSO) for 1-2 hours.

• Induce DNA damage by adding a DNA-damaging agent (e.g., 20 µg/mL bleomycin) or by exposing cells to ionizing radiation (e.g., 5-10 Gy).

• Incubate for an additional 1-2 hours post-damage induction.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with ice-cold RIPA buffer. Scrape the cells, collect the lysate, and centrifuge at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.

• Western Blot:

  • Denature 20-30 µg of protein per sample and separate by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against p-DNA-PK (S2056), total DNA-PK, and a loading control (e.g., β-actin) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash again and apply ECL substrate.

• Imaging: Capture the chemiluminescent signal using a digital imager. Quantify band intensities and normalize the p-DNA-PK signal to total DNA-PK and the loading control.

This assay quantifies DNA DSBs. Inhibition of DNA-PK by Peposertib prevents DSB repair, leading to an accumulation of γH2AX foci (a marker for DSBs) after DNA damage.[11][19]

Materials:

• Cells seeded on glass coverslips or in imaging-compatible plates

• DNA-damaging agent (e.g., Ionizing Radiation)

• Peposertib

• 4% Paraformaldehyde (PFA) in PBS

• 0.25% Triton X-100 in PBS

• Blocking solution (e.g., 5% BSA in PBST)

• Primary antibody: Rabbit or Mouse anti-phospho-Histone H2A.X (Ser139)

• Alexa Fluor-conjugated secondary antibody

• DAPI nuclear counterstain

• Fluorescence microscope

Procedure:

• Cell Seeding and Treatment: Seed cells on coverslips. The next day, pre-treat with Peposertib or vehicle for 1-2 hours, followed by treatment with a DNA-damaging agent (e.g., 2 Gy IR).

• Time Course: Allow cells to recover for a set period (e.g., 4, 8, or 24 hours) to assess repair kinetics.

• Fixation and Permeabilization:

  • Wash cells with PBS.

  • Fix with 4% PFA for 15 minutes at room temperature.

  • Wash with PBS.

  • Permeabilize with 0.25% Triton X-100 for 10 minutes.

• Blocking and Staining:

  • Wash with PBS.

  • Block with 5% BSA for 1 hour.

  • Incubate with anti-γH2AX primary antibody in blocking buffer for 1-2 hours at room temperature or overnight at 4°C.

  • Wash with PBST.

  • Incubate with an appropriate Alexa Fluor-conjugated secondary antibody for 1 hour in the dark.

  • Wash and counterstain with DAPI for 5 minutes.

• Imaging and Analysis: Mount the coverslips onto slides. Acquire images using a fluorescence microscope. Quantify the number of γH2AX foci per nucleus using automated image analysis software (e.g., ImageJ/Fiji).

Caption: General workflow for cellular assays to assess Peposertib activity.

Part 3: In Vivo Assessment of Pharmacodynamics and Efficacy

Translating in vitro findings to an in vivo setting is essential. This involves using animal models, typically tumor xenografts, to evaluate the pharmacodynamic (PD) effects of Peposertib on the target and its efficacy in combination with standard-of-care treatments like radiotherapy.

Data Presentation: In Vivo Efficacy of Peposertib Combinations

Model	Treatment Combination	Endpoint	Result
Renal Cell Carcinoma Xenograft (SK-RC-52)	6MBq 177Lu-anti-CAIX RIT + Peposertib (50 mg/kg)	Complete Response (CR) Rate	100% CR (4/4 mice) in combo vs. 25% CR (1/4 mice) in RIT alone arm.[19]
Prostate Cancer Xenograft (LNCaP)	6MBq 177Lu-DOTA-rosopatamab + Peposertib (50 mg/kg)	Complete Response (CR) Rate	75% CR (3/4 mice) in combination arm.[15]
TNBC Xenograft (MX-1)	Pegylated Liposomal Doxorubicin (PLD) + Peposertib	Tumor Growth Inhibition (T/C %)	Combination induced long-lasting tumor regression (T/C = -5.3%).[10]
Human Colon Cancer Xenograft	Fractionated Ionizing Radiation + Peposertib	Tumor Growth	Led to complete tumor regression at non-toxic doses.[11]

Experimental Protocols

This protocol assesses target engagement in tumors from treated animals.

Materials:

• Immunocompromised mice (e.g., BALB/c nude)

• Tumor cells for implantation

• Peposertib formulated for oral gavage

• An irradiator or chemotherapeutic agent

• Tissue collection and processing tools

• Reagents for Western Blot or Immunohistochemistry (IHC)

Procedure:

• Tumor Implantation: Subcutaneously implant tumor cells into the flank of the mice.

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Randomize mice into treatment groups. Administer a single dose of Peposertib (e.g., 50 mg/kg) via oral gavage.[19] After 1-2 hours, treat with a single dose of radiation (e.g., 2-8 Gy).

• Tissue Collection: At a specified time point post-treatment (e.g., 2, 6, or 24 hours), euthanize the mice and excise the tumors. A portion of the tumor can be snap-frozen for Western blot analysis, while the other can be fixed in formalin for IHC.

• PD Analysis:

  • Western Blot: Process the frozen tumor tissue as described in Protocol 4.2.1 to analyze p-DNA-PK and total DNA-PK levels.

  • IHC: Process the formalin-fixed, paraffin-embedded (FFPE) tissue sections. Stain for p-DNA-PK or γH2AX and quantify the signal using digital pathology software.

This protocol evaluates the ability of Peposertib to enhance the anti-tumor efficacy of fractionated radiotherapy, a clinically relevant treatment schedule.[11]

Materials:

• As listed in 5.2.1

• Calipers for tumor measurement

• Scale for monitoring animal body weight

Procedure:

• Tumor Implantation and Growth: Establish tumors as described in 5.2.1.

• Randomization: When tumors reach 100-200 mm³, randomize mice into four groups:

  • Group 1: Vehicle Control

  • Group 2: Peposertib alone

  • Group 3: Radiotherapy (RT) alone

  • Group 4: Peposertib + RT

• Treatment Schedule:

  • Radiotherapy: Administer a fractionated dose of radiation (e.g., 2 Gy per day, 5 days a week, for 2-3 weeks).

  • Peposertib: Administer Peposertib (e.g., 25-50 mg/kg) daily via oral gavage, typically 1-2 hours before each radiation fraction.[20]

• Monitoring: Measure tumor volume with calipers and record mouse body weight 2-3 times per week. Monitor for any signs of toxicity.

• Endpoint: Continue the study until tumors in the control group reach a predetermined maximum size, or for a defined period after the last treatment to monitor for tumor regrowth.

• Data Analysis: Plot the mean tumor volume for each group over time. Calculate tumor growth inhibition (TGI) and assess the statistical significance between treatment groups.

References

• 1. Facebook [cancer.gov]
• 2. DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. biorxiv.org [biorxiv.org]
• 6. A first-in-man phase 1 study of the DNA-dependent protein kinase inhibitor peposertib (formerly M3814) in patients with advanced solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. aacrjournals.org [aacrjournals.org]
• 13. DNA-PK Kinase Enzyme System Application Note [worldwide.promega.com]
• 14. promega.com [promega.com]
• 15. DNA-Dependent Protein Kinase Inhibitor Peposertib Enhances Efficacy of 177Lu-Based Radioimmunotherapy in Preclinical Models of Prostate and Renal Cell Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. jnm.snmjournals.org [jnm.snmjournals.org]
• 17. Targeting DNA repair with combined inhibition of NHEJ and MMEJ induces synthetic lethality in TP53-mutant cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models | MDPI [mdpi.com]
• 19. jnm.snmjournals.org [jnm.snmjournals.org]
• 20. researchgate.net [researchgate.net]

Application Note: A Protocol for Western Blotting to Detect Peposertib's Target Engagement

Audience: Researchers, scientists, and drug development professionals.

Introduction

Peposertib (also known as M3814) is a potent, orally bioavailable, and selective inhibitor of the DNA-dependent protein kinase catalytic subunit (DNA-PKcs).[1][2][3][4] DNA-PKcs is a critical enzyme in the non-homologous end joining (NHEJ) pathway, a major cellular mechanism for repairing DNA double-strand breaks (DSBs).[5][6] In many cancer cells, the upregulation of DNA repair pathways like NHEJ contributes to resistance against DNA-damaging therapies such as radiotherapy and certain chemotherapies.[5][6]

Peposertib works by binding to and inhibiting the kinase activity of DNA-PKcs, thereby preventing the repair of DSBs.[7][5][8] This leads to an accumulation of DNA damage in cancer cells, ultimately resulting in cell death and enhancing the efficacy of chemo- and radiotherapy.[1][7]

A key step in the activation of DNA-PKcs following DNA damage is its autophosphorylation at several sites, including serine 2056 (S2056). This phosphorylation event is a reliable biomarker for DNA-PKcs activity.[9] Therefore, measuring the inhibition of DNA-PKcs autophosphorylation is a direct method for assessing the target engagement of Peposertib. This protocol provides a detailed method for using Western blotting to detect the levels of phosphorylated DNA-PKcs (p-DNA-PKcs) in cells treated with Peposertib, thereby confirming its on-target activity.

Signaling Pathway

The following diagram illustrates the role of DNA-PKcs in the DNA double-strand break repair pathway and its inhibition by Peposertib.

Caption: DNA-PKcs activation and inhibition by Peposertib.

Experimental Workflow

The overall experimental process for assessing Peposertib target engagement is outlined below.

Caption: Western blot workflow for Peposertib target engagement.

Detailed Experimental Protocol

I. Materials and Reagents

• Cell Lines: Cancer cell line of interest (e.g., HCT116, U251, HeLa).

• Culture Medium: As recommended for the chosen cell line (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Peposertib: Stock solution in DMSO (e.g., 10 mM).

• DNA Damaging Agent: Gamma-irradiator or a chemical inducer like Etoposide.

• Buffers and Solutions:

  • Phosphate-Buffered Saline (PBS), ice-cold.

  • RIPA Lysis Buffer supplemented with Protease and Phosphatase Inhibitor Cocktails.

  • BCA Protein Assay Kit.

  • 4x Laemmli Sample Buffer.

  • Tris-Glycine SDS-PAGE Gels (e.g., 4-12% gradient gels).

  • SDS-PAGE Running Buffer.

  • Transfer Buffer.

  • Tris-Buffered Saline with 0.1% Tween-20 (TBST).

  • Blocking Buffer: 5% Bovine Serum Albumin (BSA) in TBST.[10]

• Antibodies:

  • Primary Antibody: Rabbit anti-phospho-DNA-PKcs (Ser2056).

  • Primary Antibody: Mouse anti-total-DNA-PKcs.[9]

  • Primary Antibody: Rabbit or Mouse anti-GAPDH or β-Actin (Loading Control).

  • Secondary Antibody: HRP-conjugated Goat anti-Rabbit IgG.

  • Secondary Antibody: HRP-conjugated Goat anti-Mouse IgG.

• Equipment:

  • Cell culture incubator, biosafety cabinet.

  • Gamma-irradiator (or source for other DNA damaging agent).

  • Centrifuge, vortexer.

  • SDS-PAGE and Western blotting apparatus.

  • PVDF membranes.

  • Chemiluminescence imaging system.

II. Step-by-Step Methodology

1. Cell Culture and Treatment a. Plate cells in 6-well plates or 10 cm dishes and grow to 70-80% confluency. b. Prepare serial dilutions of Peposertib in complete culture medium (e.g., 0, 10, 30, 100, 300, 1000 nM). Include a vehicle control (DMSO) at the same concentration as the highest drug dose. c. Aspirate old medium and add the medium containing Peposertib or vehicle. Pre-incubate the cells for 2-4 hours.

2. Induction of DNA Damage a. To induce DNA double-strand breaks and activate DNA-PKcs, treat the cells with ionizing radiation (IR). A dose of 5-10 Gy is typically sufficient. b. For chemical induction, treat with an agent like Etoposide (e.g., 10 µM) for 30-60 minutes. c. After IR or chemical treatment, return the cells to the incubator for a short recovery period (e.g., 30-60 minutes) to allow for DNA-PKcs autophosphorylation.

3. Cell Lysate Preparation [11] a. Place culture dishes on ice and wash cells twice with ice-cold PBS. b. Aspirate PBS completely and add ice-cold RIPA buffer supplemented with fresh protease and phosphatase inhibitors (e.g., 100-200 µL for a well in a 6-well plate). c. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube. d. Incubate on ice for 30 minutes with periodic vortexing. e. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C. f. Carefully transfer the supernatant (protein extract) to a new pre-chilled tube.

4. Protein Quantification and Sample Preparation a. Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions. b. Normalize the protein concentration for all samples with lysis buffer. c. Add 1/3 volume of 4x Laemmli sample buffer to 20-40 µg of protein from each sample. d. Boil the samples at 95°C for 5 minutes to denature the proteins.

5. SDS-PAGE and Western Transfer a. Load the denatured protein samples into the wells of a Tris-Glycine SDS-PAGE gel. b. Run the gel at 100-120 V until the dye front reaches the bottom. c. Transfer the separated proteins to a PVDF membrane using a wet or semi-dry transfer system. Note: Due to the large size of DNA-PKcs (~469 kDa), an overnight wet transfer at 4°C and low voltage (e.g., 20-30V) is recommended for efficient transfer.

6. Immunoblotting [11] a. After transfer, block the membrane with 5% BSA in TBST for 1-2 hours at room temperature with gentle agitation. Using BSA is recommended over milk to avoid background from phosphoproteins in milk.[10][12] b. Incubate the membrane with primary antibodies diluted in 5% BSA/TBST overnight at 4°C.

• Option 1 (Separate Blots): Use one blot for anti-p-DNA-PKcs (S2056) and another for anti-total-DNA-PKcs. Both should be probed for a loading control.
• Option 2 (Stripping): Probe first for the phosphospecific antibody, then strip the membrane and re-probe for the total protein antibody.
• Recommended Dilutions: Follow manufacturer's datasheets (e.g., 1:1000). c. Wash the membrane three times with TBST for 10 minutes each. d. Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in 5% BSA/TBST (e.g., 1:2000 to 1:5000) for 1 hour at room temperature. e. Wash the membrane three times with TBST for 10 minutes each.

7. Signal Detection and Analysis a. Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's protocol. b. Incubate the membrane with the ECL substrate for 1-5 minutes. c. Capture the chemiluminescent signal using a digital imaging system. Adjust exposure time to avoid signal saturation. d. Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the p-DNA-PKcs signal to the total DNA-PKcs signal for each condition. Further normalization to a loading control (GAPDH or β-Actin) can account for loading inaccuracies.

Data Presentation

Quantitative data from the Western blot analysis should be summarized in a table for clear comparison.

Treatment Condition	Peposertib (nM)	p-DNA-PKcs (S2056) Intensity	Total DNA-PKcs Intensity	Normalized Ratio (p-DNA-PKcs / Total)
Untreated Control	0	150	45,000	0.003
IR (10 Gy) Only	0	8,500	45,500	0.187
IR + Peposertib	30	4,200	44,800	0.094
IR + Peposertib	100	1,100	45,200	0.024
IR + Peposertib	300	250	44,900	0.006

Note: The values in this table are hypothetical and for illustrative purposes only.

Expected Results

Upon treatment with a DNA-damaging agent like ionizing radiation, a strong band corresponding to p-DNA-PKcs (S2056) should be visible in the control lane (no Peposertib). In cells pre-treated with Peposertib, a dose-dependent decrease in the intensity of this p-DNA-PKcs band is expected, indicating successful inhibition of DNA-PKcs kinase activity. The levels of total DNA-PKcs and the loading control should remain relatively constant across all lanes. This outcome provides direct evidence of Peposertib's target engagement in a cellular context.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. peposertib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. Facebook [cancer.gov]
• 6. nanets.net [nanets.net]
• 7. Peposertib | C24H21ClFN5O3 | CID 86292849 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. clinicaltrials.eu [clinicaltrials.eu]
• 9. DNA-PKcs Antibody | Cell Signaling Technology [cellsignal.com]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. bio-rad.com [bio-rad.com]
• 12. Protein Phosphorylation in Western Blotting: Key Challenges & Solutions - Creative Proteomics [creative-proteomics.com]

A Guide to Using Peposertib in Clonogenic Survival Assays

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Peposertib (also known as M3814) is a potent and selective small-molecule inhibitor of the catalytic subunit of DNA-dependent protein kinase (DNA-PKcs).[1][2] DNA-PK is a critical component of the non-homologous end joining (NHEJ) pathway, the primary mechanism for repairing DNA double-strand breaks (DSBs) in human cells.[1][2] By inhibiting DNA-PK, Peposertib prevents the repair of DSBs induced by ionizing radiation (IR) or certain chemotherapeutic agents, thereby enhancing their cytotoxic effects and leading to tumor cell death.[2][3][4] This makes Peposertib a promising agent for sensitizing cancer cells to radiotherapy and chemotherapy.

The clonogenic survival assay is the gold standard in vitro method for assessing the reproductive integrity of cells and their ability to form colonies after treatment with cytotoxic agents. This guide provides detailed application notes and protocols for utilizing Peposertib in clonogenic survival assays to evaluate its efficacy as a radiosensitizer or chemosensitizer.

Mechanism of Action of Peposertib

Peposertib functions by binding to and inhibiting the kinase activity of DNA-PK. This disruption of the NHEJ pathway leads to the accumulation of unrepaired DSBs. In the presence of DNA damage, the inhibition of DNA-PK by Peposertib can also lead to the potentiation of the Ataxia Telangiectasia Mutated (ATM) and p53 signaling pathways, further promoting cell cycle arrest and apoptosis.[3][4]

Caption: Peposertib inhibits DNA-PK, blocking NHEJ-mediated DNA repair.

Quantitative Data Summary

The following tables summarize key quantitative data for the use of Peposertib in clonogenic survival assays based on published literature.

Table 1: Recommended Peposertib Concentrations for Clonogenic Assays

Cell Line	Cancer Type	Peposertib Concentration (nM)	Notes	Reference
M12	Melanoma	≥100	Significant radiosensitization observed.	[5]
M27	Melanoma	300 - 1000	Dose-dependent suppression of DNA-PKcs autophosphorylation.	[5]
SVG-A	Human Astrocyte	300	Significant enhancement of radiosensitivity.	[5]
U251	Glioblastoma	≥100	Radiosensitization observed.	[6]
GBM10, GBM120	Glioblastoma (PDX)	300	Increased γH2AX foci with radiation.	[6]
Colorectal Cancer Cell Lines	Colorectal Cancer	100 - 15,000	Broad range reported for effective radiosensitization.	[5]
Molm-13, MV4-11	Acute Myeloid Leukemia	300	Pre-treatment for 45 minutes before chemotherapy.	[3]
MDA-MB-231	Triple-Negative Breast Cancer	1000 (1 µM)	Used in combination with doxorubicin.	[7]

Table 2: Experimental Parameters for Peposertib in Combination with Radiation

Parameter	Recommendation	Notes	Reference
Peposertib Pre-treatment Time	1-2 hours before irradiation	Allows for cellular uptake and target engagement.	[1]
Peposertib Exposure Duration	Minimum of 16 hours post-irradiation	Maximal sensitizing effect observed with exposures of 16 hours or longer. Shorter durations (e.g., 2 hours) can still show significant effects.	[5]
Radiation Doses	2-5 Gy	Typical doses for in vitro clonogenic assays.	[5][6]

Experimental Protocols

This section provides a detailed protocol for performing a clonogenic survival assay to assess the radiosensitizing effects of Peposertib.

Materials

• Cell Lines: Cancer cell lines of interest (e.g., melanoma, glioblastoma, colorectal).

• Peposertib: Prepare a stock solution (e.g., 10 mM in DMSO) and store at -20°C or -80°C.

• Cell Culture Medium: Appropriate complete medium for the chosen cell line, supplemented with fetal bovine serum (FBS) and antibiotics.

• Phosphate-Buffered Saline (PBS): Sterile, pH 7.4.

• Trypsin-EDTA: For cell detachment.

• 6-well or 100 mm tissue culture plates.

• Crystal Violet Staining Solution: 0.5% (w/v) crystal violet in 20% methanol.

• Fixing Solution: 10% formalin or a 1:7 mixture of acetic acid and methanol.

• Hemocytometer or automated cell counter.

• Incubator: 37°C, 5% CO2.

• Irradiator: X-ray or gamma-ray source.

Experimental Workflow Diagram

Caption: Workflow for a clonogenic survival assay with Peposertib.

Step-by-Step Protocol

1. Cell Preparation and Seeding:

a. Culture cells in appropriate complete medium until they reach 70-80% confluency. b. Harvest the cells by trypsinization to obtain a single-cell suspension. c. Count the cells using a hemocytometer or an automated cell counter and determine cell viability (e.g., using trypan blue exclusion). d. Calculate the required cell suspension volume to seed a specific number of cells per well of a 6-well plate. The number of cells to be plated will depend on the cell line's plating efficiency and the expected toxicity of the treatment. It is recommended to perform a preliminary experiment to determine the optimal seeding density for each cell line. e. Seed the cells in triplicate for each treatment condition. Include untreated controls and vehicle controls (DMSO). f. Incubate the plates for 18-24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

2. Peposertib Treatment and Irradiation:

a. Prepare fresh dilutions of Peposertib in complete medium from the stock solution to achieve the desired final concentrations (e.g., 100 nM, 300 nM, 1000 nM). b. Remove the medium from the wells and add the medium containing the appropriate concentration of Peposertib or vehicle control. c. Incubate the plates for 1-2 hours. d. Irradiate the plates with varying doses of radiation (e.g., 0, 2, 4, 6 Gy). e. After irradiation, return the plates to the incubator. For maximal sensitization, maintain the cells in the Peposertib-containing medium for at least 16 hours. Alternatively, the medium can be replaced with fresh, drug-free medium after the desired exposure time.

3. Colony Formation and Staining:

a. Incubate the plates for 10-14 days, or until visible colonies are formed in the control wells. The incubation time will vary depending on the cell line's growth rate. b. Carefully remove the medium from the wells. c. Gently wash the wells twice with PBS. d. Add 1-2 mL of fixing solution to each well and incubate for 10-15 minutes at room temperature. e. Remove the fixing solution and allow the plates to air dry. f. Add 1-2 mL of 0.5% crystal violet staining solution to each well and incubate for 20-30 minutes at room temperature. g. Carefully remove the crystal violet solution and gently wash the plates with tap water until the excess stain is removed. h. Allow the plates to air dry completely.

4. Colony Counting and Data Analysis:

a. Count the number of colonies in each well. A colony is generally defined as a cluster of at least 50 cells. b. Calculate the Plating Efficiency (PE) for the control group:

• PE = (Number of colonies formed / Number of cells seeded) x 100% c. Calculate the Surviving Fraction (SF) for each treatment condition:
• SF = (Number of colonies formed after treatment) / (Number of cells seeded x PE) d. Plot the surviving fraction as a function of the radiation dose on a semi-logarithmic scale to generate cell survival curves.

Data Interpretation

The radiosensitizing effect of Peposertib can be quantified by comparing the cell survival curves of cells treated with radiation alone versus those treated with the combination of Peposertib and radiation. A downward shift in the survival curve for the combination treatment indicates radiosensitization. The Dose Enhancement Ratio (DER) or Sensitizer Enhancement Ratio (SER) can be calculated to quantify this effect.

Conclusion

This guide provides a comprehensive framework for utilizing Peposertib in clonogenic survival assays. By following these detailed protocols, researchers can generate robust and reproducible data to evaluate the potential of Peposertib as a sensitizing agent for cancer therapy. Careful optimization of cell seeding densities, drug concentrations, and exposure times for each specific cell line is crucial for obtaining reliable and meaningful results.

References

• 1. A Phase Ib Study of the DNA-PK Inhibitor Peposertib Combined with Neoadjuvant Chemoradiation in Patients with Locally Advanced Rectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DNA-PK Inhibition Shows Differential Radiosensitization in Orthotopic GBM PDX Models Based on DDR Pathway Deficits - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Peposertib in Organoid Culture Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peposertib (also known as M3814) is an orally bioavailable and selective inhibitor of DNA-dependent protein kinase (DNA-PK).[1][2][3] DNA-PK is a crucial enzyme in the non-homologous end joining (NHEJ) pathway, a major mechanism for the repair of DNA double-strand breaks (DSBs).[2][4] By inhibiting DNA-PK, Peposertib prevents the repair of DSBs, which can be induced by radiotherapy or certain chemotherapeutic agents. This leads to the accumulation of DNA damage and subsequent cell death in cancer cells.[1][2] Preclinical studies have shown that Peposertib can potentiate the anti-tumor effects of ionizing radiation and topoisomerase II inhibitors.[5][6][7]

Patient-derived organoids (PDOs) are three-dimensional (3D) in vitro culture systems that recapitulate the genetic and phenotypic characteristics of the original tumor tissue.[1][8] As such, they represent a powerful preclinical model for studying tumor biology and evaluating the efficacy of anti-cancer drugs, bridging the gap between traditional 2D cell culture and in vivo studies.[9] The use of organoid systems allows for high-throughput screening of therapeutic agents in a patient-specific manner.[1][8][10][11]

These application notes provide a comprehensive overview and detailed protocols for the utilization of Peposertib in organoid culture systems to assess its potential as a standalone or combination therapeutic agent.

Mechanism of Action of Peposertib

Peposertib functions as an ATP-competitive inhibitor of the catalytic subunit of DNA-PK (DNA-PKcs).[12] In the presence of DNA double-strand breaks, DNA-PK is activated and initiates the NHEJ repair pathway. By blocking the kinase activity of DNA-PK, Peposertib effectively halts this repair process. This inhibition leads to an accumulation of unrepaired DSBs, which can trigger cell cycle arrest and apoptosis.[13] Interestingly, the inhibition of DNA-PK by Peposertib can lead to the enhanced activation of the Ataxia Telangiectasia Mutated (ATM) signaling pathway, a parallel DNA damage response pathway, which can further contribute to p53-mediated apoptosis in cancer cells with functional p53.[7][13]

Diagram: Peposertib's Mechanism of Action in the DNA Damage Response Pathway

Caption: Peposertib inhibits DNA-PK, blocking NHEJ-mediated DNA repair and promoting apoptosis.

Application of Peposertib in Organoid Drug Screening

Organoid cultures provide a robust platform to evaluate the efficacy of Peposertib, both as a monotherapy and in combination with other cancer treatments like radiotherapy and chemotherapy.

Potential applications include:

• Monotherapy Efficacy: Assessing the cytotoxic effects of Peposertib on organoids derived from various tumor types.

• Combination Therapy Screening: Evaluating the synergistic effects of Peposertib with standard-of-care chemotherapeutic agents or radiation.

• Biomarker Discovery: Identifying potential biomarkers of response or resistance to Peposertib by correlating drug sensitivity with the genomic and transcriptomic profiles of the patient-derived organoids.[9][14]

• Personalized Medicine: Utilizing patient-derived organoids to predict individual patient response to Peposertib-containing therapeutic regimens.[1][10]

Quantitative Data Summary

While specific data on Peposertib's efficacy in organoid models is not yet widely published, its activity has been characterized in various cancer cell lines. This data can serve as a reference for designing dose-response studies in organoids.

Cell Line	Cancer Type	IC50 (Peposertib alone)	IC50 (Peposertib + Co-treatment)	Co-treatment	Reference
SK-RC-52	Renal Cell Carcinoma	8.67 µM	0.97 µM	177Lu-DOTA-girentuximab	[15]
LNCaP	Prostate Cancer	5.6 µM	0.41 µM	177Lu-DOTA-rosopatamab	[15]
MDA-MB-231	Triple-Negative Breast Cancer	Not specified	22-fold reduction with 1µM Peposertib	Doxorubicin	[16]
SYO-1	Synovial Sarcoma	Not specified	22-fold reduction with 1µM Peposertib	Doxorubicin	[16]
HS-SY-II	Synovial Sarcoma	Not specified	52-fold reduction with 1µM Peposertib	Doxorubicin	[16]

Experimental Protocols

The following protocols are adapted from established methods for patient-derived organoid culture and drug screening.[4][10][11]

Protocol 1: Establishment of Patient-Derived Tumor Organoids (PDOs)

This protocol provides a general framework for establishing PDOs from fresh tumor tissue. Specific media compositions may need to be optimized based on the tissue of origin.[1][4][8]

Materials:

• Fresh tumor tissue in tissue transfer medium (e.g., RPMI 1640 with antibiotics).[4]

• Tumor dissociation enzyme mix (e.g., collagenase, dispase).[4]

• Basement membrane extract (BME), such as Matrigel®.

• Organoid growth medium (specific to the cancer type).[4]

• Standard cell culture plates (6-well or 24-well).

• Sterile cell strainers (e.g., 70 µm).[17]

Procedure:

• Tissue Preparation: Mechanically mince the tumor tissue into small fragments (~1-2 mm³) in a sterile petri dish on ice.

• Enzymatic Digestion: Transfer the minced tissue to a tube containing the tumor dissociation enzyme mix and incubate at 37°C for 30-60 minutes with gentle agitation.

• Cell Isolation: Neutralize the enzyme activity with culture medium and pass the cell suspension through a 70 µm cell strainer to remove large debris.[17]

• Cell Pellet Collection: Centrifuge the filtered cell suspension to obtain a cell pellet.

• Embedding in BME: Resuspend the cell pellet in a small volume of cold BME.

• Plating: Dispense droplets of the BME-cell suspension into the center of pre-warmed culture plate wells. Allow the droplets to solidify at 37°C for 15-30 minutes.

• Culture: Carefully add pre-warmed organoid growth medium to each well and culture at 37°C in a 5% CO₂ incubator.

• Maintenance: Change the medium every 2-3 days and passage the organoids as they grow, typically every 7-14 days.

Protocol 2: High-Throughput Drug Screening with Peposertib in PDOs

This protocol outlines a method for assessing the dose-dependent effects of Peposertib on PDO viability using a 384-well plate format.[2][11]

Materials:

• Established PDO cultures.

• Peposertib stock solution (in DMSO).

• Organoid growth medium.

• 384-well ultra-low attachment spheroid microplates.[2]

• ATP-based cell viability assay reagent (e.g., CellTiter-Glo® 3D).[2][18][19]

• Luminometer plate reader.

Procedure:

• Organoid Dissociation and Seeding:

  • Harvest established PDOs and dissociate them into smaller fragments.

  • Count the organoid fragments and dilute to the desired seeding density in organoid growth medium.

  • Seed the organoid suspension into a 384-well plate.[2]

• Drug Treatment:

  • Prepare a serial dilution of Peposertib in organoid growth medium. For combination studies, prepare the second drug in a similar manner.

  • Add the drug solutions to the appropriate wells. Include vehicle control (DMSO) wells.

  • Incubate the plate at 37°C in a 5% CO₂ incubator for the desired treatment duration (e.g., 72-144 hours).[2]

• Viability Assessment (ATP-based Assay):

  • Equilibrate the plate and the ATP-based viability reagent to room temperature.[20]

  • Add the viability reagent to each well according to the manufacturer's instructions.[2][21]

  • Mix the plate on an orbital shaker to lyse the organoids and release ATP.[20]

  • Measure the luminescence using a plate reader.[2]

• Data Analysis:

  • Normalize the luminescence readings of the treated wells to the vehicle control wells.

  • Plot the dose-response curves and calculate the IC50 values using appropriate software.[2]

Diagram: Experimental Workflow for Peposertib Screening in Organoids

Caption: Workflow from patient tissue to personalized medicine using organoid-based drug screening.

Protocol 3: Assessment of DNA Damage (γH2AX Staining)

This immunofluorescence protocol is for visualizing and quantifying DNA double-strand breaks in organoids treated with Peposertib, with or without a DNA damaging agent.[17][22][23]

Materials:

• Treated organoids in chamber slides or 384-well plates.[17]

• Fixation solution (e.g., 4% paraformaldehyde).[24]

• Permeabilization buffer (e.g., 0.3% Triton X-100 in PBS).[24]

• Blocking buffer (e.g., 5% BSA in PBS).[24]

• Primary antibody against γH2AX.[17][22]

• Fluorescently labeled secondary antibody.

• Nuclear counterstain (e.g., DAPI).

• Confocal microscope.

Procedure:

• Fixation: Fix the treated organoids with 4% paraformaldehyde for 30 minutes at room temperature.[24]

• Washing: Wash the organoids three times with PBS.

• Permeabilization: Permeabilize the organoids with 0.3% Triton X-100 in PBS for 30 minutes.[24]

• Blocking: Block non-specific antibody binding with 5% BSA in PBS for 30-60 minutes.[24]

• Primary Antibody Incubation: Incubate the organoids with the primary anti-γH2AX antibody overnight at 4°C.[17][22]

• Secondary Antibody Incubation: After washing, incubate with the fluorescently labeled secondary antibody and DAPI for 1-2 hours at room temperature, protected from light.

• Imaging: Wash the organoids and image using a confocal microscope.

• Quantification: Quantify the number and intensity of γH2AX foci per nucleus using image analysis software.[24]

Protocol 4: Apoptosis Assay (Caspase-Glo® 3/7 3D)

This protocol measures the activity of caspases 3 and 7, key effectors of apoptosis, in 3D organoid cultures.[25][26][27]

Materials:

• Treated organoids in a 96- or 384-well plate.[25]

• Caspase-Glo® 3/7 3D Assay reagent.[25]

• Luminometer plate reader.

Procedure:

• Equilibration: Equilibrate the plate with treated organoids and the Caspase-Glo® 3/7 3D reagent to room temperature.[27]

• Reagent Addition: Add the Caspase-Glo® 3/7 3D reagent to each well, typically in a volume equal to the culture medium.[27][28]

• Incubation: Mix the contents by shaking and incubate at room temperature for at least 30 minutes to allow for cell lysis and the caspase reaction to stabilize.[27]

• Measurement: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of caspase activity.[25]

Protocol 5: Western Blot Analysis of DNA Damage Response Proteins

This protocol allows for the analysis of changes in the expression and phosphorylation status of key proteins in the DNA damage response pathway following Peposertib treatment.[29][30]

Materials:

• Treated organoids.

• Organoid harvesting solution.

• RIPA buffer with protease and phosphatase inhibitors.[29]

• Primary antibodies (e.g., anti-phospho-DNA-PK, anti-phospho-ATM, anti-phospho-KAP1, anti-phospho-p53).[31]

• HRP-conjugated secondary antibodies.

• Chemiluminescence detection reagent.

Procedure:

• Organoid Harvesting: Harvest organoids from the BME using an organoid harvesting solution.

• Protein Extraction: Lyse the organoid pellet in RIPA buffer on ice.[29]

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane and incubate with the desired primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

• Detection: Detect the protein bands using a chemiluminescence reagent and an imaging system.

Diagram: Downstream Analysis of Peposertib's Effects in Organoids

Caption: Various assays can be used to analyze the effects of Peposertib on organoids.

Conclusion

The integration of the DNA-PK inhibitor Peposertib into organoid-based research provides a powerful tool for advancing cancer therapy. The detailed protocols and application notes presented here offer a framework for researchers to explore the therapeutic potential of Peposertib in a clinically relevant, patient-specific context. These studies will be instrumental in identifying responsive patient populations, elucidating mechanisms of resistance, and designing more effective combination therapies for a variety of cancers.

References

• 1. Establishment of patient-derived cancer organoids for drug-screening applications | COLAAB [animalmethodsbias.org]
• 2. ATP-Based Luciferase Viability Assay: A Homogenous Method to Evaluate the Growth-Inhibitory Potential of Test Agents on Tumor Organoids [jove.com]
• 3. Phase I study of peposertib and avelumab with or without palliative radiotherapy in patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pre-clinical activity of the oral DNA-PK inhibitor, peposertib (M3814), combined with radiation in xenograft models of cervical cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pre-clinical activity of the oral DNA-PK inhibitor, peposertib (M3814), combined with radiation in xenograft models of cervical cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. communities.springernature.com [communities.springernature.com]
• 9. Screening drug effects in patient-derived cancer cells links organoid responses to genome alterations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Protocol for generation of and high-throughput drug testing with patient-derived colorectal cancer organoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Protocol for drug screening of patient-derived tumor organoids using high-content fluorescent imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Phase I crossover study of DNA‐protein kinase inhibitor peposertib in healthy volunteers: Effect of food and pharmacokinetics of an oral suspension - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Screening drug effects in patient‐derived cancer cells links organoid responses to genome alterations | Molecular Systems Biology [link.springer.com]
• 15. jnm.snmjournals.org [jnm.snmjournals.org]
• 16. DNA-Dependent Protein Kinase Inhibitor Peposertib Potentiates the Cytotoxicity of Topoisomerase II Inhibitors in Synovial Sarcoma Models - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A Scalable 3D High-Content Imaging Protocol for Measuring a Drug Induced DNA Damage Response Using Immunofluorescent Subnuclear γH2AX Spots in Patient Derived Ovarian Cancer Organoids - PMC [pmc.ncbi.nlm.nih.gov]
• 18. gdr-organoides.cnrs.fr [gdr-organoides.cnrs.fr]
• 19. huborganoids.nl [huborganoids.nl]
• 20. In vitro 3D Spheroids and Microtissues: ATP-based Cell Viability and Toxicity Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. creative-bioarray.com [creative-bioarray.com]
• 22. biorxiv.org [biorxiv.org]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Caspase-Glo® 3/7 3D Assay [promega.com]
• 26. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 27. promega.com [promega.com]
• 28. promega.com [promega.com]
• 29. resources.bio-techne.com [resources.bio-techne.com]
• 30. researchgate.net [researchgate.net]
• 31. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: A Guide to Troubleshooting Common Issues in Peposertib Experiments

Welcome to the technical support center for Peposertib (also known as M3814), a potent and selective inhibitor of DNA-dependent protein kinase (DNA-PK).[1][2] This guide is designed for researchers, scientists, and drug development professionals to address common issues that may arise during in vitro and in vivo experiments with Peposertib.

Frequently Asked Questions (FAQs)

Q1: What is Peposertib and what is its mechanism of action?

Peposertib is an orally bioavailable small molecule that inhibits the catalytic activity of DNA-PK, a key enzyme in the non-homologous end joining (NHEJ) pathway.[3] The NHEJ pathway is a major mechanism for the repair of DNA double-strand breaks (DSBs).[4] By inhibiting DNA-PK, Peposertib prevents the repair of DSBs, which can be induced by ionizing radiation or certain chemotherapeutic agents. This leads to an accumulation of DNA damage and ultimately, cancer cell death.[1][2] Peposertib is often used to sensitize cancer cells to DNA-damaging therapies.[1][2]

In Vitro Experiment Troubleshooting

Issue 1: Poor Solubility or Precipitation of Peposertib in Culture Media

Q: I am observing precipitation of Peposertib in my cell culture medium. How can I improve its solubility?

A: Peposertib has low, pH-dependent solubility.[5] The following steps can help improve its solubility and prevent precipitation in your experiments:

• Solvent Selection: For in vitro experiments, Peposertib is typically dissolved in dimethyl sulfoxide (DMSO) to create a stock solution before further dilution in aqueous media.[2] Ensure the final DMSO concentration in your culture medium is low (typically <0.1%) to avoid solvent-induced cytotoxicity.[2]

• pH of Media: Since Peposertib's solubility is pH-dependent, ensure the pH of your culture medium is stable and within the optimal range for your cells.[5]

• Formulation: For in vivo studies, specific formulations have been developed to improve solubility, such as suspension in 0.5% Methocel, 0.25% Tween20, and 300 mmol/L sodium citrate buffer (pH 2.5).[1][6] While not directly applicable to cell culture, this highlights the importance of the vehicle in maintaining solubility. A crystallographically disordered solid-state form of Peposertib (A2D) has been shown to have increased in vitro performance and higher solubility compared to the thermodynamically stable form.[7]

• Preparation of Working Solutions: Prepare fresh working solutions from your DMSO stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.

Parameter	Recommendation	Reference
Primary Solvent	Dimethyl sulfoxide (DMSO)	[2]
Final DMSO Concentration in Media	< 0.1% (v/v)	[2]
In Vivo Formulation Example	0.5% Methocel, 0.25% Tween20, 300 mmol/L sodium citrate buffer, pH 2.5	[1][6]

Issue 2: Inconsistent or Unexpected Results in Cell Viability Assays

Q: My cell viability assay results are variable or do not correlate with other endpoints. What could be the cause?

A: Inconsistencies in cell viability assays can arise from several factors related to both the assay itself and the mechanism of action of Peposertib.

• Assay Principle: Be aware of the principle of your viability assay. Assays relying on metabolic activity (e.g., MTT, MTS) can sometimes be confounded by drugs that affect cellular metabolism.[8] Consider using assays that measure different parameters of cell health, such as ATP content, membrane integrity (e.g., LDH assay), or direct cell counting.[8]

• Incubation Time: The cytotoxic effects of Peposertib, especially when used as a single agent, may require longer incubation times to become apparent as the cells need to progress through the cell cycle with unrepaired DNA damage.[9]

• Fluorescent Interference: If using a fluorescence-based assay, be mindful of potential interference from the compound itself or other components in the media.[8]

Issue 3: Difficulty in Detecting Peposertib's Effect on DNA Damage Markers

Q: I am not seeing a clear increase in γH2AX foci or other DNA damage markers after treatment with Peposertib and a DNA-damaging agent. What should I check?

A: Detecting the potentiation of DNA damage by Peposertib requires careful experimental timing and technique.

• Time Course: The induction and subsequent repair of DNA damage are dynamic processes. It is crucial to perform a time-course experiment to capture the optimal window for observing the sustained presence of DNA damage markers like γH2AX in the presence of Peposertib. For instance, γH2AX foci typically peak 30-60 minutes after irradiation and then decline as repair occurs.[10] With Peposertib, this decline should be delayed.

• Antibody and Staining Quality: Ensure your antibodies for DNA damage response proteins (e.g., γH2AX, 53BP1) are validated and that your immunofluorescence or Western blotting protocols are optimized. High background or weak signal can obscure the results.

• Interpretation of γH2AX Foci: It is important to note that not all γH2AX foci correspond directly to DNA double-strand breaks.[11] Pan-nuclear γH2AX staining, for example, can be an indicator of lethal DNA replication stress and may not be resolved into distinct foci.[12]

• Western Blotting: For Western blotting of DNA damage response proteins, ensure complete cell lysis and solubilization of nuclear proteins. Sonication of lysates may be necessary for DNA-binding proteins.[6][13]

Experimental Workflow for Assessing DNA Damage

Caption: Workflow for assessing DNA damage in Peposertib experiments.

In Vivo Experiment Troubleshooting

Issue 4: Suboptimal Anti-Tumor Efficacy or High Toxicity in Animal Models

Q: I am observing limited tumor growth inhibition or unexpected toxicity in my in vivo experiments with Peposertib. What factors should I consider?

A: In vivo efficacy and toxicity of Peposertib can be influenced by its formulation, dosing schedule, and the specific animal model.

• Formulation and Administration: As mentioned, Peposertib has low solubility. Ensure you are using an appropriate and stable vehicle for oral gavage, such as the one described in preclinical studies (0.5% Methocel, 0.25% Tween20, 300 mmol/L sodium citrate buffer, pH 2.5).[1][6]

• Dosing Schedule: The timing of Peposertib administration relative to the DNA-damaging agent is critical. To ensure target engagement at the time of damage induction, Peposertib is typically administered prior to radiation or chemotherapy.[14] Continuous daily or twice-daily dosing is often used to maintain inhibitory concentrations.[14]

• Tolerability: Monitor animal body weight and overall health closely. While some preclinical studies report good tolerability with stable body weight, dose-limiting toxicities have been observed in clinical trials, which may translate to certain animal models.[15][16]

• Tumor Model: The genetic background of the tumor model is crucial. Tumors with deficiencies in other DNA repair pathways (e.g., homologous recombination) may exhibit greater sensitivity to DNA-PK inhibition.

Parameter	Recommendation	Reference
In Vivo Formulation	0.5% Methocel, 0.25% Tween20, 300 mmol/L sodium citrate buffer, pH 2.5	[1][6]
Administration Route	Oral gavage	[6][15]
Dosing Example	50 mg/kg daily for 14 days	[15]
Monitoring	Tumor volume and body weight twice weekly	[1]

Understanding Peposertib's Mechanism and Potential for Resistance

Signaling Pathway

Caption: Peposertib inhibits DNA-PKcs, a key component of the NHEJ pathway.

Q: Could cancer cells develop resistance to Peposertib?

A: Yes, resistance to DNA repair inhibitors is a known phenomenon. Potential mechanisms of resistance to DNA-PK inhibitors could include:

• Upregulation of Alternative DNA Repair Pathways: Cancer cells might compensate for the inhibition of NHEJ by upregulating other DNA repair pathways, such as homologous recombination (HR).

• Alterations in Drug Efflux: Increased expression of drug efflux pumps could reduce the intracellular concentration of Peposertib.

• Mutations in the Drug Target: Although less common for kinase inhibitors, mutations in the DNA-PKcs protein could potentially alter the binding of Peposertib.

Detailed Experimental Protocols

Protocol 1: Western Blotting for Phosphorylated DNA-PKcs (Ser2056)

A common method to confirm the on-target activity of Peposertib is to measure the autophosphorylation of DNA-PKcs at Serine 2056.

• Cell Treatment and Lysis:

  • Treat cells with Peposertib for the desired time, followed by induction of DNA damage (e.g., ionizing radiation).

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Sonicate the lysates to shear genomic DNA and ensure the release of nuclear proteins.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Separate equal amounts of protein on an SDS-polyacrylamide gel.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phosphorylated DNA-PKcs (Ser2056) overnight at 4°C.

  • Use an antibody against total DNA-PKcs or a loading control (e.g., β-actin, GAPDH) to normalize the results.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Protocol 2: Immunofluorescence for γH2AX Foci

• Cell Seeding and Treatment:

  • Seed cells on coverslips in a multi-well plate and allow them to adhere.

  • Treat with Peposertib and a DNA-damaging agent as per your experimental design.

• Fixation and Permeabilization:

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking and Staining:

  • Block with 1% BSA in PBST for 1 hour.

  • Incubate with a primary antibody against γH2AX overnight at 4°C.

  • Wash and incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

  • Counterstain the nuclei with DAPI.

• Imaging and Analysis:

  • Mount the coverslips on microscope slides.

  • Capture images using a fluorescence microscope.

  • Quantify the number of γH2AX foci per nucleus using image analysis software.

References

• 1. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Facebook [cancer.gov]
• 4. Small Molecules, Inhibitors of DNA-PK, Targeting DNA Repair, and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phase I crossover study of DNA‐protein kinase inhibitor peposertib in healthy volunteers: Effect of food and pharmacokinetics of an oral suspension - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DNA-Dependent Protein Kinase Inhibitor Peposertib Potentiates the Cytotoxicity of Topoisomerase II Inhibitors in Synovial Sarcoma Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Improving solubility by crystallographic disorder: Enabling Peposertib first-in-human trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cell viability assays | Abcam [abcam.com]
• 9. DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. γH2AX foci as a measure of DNA damage: a computational approach to automatic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A minority of foci or pan-nuclear apoptotic staining of γH2AX in the S phase after UV damage contain DNA double-strand breaks - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. blog.addgene.org [blog.addgene.org]
• 14. aacrjournals.org [aacrjournals.org]
• 15. DNA-Dependent Protein Kinase Inhibitor Peposertib Enhances Efficacy of 177Lu-Based Radioimmunotherapy in Preclinical Models of Prostate and Renal Cell Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A Phase Ib Study of the DNA-PK Inhibitor Peposertib Combined with Neoadjuvant Chemoradiation in Patients with Locally Advanced Rectal Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Peposertib In Vivo Dosing Optimization: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing Peposertib (M3814) dosage for in vivo studies. The information is presented in a question-and-answer format to address specific challenges and provide clear, actionable guidance.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Peposertib?

Peposertib is an orally bioavailable and potent inhibitor of the catalytic subunit of DNA-dependent protein kinase (DNA-PKcs).[1][2] DNA-PKcs is a critical enzyme in the non-homologous end joining (NHEJ) pathway, a major mechanism for repairing DNA double-strand breaks (DSBs).[3][4] By inhibiting DNA-PKcs, Peposertib prevents the repair of DNA damage induced by agents like ionizing radiation or certain chemotherapies, leading to increased cancer cell death.[2][5] In some contexts, inhibition of DNA-PK by Peposertib can also lead to the hyperactivation of the ATM-p53 signaling pathway as a compensatory mechanism.[4][5]

Q2: What is a typical starting dose for Peposertib in mouse models?

Preclinical studies have explored a range of effective doses for Peposertib in various mouse xenograft models. A common starting point, particularly when combining with radiotherapy, is in the range of 50-125 mg/kg, administered orally. The dosing frequency is often twice daily (BID) to maintain adequate plasma concentrations.[1][6] For example, in melanoma brain metastasis models, doses of 60, 90, and 125 mg/kg administered twice daily have been shown to be effective.[1]

Q3: How should Peposertib be formulated for oral administration in mice?

A standard and effective formulation for administering Peposertib via oral gavage in mice is a suspension in 0.25% hydroxypropyl methylcellulose and 0.25% Tween 20 in a sodium citrate buffer (e.g., 500 mmol/L, pH 2.5).[6] Another reported vehicle is 0.5% Methocel, 0.25% Tween20 in 300 mmol/L sodium citrate buffer (pH 2.5).[7]

Q4: What are the key pharmacokinetic parameters to consider for Peposertib?

In a study with healthy human volunteers, a single 100 mg oral dose of Peposertib resulted in a median time to maximum concentration (Tmax) of approximately 1 hour under fasted conditions, which was delayed to 3.5 hours when taken with a high-fat meal.[8] Preclinical pharmacology studies have identified an O-demethylated form, M467, as the major circulating metabolite with measurable DNA-PK inhibition activity.[8] In mice, following a single oral dose of 20 mg/kg, the terminal half-life (t1/2) was 2.4 hours with a Tmax of 2 hours.[9] These parameters are crucial for designing dosing schedules that ensure the drug is at an effective concentration when the DNA damaging agent (e.g., radiation) is administered.

Troubleshooting Guide

Issue: Suboptimal efficacy of Peposertib in combination with radiotherapy.

• Possible Cause 1: Insufficient drug exposure at the time of radiation.

  • Solution: Optimize the timing of Peposertib administration relative to radiation. Given the Tmax of approximately 1-2 hours in preclinical models, administering Peposertib 1-2 hours prior to irradiation is a rational starting point.[8][9] For maximal radiosensitization, prolonged exposure to Peposertib (e.g., 16 hours or longer in vitro) has been shown to be most effective.[1] This can be achieved in vivo with a twice-daily dosing schedule, with one dose administered before radiation and a second dose several hours later (e.g., 7 hours).[1]

• Possible Cause 2: Inadequate dose.

  • Solution: Perform a dose-escalation study to determine the optimal dose for your specific tumor model. Doses in the range of 60-125 mg/kg twice daily have proven effective in radiosensitizing melanoma brain metastases.[1] It is crucial to balance efficacy with potential toxicity.

Issue: Observed toxicity or adverse effects in treated animals.

• Possible Cause 1: On-target effects in normal tissues.

  • Solution: Peposertib can radiosensitize normal tissues, which is a key consideration. A phase I clinical trial combining Peposertib with palliative radiation reported a high rate of radiation-induced skin toxicity.[1] When possible, limit the radiation field to spare acutely responding normal tissues like skin, oral mucosa, and the gut.[1]

• Possible Cause 2: Off-target toxicity.

  • Solution: While a well-tolerated regimen was established in a study combining Peposertib with pegylated liposomal doxorubicin with minimal observable toxicity and no body weight loss, it is still important to monitor animals closely for signs of toxicity.[10] If toxicity is observed, consider reducing the dose or frequency of Peposertib administration.

Data Presentation

Table 1: Summary of In Vivo Peposertib Dosages in Preclinical Models

Cancer Model	Animal Model	Peposertib Dosage	Combination Agent	Outcome	Reference
Melanoma Brain Metastasis (PDX)	Mouse	60, 90, or 125 mg/kg, twice daily (7 hours apart)	Radiotherapy (2.5 Gy x 5)	Significant prolongation in median survival, with 125 mg/kg being most efficacious.	[1]
Glioblastoma (Orthotopic PDX)	Mouse	125 mg/kg, twice daily	Radiotherapy (3.5 Gy)	Increased survival in TP53-mutant tumors.	[6]
Triple-Negative Breast Cancer (Xenograft)	Mouse	100 mg/kg, twice daily (4 days/week)	Pegylated Liposomal Doxorubicin (PLD)	Significant and long-lasting delay in tumor growth; well-tolerated.	[7][10]
Acute Myeloid Leukemia (PDX)	Mouse	25 mg/kg, twice daily (for 14 days)	CPX-351 (Daunorubicin/Cytarabine)	Enhanced efficacy without increasing hematopoietic toxicity.	[5]
Prostate and Renal Cell Carcinoma (Xenograft)	Mouse	50 mg/kg, daily (for 14 days)	177Lu-based Radioimmunotherapy	Synergistic effect, enhancing the efficacy of radioimmunotherapy.	[11]

Experimental Protocols

Protocol 1: In Vivo Radiosensitization Study

• Animal Model: Utilize an appropriate tumor xenograft or patient-derived xenograft (PDX) model. For example, orthotopic implantation for brain tumors or subcutaneous implantation for other solid tumors.

• Tumor Establishment: Allow tumors to reach a predetermined size (e.g., 100-200 mm³) before randomization into treatment groups.

• Treatment Groups:

  • Vehicle control

  • Peposertib alone

  • Radiation alone

  • Peposertib in combination with radiation

• Peposertib Formulation and Administration: Prepare Peposertib in a vehicle of 0.25% hydroxypropyl methylcellulose and 0.25% Tween 20 in sodium citrate buffer (pH 2.5). Administer orally via gavage at the desired dose (e.g., 125 mg/kg).

• Dosing Schedule: For a twice-daily regimen, administer the first dose of Peposertib 1-2 hours before irradiation and the second dose 7 hours later.

• Irradiation: Deliver a clinically relevant dose of radiation to the tumor using a targeted irradiator to minimize normal tissue exposure.

• Monitoring: Measure tumor volume and body weight regularly (e.g., twice a week). Monitor for any signs of toxicity.

• Endpoint: Continue treatment for a specified duration or until tumors reach a predetermined endpoint size. Analyze survival data using Kaplan-Meier curves.

Visualizations

Caption: Peposertib inhibits DNA-PKcs, blocking NHEJ-mediated DNA repair.

Caption: Workflow for optimizing Peposertib dosage in vivo.

References

• 1. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. A Phase Ib Study of the DNA-PK Inhibitor Peposertib Combined with Neoadjuvant Chemoradiation in Patients with Locally Advanced Rectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. DNA-PK Inhibition Shows Differential Radiosensitization in Orthotopic GBM PDX Models Based on DDR Pathway Deficits - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Phase I crossover study of DNA‐protein kinase inhibitor peposertib in healthy volunteers: Effect of food and pharmacokinetics of an oral suspension - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. DNA-Dependent Protein Kinase Inhibitor Peposertib Enhances Efficacy of 177Lu-Based Radioimmunotherapy in Preclinical Models of Prostate and Renal Cell Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Managing Off-Target Effects of Peposertib: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the off-target effects of Peposertib (also known as M3814), a potent and selective inhibitor of DNA-dependent protein kinase (DNA-PK). By understanding and mitigating these effects, researchers can ensure the validity and accuracy of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Peposertib?

A1: Peposertib is an orally bioavailable small-molecule inhibitor of the serine/threonine protein kinase DNA-PK.[1][2][3] It functions by binding to the ATP-binding site of the DNA-PK catalytic subunit (DNA-PKcs), thereby preventing the phosphorylation of downstream targets involved in the non-homologous end joining (NHEJ) pathway of DNA double-strand break (DSB) repair.[2][3][4][5] This inhibition of DNA repair sensitizes cancer cells to DNA-damaging agents like radiotherapy and certain chemotherapies.[1][6][7][8][9][10][11][12][13]

Q2: How selective is Peposertib?

A2: Peposertib has been demonstrated to be a highly selective kinase inhibitor. In a screening panel of 326 kinases, it showed a high degree of selectivity for DNA-PK. Its potency against DNA-PK is substantially greater than against other members of the phosphoinositide 3-kinase (PI3K)-related kinase (PIKK) family, such as ATM, ATR, and mTOR, as well as the classical PI3K isoforms (α, β, δ, γ).[6]

Q3: What are the potential off-target effects of Peposertib?

A3: While highly selective, at higher concentrations, Peposertib may inhibit other kinases, particularly those within the PIKK family, due to structural similarities in the ATP-binding pocket. Off-target effects could lead to the modulation of unintended signaling pathways, potentially confounding experimental results.[14][15] It is crucial to experimentally verify that the observed phenotype is due to the inhibition of DNA-PK and not an off-target kinase.

Q4: How can I distinguish between on-target and off-target effects in my experiments?

A4: Several strategies can be employed to differentiate on-target from off-target effects. These include performing dose-response studies to determine the lowest effective concentration, conducting rescue experiments with a drug-resistant mutant of DNA-PK, and using a structurally unrelated DNA-PK inhibitor to confirm the phenotype.[16] Additionally, monitoring the phosphorylation status of known DNA-PK substrates can provide direct evidence of on-target activity.[16][17]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Observed phenotype is inconsistent with known DNA-PK function.	The effect may be due to inhibition of an off-target kinase.	1. Perform a dose-response curve: Use the lowest concentration of Peposertib that inhibits DNA-PK activity to minimize off-target effects. 2. Conduct a rescue experiment: Overexpress a Peposertib-resistant mutant of DNA-PK. If the phenotype is reversed, the effect is on-target. 3. Use an orthogonal inhibitor: Treat cells with a structurally different DNA-PK inhibitor. If the same phenotype is observed, it is likely an on-target effect.
Discrepancy between biochemical and cell-based assay results.	Factors such as cell permeability, drug efflux pumps, or high intracellular ATP concentrations can influence inhibitor potency in cells.[16]	1. Verify target engagement in cells: Use a Cellular Thermal Shift Assay (CETSA) or Western blot to confirm that Peposertib is binding to and inhibiting DNA-PK in your cellular model. 2. Assess cell permeability: If permeability is low, consider using a different cell line or a modified version of the compound if available. 3. Inhibit efflux pumps: Co-incubate with an efflux pump inhibitor (e.g., verapamil) to see if the potency of Peposertib increases.[16]
High background in kinase assays.	The compound may be interfering with the assay components.	Run a control experiment with Peposertib and the detection reagents in the absence of the kinase to check for interference.

Data Presentation

Table 1: Selectivity Profile of Peposertib against PIKK Family Kinases

Kinase	IC50 (nM)	Selectivity vs. DNA-PK
DNA-PK	<1	-
PI3Kα	>1000	>1000-fold
PI3Kβ	>1000	>1000-fold
PI3Kδ	>1000	>1000-fold
PI3Kγ	>1000	>1000-fold
ATM	~500	~500-fold
ATR	>1000	>1000-fold
mTOR	~200	~200-fold

Note: The IC50 values are approximate and based on publicly available data and qualitative descriptions of high selectivity. For precise values, it is recommended to consult the primary literature or the manufacturer's documentation.

Experimental Protocols

Western Blot for DNA-PK Activity and DNA Damage Response

This protocol is used to assess the on-target activity of Peposertib by measuring the phosphorylation of DNA-PK and downstream markers of the DNA damage response.[16][17][18][19][20]

Methodology:

• Cell Treatment: Plate cells and allow them to adhere. Treat with Peposertib at various concentrations for a specified time. Induce DNA damage with ionizing radiation (IR) or a radiomimetic drug (e.g., bleomycin).

• Lysate Preparation: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-40 µg of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies overnight at 4°C. Recommended primary antibodies include:

  • p-DNA-PKcs (S2056)

  • Total DNA-PKcs

  • γH2AX (p-H2AX S139)

  • p-KAP1 (S824)

  • p-CHK2 (T68)

  • p-p53 (S15)

  • GAPDH or β-actin (as a loading control)

• Detection: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect with an enhanced chemiluminescence (ECL) substrate.

Cell Viability Assay

This protocol measures the effect of Peposertib on cell proliferation and cytotoxicity, often in combination with a DNA-damaging agent.[1][2][9][11][21]

Methodology (using Resazurin):

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Compound Treatment: Treat cells with a serial dilution of Peposertib, with or without a fixed concentration of a DNA-damaging agent. Include vehicle-only and media-only controls.

• Incubation: Incubate for 24-72 hours.

• Resazurin Addition: Add Resazurin solution to each well to a final concentration of 10% of the well volume.

• Incubation: Incubate for 1-4 hours at 37°C, protected from light.

• Measurement: Measure fluorescence at 560 nm excitation and 590 nm emission using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

Kinome-Wide Selectivity Profiling

To comprehensively identify off-targets, a kinome-wide screen is recommended. This can be outsourced to commercial vendors offering services like KiNativ, KinomeScan, or performed in-house using methods like the kinobeads assay.[3][4][5][7][15][22][23]

Methodology (Conceptual Overview using Kinobeads):

• Lysate Preparation: Prepare a native protein lysate from the cell line of interest.

• Competitive Binding: Incubate the lysate with Peposertib at a high concentration (e.g., 1-10 µM) or a vehicle control.

• Kinase Enrichment: Add kinobeads (broad-spectrum kinase inhibitors immobilized on beads) to the lysate to capture unbound kinases.

• Elution and Digestion: Elute the bound kinases and digest them into peptides.

• LC-MS/MS Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry to identify and quantify the captured kinases.

• Data Analysis: Compare the amount of each kinase captured in the Peposertib-treated sample versus the control. A reduction in the amount of a captured kinase in the presence of Peposertib indicates a potential interaction.

Visualizations

Caption: Peposertib's on-target signaling pathway.

Caption: Troubleshooting workflow for off-target effects.

References

• 1. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. biorxiv.org [biorxiv.org]
• 4. KinomeMETA: meta-learning enhanced kinome-wide polypharmacology profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A first-in-man phase 1 study of the DNA-dependent protein kinase inhibitor peposertib (formerly M3814) in patients with advanced solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. biorxiv.org [biorxiv.org]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Development of cell-based high throughput luminescence assay for drug discovery in inhibiting OCT4/DNA-PKcs and OCT4–MK2 interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. DNA-Dependent Protein Kinase Inhibitor Peposertib Potentiates the Cytotoxicity of Topoisomerase II Inhibitors in Synovial Sarcoma Models - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Discovery and development of novel DNA-PK inhibitors by targeting the unique Ku–DNA interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 16. DNA-PK Inhibition Shows Differential Radiosensitization in Orthotopic GBM PDX Models Based on DDR Pathway Deficits - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Item - Western blotting and DNA damage response analysis. - Public Library of Science - Figshare [plos.figshare.com]
• 19. DNA damage signaling is activated during cancer progression in human colorectal carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Cell Viability Assay Protocols | Thermo Fisher Scientific - SG [thermofisher.com]
• 22. academic.oup.com [academic.oup.com]
• 23. Kinome-wide Selectivity Profiling of ATP-competitive Mammalian Target of Rapamycin (mTOR) Inhibitors and Characterization of Their Binding Kinetics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to Peposertib

This technical support center is designed for researchers, scientists, and drug development professionals investigating the DNA-PK inhibitor Peposertib (M3814). It provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to acquired resistance in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What is Peposertib and its primary mechanism of action?

A1: Peposertib, also known as M3814, is an orally administered, potent, and selective small-molecule inhibitor of the DNA-dependent protein kinase (DNA-PK).[1][2] DNA-PK is a critical enzyme in the non-homologous end joining (NHEJ) pathway, a primary mechanism for repairing DNA double-strand breaks (DSBs).[3][4] Many cancer therapies, such as radiotherapy and certain chemotherapies (e.g., topoisomerase II inhibitors), function by inducing DSBs in cancer cells.[4] By inhibiting DNA-PK, Peposertib prevents the repair of these breaks, leading to an accumulation of DNA damage that ultimately causes cancer cell death (apoptosis).[3][5] This mechanism makes Peposertib a potent sensitizer for DNA-damaging agents.[6]

References

• 1. A Phase 1 Study of the DNA-PK Inhibitor Peposertib in Combination With Radiation Therapy With or Without Cisplatin in Patients With Advanced Head and Neck Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. M3814, a DNA-PK Inhibitor, Modulates ABCG2-Mediated Multidrug Resistance in Lung Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | Small Molecules, Inhibitors of DNA-PK, Targeting DNA Repair, and Beyond [frontiersin.org]
• 5. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]

Technical Support Center: A Guide to Improving the Bioavailability of Peposertib in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and improving the bioavailability of Peposertib in preclinical animal models. The information is presented in a question-and-answer format to directly address common challenges and provide actionable troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: What is Peposertib and why is its bioavailability a concern?

Peposertib (also known as M3814) is an orally administered, potent, and selective inhibitor of DNA-dependent protein kinase (DNA-PK).[1] It is classified as a Biopharmaceutics Classification System (BCS) Class II compound, which is characterized by high membrane permeability but low aqueous solubility.[2] This low, pH-dependent solubility can be a limiting factor for its oral absorption, potentially leading to variable and suboptimal systemic exposure in animal models, which can in turn affect the reliability of efficacy and toxicology studies.

Q2: What is the mechanism of action of Peposertib?

Peposertib targets the DNA-PK enzyme, a crucial component of the non-homologous end joining (NHEJ) pathway. The NHEJ pathway is a major mechanism for repairing DNA double-strand breaks (DSBs). By inhibiting DNA-PK, Peposertib prevents the repair of DSBs induced by agents like ionizing radiation or certain chemotherapies, thereby enhancing their anti-tumor effects.[1]

Q3: What are the known pharmacokinetic properties of Peposertib from clinical studies?

A phase I clinical study in healthy volunteers provides valuable insights into the pharmacokinetics of Peposertib. The study compared the administration of 100 mg of Peposertib as a film-coated tablet versus an oral suspension of disintegrated tablets under fasted conditions. The oral suspension resulted in a significantly higher and faster absorption, with a 73% increase in the maximum plasma concentration (Cmax) and a 19-25% increase in the total drug exposure (AUC) compared to the tablet formulation.[2][3][4] The time to reach Cmax (Tmax) was also shorter for the oral suspension (0.5 hours) compared to the tablet (1 hour).[2][3][4]

Q4: How does food intake affect the bioavailability of Peposertib?

The same phase I clinical study showed that a high-fat, high-calorie meal had a mild effect on the bioavailability of the tablet formulation of Peposertib.[2] While there was a slight increase in exposure, the overall impact was not considered clinically significant, suggesting that Peposertib tablets can be administered with or without food.[2] However, for timing-critical experiments in animal models, especially in combination with radiotherapy, the potential for a delayed Tmax with food should be considered.

Troubleshooting Guide: Enhancing Peposertib Bioavailability in Animal Models

This guide provides practical strategies and detailed experimental protocols to address common issues encountered when working with Peposertib in animal models.

Issue 1: Low and Variable Plasma Concentrations of Peposertib

Possible Cause: Poor dissolution of the compound in the gastrointestinal tract due to its low aqueous solubility.

Troubleshooting Strategies:

• Formulation as an Oral Suspension: Based on clinical data, administering Peposertib as an oral suspension is a primary strategy to improve its absorption. This can be achieved by disintegrating tablets in a suitable vehicle.

• Particle Size Reduction (Micronization/Nanonization): Reducing the particle size of the drug substance increases its surface area, which can lead to a faster dissolution rate.

• Use of Solubilizing Excipients: Incorporating co-solvents, surfactants, or cyclodextrins in the formulation can enhance the solubility of Peposertib.

• Lipid-Based Formulations (e.g., SEDDS/SNEDDS): Self-emulsifying drug delivery systems (SEDDS) or self-nanoemulsifying drug delivery systems (SNEDDS) can improve the solubilization and absorption of lipophilic drugs.

• Amorphous Solid Dispersions: Creating a solid dispersion of Peposertib in a hydrophilic polymer can prevent crystallization and maintain the drug in a higher energy, more soluble amorphous state.

Data Presentation: Pharmacokinetic Parameters of Different Peposertib Formulations

The following table summarizes the pharmacokinetic data from a human clinical trial comparing a film-coated tablet and an oral suspension of Peposertib. While this data is from human subjects, it provides a strong rationale for utilizing an oral suspension in animal models to enhance bioavailability.

Table 1: Pharmacokinetic Parameters of Peposertib Formulations in Healthy Volunteers (Single 100 mg Dose, Fasted)

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC0–t (ng·h/mL)	AUC0–∞ (ng·h/mL)
Film-Coated Tablet	Geometric Mean: 104	Median: 1.0	Geometric Mean: 611	Geometric Mean: 629
Oral Suspension	Geometric Mean: 180	Median: 0.5	Geometric Mean: 763	Geometric Mean: 749
Ratio (OS/Tablet)	173.29%	-	124.83%	119.05%

Data sourced from a Phase I crossover study in healthy human volunteers.[2][3][4]

Experimental Protocols

Protocol 1: Preparation and Administration of a Peposertib Oral Suspension

Objective: To prepare a simple oral suspension of Peposertib for administration to rodents to improve bioavailability compared to a basic powder-in-vehicle suspension.

Materials:

• Peposertib drug substance or tablets

• Vehicle: 0.5% (w/v) Methylcellulose with 0.25% (v/v) Tween® 20 in a 300 mmol/L sodium citrate buffer (pH 2.5)

• Mortar and pestle (if starting from tablets)

• Graduated cylinder

• Magnetic stirrer and stir bar

• Oral gavage needles appropriate for the animal species

Procedure:

• If using tablets, carefully crush the required number of tablets to a fine powder using a mortar and pestle.

• Accurately weigh the required amount of Peposertib powder.

• Prepare the vehicle by dissolving methylcellulose and Tween® 20 in the sodium citrate buffer. Mix thoroughly using a magnetic stirrer until a homogenous suspension is formed. The acidic pH of the buffer may aid in the solubility of Peposertib.

• Slowly add the Peposertib powder to the vehicle while continuously stirring.

• Continue stirring for at least 30 minutes to ensure a uniform suspension.

• Visually inspect the suspension for any large agglomerates.

• Administer the suspension to the animals via oral gavage at the desired dose volume. Ensure the suspension is well-mixed immediately before each administration.

Protocol 2: Evaluation of Pharmacokinetic Parameters

Objective: To determine the pharmacokinetic profile of a Peposertib formulation in rodents.

Procedure:

• Animal Dosing: Administer the prepared Peposertib formulation to a cohort of animals (e.g., mice or rats) at a specific dose. Include a separate cohort for intravenous (IV) administration to determine absolute bioavailability.

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose). The exact time points may need to be adjusted based on the expected absorption and elimination rates.

• Plasma Preparation: Process the blood samples to isolate plasma.

• Bioanalysis: Quantify the concentration of Peposertib in the plasma samples using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis: Use appropriate software (e.g., Phoenix WinNonlin) to calculate key pharmacokinetic parameters, including:

  • Cmax: Maximum observed plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC (Area Under the Curve): A measure of total drug exposure over time.

  • t1/2 (Half-life): The time required for the plasma concentration to decrease by half.

  • F% (Absolute Bioavailability): (AUCoral / AUCIV) x (DoseIV / Doseoral) x 100.

Visualization of Key Pathways and Workflows

DNA-PK Signaling in Non-Homologous End Joining (NHEJ)

The following diagram illustrates the central role of DNA-PK in the NHEJ pathway for repairing DNA double-strand breaks. Peposertib inhibits the catalytic subunit of DNA-PK (DNA-PKcs), thereby blocking this repair process.

Peposertib inhibits the DNA-PKcs-mediated NHEJ pathway.

Experimental Workflow for Improving Peposertib Bioavailability

This workflow outlines the key steps for researchers to systematically improve and evaluate the oral bioavailability of Peposertib in animal models.

A systematic workflow for enhancing Peposertib's bioavailability.

References

• 1. A first-in-man phase 1 study of the DNA-dependent protein kinase inhibitor peposertib (formerly M3814) in patients with advanced solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phase I crossover study of DNA‐protein kinase inhibitor peposertib in healthy volunteers: Effect of food and pharmacokinetics of an oral suspension - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Phase I crossover study of DNA-protein kinase inhibitor peposertib in healthy volunteers: Effect of food and pharmacokinetics of an oral suspension - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Preclinical Peposertib Studies: A Technical Support Guide to Minimizing Toxicity

For researchers, scientists, and drug development professionals embarking on preclinical studies with the DNA-PK inhibitor, Peposertib, this technical support center provides essential guidance on identifying and mitigating potential toxicities. Drawing from available preclinical and clinical data, this resource offers troubleshooting advice and frequently asked questions to facilitate smoother, more effective in vivo experiments.

Peposertib, a potent and selective inhibitor of DNA-dependent protein kinase (DNA-PK), enhances the efficacy of DNA-damaging agents such as chemotherapy and radiotherapy. However, as with many potent anti-cancer agents, on-target and off-target toxicities can arise. Understanding and managing these potential adverse effects is critical for successful preclinical development. This guide focuses on the primary target organs of toxicity identified in preclinical studies—the gastrointestinal tract, skin, hematopoietic system, lymphatic system, and reproductive organs—and provides actionable strategies for their management.

Troubleshooting Guide: Common Preclinical Toxicities with Peposertib

Researchers may encounter a range of toxicities during in vivo studies with Peposertib. The following table summarizes potential issues, their likely causes, and recommended troubleshooting strategies.

Observed Toxicity	Potential Cause	Troubleshooting/Mitigation Strategies
Gastrointestinal Distress (e.g., diarrhea, weight loss, dehydration)	On-target effects on rapidly dividing epithelial cells of the GI tract, exacerbated by combination with chemotherapeutic agents.	- Dose Optimization: Titrate Peposertib to the lowest effective dose. - Supportive Care: Provide fluid and electrolyte support. - Combination Strategy: Consider co-administration with agents that have a lower propensity for GI toxicity. Liposomal formulations of chemotherapeutics may reduce gut exposure. - Monitoring: Closely monitor animal weight and hydration status.
Dermatological Reactions (e.g., rash, erythema, skin lesions)	Inhibition of DNA-PK in rapidly proliferating epidermal cells.	- Dose Scheduling: Implement intermittent dosing schedules (e.g., 4 days on, 3 days off) to allow for tissue recovery. - Topical Treatments: In consultation with a veterinarian, consider topical emollients or anti-inflammatory agents for localized reactions. - Combination Choice: Be aware that certain chemotherapies can also cause skin toxicities; select combination agents carefully.
Hematopoietic Suppression (e.g., neutropenia, thrombocytopenia)	Potential impact on hematopoietic stem and progenitor cells, particularly when combined with myelosuppressive chemotherapy.	- Combination with Liposomal Formulations: Preclinical studies have shown that combining Peposertib with liposomal formulations of chemotherapeutics (e.g., pegylated liposomal doxorubicin or a liposomal formulation of daunorubicin and cytarabine) can be well-tolerated and may not exacerbate hematopoietic toxicity.[1][2] - Blood Monitoring: Conduct regular complete blood counts (CBCs) to monitor for changes in blood cell populations. - Dose Adjustment: If significant myelosuppression is observed, consider reducing the dose of the chemotherapeutic agent or Peposertib.
Lymphatic System Effects	Identified as a target organ in repeat-dose toxicology studies in rats and dogs.[3] Specific manifestations in preclinical research models may be subtle.	- Histopathological Analysis: At study termination, perform thorough histopathological examination of lymphoid tissues (e.g., spleen, lymph nodes, thymus). - Immunophenotyping: Consider flow cytometric analysis of lymphocyte populations in blood and lymphoid organs to detect changes.
Reproductive Organ Toxicity	Identified as a target organ in repeat-dose toxicology studies in rats and dogs.[3]	- Study Design: For studies not focused on reproductive toxicology, consider using animals of a single sex. - Histopathology: At necropsy, carefully examine the morphology of reproductive organs.

Frequently Asked Questions (FAQs)

This section addresses common questions that may arise during the design and execution of preclinical studies involving Peposertib.

Q1: What are the primary target organs for Peposertib toxicity in preclinical models?

A1: Based on 4-week and 13-week repeat-dose toxicity studies in rats and dogs, the main target organs for Peposertib toxicity are the lymphatic system, the male and female reproductive systems, and epithelia, including the skin and the mucosae of the digestive tract.[3]

Q2: Is Peposertib itself genotoxic?

A2: No, nonclinical safety data have shown that Peposertib is not mutagenic or genotoxic in a standard battery of genotoxicity tests.[3] Its mechanism of action is to inhibit the repair of DNA damage, not to cause it directly.

Q3: How can I minimize gastrointestinal toxicity when combining Peposertib with chemotherapy?

A3: Gastrointestinal toxicity is a known class effect of DNA-PK inhibitors when combined with DNA-damaging agents. To mitigate this, consider the following:

• Dose and Schedule Optimization: Titrate both Peposertib and the chemotherapeutic agent to their lowest effective doses. Intermittent dosing schedules may also provide a therapeutic window for tissue recovery.

• Supportive Care: Ensure animals have easy access to hydration and nutrition. Subcutaneous fluids may be necessary in cases of significant dehydration.

• Choice of Combination Agent: The use of liposomal formulations of chemotherapeutic agents can alter their pharmacokinetic and biodistribution profiles, potentially reducing gastrointestinal exposure and toxicity.

Q4: What is a recommended "well-tolerated" dosing regimen for Peposertib in combination with chemotherapy in mice?

A4: Preclinical studies have identified well-tolerated regimens. For example:

• In a triple-negative breast cancer model, Peposertib at 100 mg/kg administered orally twice daily for four days a week, in combination with pegylated liposomal doxorubicin (PLD), was reported to be a well-tolerated and effective regimen.[2]

• In an acute myeloid leukemia (AML) model, Peposertib at 25 mg/kg administered orally twice a day for 14 days, combined with a liposomal formulation of daunorubicin and cytarabine (CPX-351), did not increase hematopoietic toxicity.[1]

Q5: What is the mechanism behind Peposertib's toxicity?

A5: Peposertib's toxicity is primarily linked to its mechanism of action: the inhibition of DNA-PK. This enzyme is crucial for the repair of DNA double-strand breaks through the non-homologous end joining (NHEJ) pathway. In rapidly dividing cells, such as those in the gastrointestinal tract, skin, and hematopoietic system, the inhibition of this vital repair pathway can lead to the accumulation of DNA damage and subsequent cell death, resulting in tissue toxicity.

Key Experimental Protocols

Protocol 1: General Toxicity Monitoring in Rodents

• Animal Model: Select a relevant rodent model (e.g., BALB/c or C57BL/6 mice, Sprague-Dawley rats).

• Dosing: Administer Peposertib via oral gavage at predetermined dose levels. For combination studies, administer the chemotherapeutic agent according to its established protocol.

• Clinical Observations: Record clinical signs of toxicity daily, including changes in posture, activity, fur texture, and signs of pain or distress.

• Body Weight: Measure and record the body weight of each animal at least three times per week.

• Food and Water Intake: Monitor food and water consumption, especially if weight loss is observed.

• Blood Sampling: Collect blood samples (e.g., via tail vein or retro-orbital sinus) at baseline and at specified time points for complete blood counts (CBC) and clinical chemistry analysis.

• Necropsy and Histopathology: At the end of the study, perform a full necropsy. Collect and fix target organs (gastrointestinal tract, skin, lymphoid organs, reproductive organs, etc.) in 10% neutral buffered formalin for histopathological examination.

Protocol 2: Assessment of Hematopoietic Toxicity

• Animal Model: Use a mouse model amenable to serial blood sampling.

• Treatment Groups: Include a vehicle control, Peposertib alone, chemotherapy alone, and the combination of Peposertib and chemotherapy.

• Blood Collection: Collect a small volume of peripheral blood (e.g., 20-30 µL) at baseline and at regular intervals (e.g., weekly) after treatment initiation.

• Complete Blood Count (CBC): Analyze blood samples using an automated hematology analyzer to determine red blood cell count, white blood cell count and differential, platelet count, and hemoglobin concentration.

• Bone Marrow Analysis (Optional): At study termination, collect bone marrow from femurs and tibias for cytological or flow cytometric analysis of hematopoietic progenitor populations.

Visualizing Key Pathways and Workflows

To further aid in the understanding of Peposertib's mechanism and the management of its toxicity, the following diagrams illustrate key concepts.

Caption: Peposertib inhibits DNA-PK, blocking DNA repair and leading to tumor cell death and potential normal tissue toxicity.

Caption: A logical workflow for the identification and management of toxicities observed during preclinical Peposertib studies.

By carefully considering the potential for toxicity and implementing proactive monitoring and mitigation strategies, researchers can enhance the quality and translational relevance of their preclinical studies with Peposertib.

References

• 1. jnm.snmjournals.org [jnm.snmjournals.org]
• 2. Pre-clinical activity of the oral DNA-PK inhibitor, peposertib (M3814), combined with radiation in xenograft models of cervical cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phase I crossover study of DNA‐protein kinase inhibitor peposertib in healthy volunteers: Effect of food and pharmacokinetics of an oral suspension - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Synergistic Effects of Peposertib with Radiotherapy

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on utilizing Peposertib, a potent and selective DNA-dependent protein kinase (DNA-PK) inhibitor, to enhance the efficacy of radiotherapy. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and curated data to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action through which Peposertib enhances the effects of radiotherapy?

A1: Peposertib functions as a DNA-PK inhibitor. DNA-PK is a critical enzyme in the non-homologous end joining (NHEJ) pathway, which is a primary mechanism for repairing DNA double-strand breaks (DSBs).[1] Radiotherapy induces DSBs in cancer cells, and by inhibiting DNA-PK, Peposertib prevents the repair of this damage. This leads to an accumulation of lethal DNA lesions, ultimately resulting in enhanced cancer cell death.[2]

Q2: What is the optimal timing for administering Peposertib in relation to radiotherapy in preclinical models?

A2: Based on preclinical studies, administering Peposertib shortly before and after irradiation appears to be an effective strategy. For instance, in melanoma brain metastases xenograft models, an optimal dosing regimen involved administering Peposertib just prior to and 7 hours after irradiation.[3] The goal is to ensure that the inhibitor is present to block DNA repair mechanisms when they are activated by radiation-induced DNA damage.

Q3: Are there known mechanisms of resistance to Peposertib?

A3: While specific resistance mechanisms to Peposertib are still under investigation, a common mechanism of resistance to DNA-PK inhibitors, in general, is the upregulation of alternative DNA repair pathways, such as Homologous Recombination (HR).[1]

Q4: What are the potential toxicities associated with the combination of Peposertib and radiotherapy?

A4: Clinical trials have reported some treatment-emergent adverse events. In a Phase I study (NCT02516813), the most frequently observed events included radiation skin injury, fatigue, and nausea when Peposertib was combined with palliative radiotherapy.[4] When combined with both cisplatin and curative-intent radiotherapy, stomatitis, nausea, radiation skin injury, and dysgeusia were common.[4] In a trial with newly diagnosed glioblastoma (NCT04555577), transient grade 3 dermatitis of the scalp was a notable toxicity.[5]

Q5: In which cancer types has the combination of Peposertib and radiotherapy shown promise?

A5: Preclinical and clinical studies have explored this combination in a variety of solid tumors, including head and neck tumors, rectal cancer, pancreatic cancer, glioblastoma, and melanoma brain metastases.[3][4][5][6][7]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Lack of Synergistic Effect	Suboptimal drug concentration or exposure time.	Determine the optimal concentration of Peposertib through dose-response studies. Ensure the timing of administration allows for maximal inhibition of DNA repair post-irradiation.[3]
Upregulation of alternative DNA repair pathways (e.g., Homologous Recombination).	Consider combining Peposertib with inhibitors of other DNA repair pathways, such as PARP inhibitors, to create a synthetic lethal effect.
Cell line-specific resistance.	Characterize the DNA damage response (DDR) pathway status of your cell line. Cells with inherent defects in other DDR pathways may be more sensitive.
High Cellular Toxicity in Control (Non-irradiated) Cells	Peposertib concentration is too high.	Perform a dose-response curve for Peposertib alone to determine the IC50 and use concentrations below this for synergy experiments.
Off-target effects of the compound.	Ensure the purity of the Peposertib compound. Use appropriate vehicle controls in all experiments.
Inconsistent Results in Clonogenic Survival Assays	Inconsistent cell plating density.	Ensure accurate cell counting and plating to have a consistent number of cells for colony formation.
Variation in radiation dosage delivery.	Calibrate the irradiator regularly to ensure consistent and accurate dose delivery.
Issues with colony staining and counting.	Use a consistent staining protocol and define clear criteria for what constitutes a colony (e.g., at least 50 cells).[8]
Difficulty in Quantifying γH2AX Foci	Poor antibody staining.	Optimize the anti-γH2AX antibody concentration and incubation time. Use a positive control (e.g., cells treated with a known DSB-inducing agent).
High background fluorescence.	Optimize blocking steps and wash protocols to reduce non-specific antibody binding.
Inconsistent image acquisition and analysis.	Use a standardized microscopy setup and automated image analysis software to ensure unbiased quantification of foci.[9]

Quantitative Data Summary

Table 1: Preclinical Efficacy of Peposertib in Combination with Radiotherapy

Cancer Model	Treatment Group	Outcome Measure	Result	Citation
SK-RC-52 Renal Cell Carcinoma Xenograft	177Lu-DOTA-girentuximab (6 MBq) + Peposertib	Complete Response (CR) Rate	4 out of 4 (100%)	[10]
SK-RC-52 Renal Cell Carcinoma Xenograft	177Lu-DOTA-girentuximab (6 MBq) alone	Complete Response (CR) Rate	Not specified, but lower than combination	[10]
LNCaP Prostate Cancer Xenograft	177Lu-DOTA-rosopatamab (6 MBq) + Peposertib	Complete Response (CR) Rate	3 out of 4 (75%)	[10]
M12 Melanoma Brain Metastasis PDX	Peposertib (100 nmol/L) + 2.5 Gy Radiation	Clonogenic Survival	Significantly reduced compared to radiation alone	[3]
M12 Melanoma Brain Metastasis PDX	Peposertib (300 nmol/L) + 2.5 Gy Radiation	Clonogenic Survival	Further reduced compared to 100 nmol/L	[3]

Table 2: Clinical Trial Dosing of Peposertib with Radiotherapy

Clinical Trial ID	Cancer Type	Peposertib Dose	Radiotherapy Regimen	Outcome	Citation
NCT02516813	Head and Neck Tumors	200 mg once daily (tablet)	Palliative RT	Well-tolerated	[4]
NCT04068194	Advanced Solid Tumors	Up to 250 mg once daily	Hypofractionated RT	Tolerable, but limited antitumor activity	[11]
NCT03770689	Locally Advanced Rectal Cancer	Up to 150 mg once daily	Capecitabine-based CRT	Tolerable, but did not improve complete response rates	[6][12][13]
NCT04555577	Newly Diagnosed MGMT-unmethylated Glioblastoma	50mg, 100mg, 200mg, 300mg	Standard-of-care RT	Favorable initial safety data	[5]

Experimental Protocols

Clonogenic Survival Assay

This assay assesses the ability of a single cell to grow into a colony after treatment, which is a measure of reproductive viability.[8]

Methodology:

• Cell Seeding:

  • Harvest and count cells to be treated.

  • Plate a known number of cells into 6-well plates. The number of cells plated will need to be optimized for each cell line and radiation dose to yield a countable number of colonies (typically 50-150).

• Treatment:

  • Allow cells to attach overnight.

  • Treat cells with the desired concentration of Peposertib or vehicle control for a specified time before and/or after irradiation.

  • Irradiate the plates with the desired doses of radiation.

• Incubation:

  • Replace the treatment medium with fresh growth medium.

  • Incubate the plates for 7-14 days, or until visible colonies are formed.

• Staining and Counting:

  • Aspirate the medium and wash the colonies with PBS.

  • Fix the colonies with a solution such as methanol or 10% formalin.

  • Stain the colonies with a solution like 0.5% crystal violet.

  • Wash the plates with water and allow them to air dry.

  • Count the number of colonies containing at least 50 cells.

• Data Analysis:

  • Calculate the Plating Efficiency (PE) for the control group: (Number of colonies counted / Number of cells plated) x 100.

  • Calculate the Surviving Fraction (SF) for each treatment group: (Number of colonies counted / (Number of cells plated x PE/100)).

γH2AX Foci Formation Assay

This immunofluorescence-based assay is used to quantify DNA double-strand breaks. Phosphorylation of histone H2AX (γH2AX) occurs at the sites of DSBs, forming discrete nuclear foci.[14]

Methodology:

• Cell Culture and Treatment:

  • Grow cells on coverslips in a multi-well plate.

  • Treat the cells with Peposertib and/or radiotherapy as per the experimental design.

• Fixation and Permeabilization:

  • At desired time points post-treatment, fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with a solution like 0.3% Triton X-100 in PBS.[9]

• Immunostaining:

  • Block non-specific antibody binding with a blocking buffer (e.g., 5% BSA in PBS).

  • Incubate with a primary antibody against γH2AX.

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Counterstain the nuclei with DAPI.

• Imaging and Analysis:

  • Mount the coverslips on microscope slides.

  • Acquire images using a fluorescence microscope.

  • Quantify the number of γH2AX foci per nucleus using image analysis software (e.g., Fiji/ImageJ).[9]

Cell Viability (MTT) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[15][16]

Methodology:

• Cell Seeding:

  • Plate cells in a 96-well plate at a predetermined optimal density.

• Treatment:

  • Treat cells with various concentrations of Peposertib, radiotherapy, or a combination of both.

• MTT Addition:

  • After the desired incubation period (e.g., 72 hours), add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well.[16]

  • Incubate for 1-4 hours to allow for the formation of formazan crystals by viable cells.[17]

• Solubilization and Measurement:

  • Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.[16]

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.[17]

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Calculate the percentage of cell viability relative to the untreated control.

Signaling Pathway and Experimental Workflow Visualizations

Caption: Signaling pathway of Peposertib and Radiotherapy synergy.

Caption: General experimental workflow for evaluating synergy.

References

• 1. benchchem.com [benchchem.com]
• 2. DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. A Phase 1 Study of the DNA-PK Inhibitor Peposertib in Combination With Radiation Therapy With or Without Cisplatin in Patients With Advanced Head and Neck Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CTNI-42. PHASE I CLINICAL TRIAL OF PEPOSERTIB PLUS RADIATION IN NEWLY DIAGNOSED MGMT-UNMETHYLATED GLIOBLASTOMA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DNA-dependent protein kinase inhibitor as a sensitizer of radiotherapy in locally advanced rectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. letswinpc.org [letswinpc.org]
• 8. A simple method to assess clonogenic survival of irradiated cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Phase I study of peposertib and avelumab with or without palliative radiotherapy in patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Phase Ib Study of the DNA-PK Inhibitor Peposertib Combined with Neoadjuvant Chemoradiation in Patients with Locally Advanced Rectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Radiation-Induced Gamma-H2AX Foci Staining and Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. MTT assay protocol | Abcam [abcam.com]
• 16. researchhub.com [researchhub.com]
• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to DNA-PK Inhibitors: Peposertib vs. Competitors

For Researchers, Scientists, and Drug Development Professionals

The landscape of cancer therapy is continually evolving, with a growing emphasis on targeting the DNA Damage Response (DDR) as a key strategy to enhance the efficacy of traditional treatments like radiotherapy and chemotherapy. A pivotal player in the DDR is the DNA-dependent protein kinase (DNA-PK), a serine/threonine protein kinase that orchestrates the repair of DNA double-strand breaks (DSBs) through the Non-Homologous End Joining (NHEJ) pathway. Inhibition of DNA-PK has emerged as a promising therapeutic approach to sensitize cancer cells to DNA-damaging agents. This guide provides an objective comparison of Peposertib (also known as M3814 and Nedisertib), a potent and selective DNA-PK inhibitor, with other notable DNA-PK inhibitors in development, including AZD7648 and CC-115.

Performance Comparison of DNA-PK Inhibitors

The efficacy of DNA-PK inhibitors is primarily assessed by their potency in inhibiting the kinase activity (measured as IC50 values), their selectivity against other kinases to minimize off-target effects, and their ability to enhance the cytotoxicity of DNA-damaging treatments in preclinical models.

In Vitro Potency and Selectivity

The following table summarizes the in vitro potency and selectivity of Peposertib, AZD7648, and CC-115 against DNA-PK and other related kinases. Lower IC50 values indicate higher potency.

Inhibitor	Target	IC50 (nM)	Selectivity Profile
Peposertib (M3814/Nedisertib)	DNA-PK	< 3 [1][2]	Highly selective, with >100-fold selectivity over PI3K family kinases.[2]
AZD7648	DNA-PK	0.6[2][3][4]	Potent and highly selective, with >100-fold selectivity against 396 other kinases, including PI3Kα, PI3Kδ, PI3Kγ, ATM, ATR, and mTOR.[2][3][4]
CC-115	DNA-PK	13 - 15[5][6]	Dual inhibitor of DNA-PK and mTOR (IC50 = 21 nM).[6] Demonstrates ~40-fold selectivity over PI3K-alpha (IC50 = 850 nM) and >1000-fold selectivity against ATM and ATR (IC50 >30 µM).[5][6]

In Vivo Efficacy: Enhancement of Radiotherapy

A critical application of DNA-PK inhibitors is their ability to sensitize tumors to ionizing radiation. The table below presents a summary of in vivo experimental data demonstrating the potentiation of radiotherapy by these inhibitors in xenograft models.

Inhibitor	Cancer Model	Treatment Regimen	Key Findings
Peposertib (M3814)	Glioblastoma (GBM120)	Peposertib + Ionizing Radiation (IR)	Significant increase in median survival from 59 days (IR alone) to 230 days (combination).[7]
Melanoma Brain Metastasis (M12-eGFP)	125 mg/kg Peposertib + 2.5 Gy x 5 fractions IR	104% prolongation in median survival (43 days vs. 21 days for IR alone).[8]
AZD7648	Colon Cancer (MC38)	75 mg/kg AZD7648 + IR	Induced complete tumor regressions in a significant proportion of mice, an effect dependent on CD8+ T cells.[9]
Head and Neck Squamous Cell Carcinoma (FaDu)	100 mg/kg AZD7648 + 10 Gy IR	3.5-fold increase in time to tumor volume doubling compared to radiation alone (49.0 days vs. 14.3 days).[10]
CC-115	Melanoma	CC-115 + IR	Showed radiosensitizing potential in 7 out of 9 melanoma cell lines, with supra-additive effects on decreasing clonogenic survival in 5 of these lines.[11]

Signaling Pathways and Mechanism of Action

DNA-PK is a critical component of the NHEJ pathway, which is the primary mechanism for repairing DSBs in human cells. The inhibition of DNA-PK blocks this repair process, leading to the accumulation of DNA damage and subsequent cell death, particularly in cancer cells treated with DNA-damaging agents.

Caption: Role of DNA-PK in the NHEJ pathway and its inhibition.

CC-115 has a dual mechanism of action, also targeting the mTOR pathway, which is a central regulator of cell growth, proliferation, and survival.

Caption: Dual inhibition of mTORC1 and mTORC2 by CC-115.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used to evaluate DNA-PK inhibitors.

In Vitro DNA-PK Kinase Assay (ADP-Glo™ Assay)

This assay quantifies the kinase activity of DNA-PK by measuring the amount of ADP produced in the phosphorylation reaction.

Materials:

• Recombinant DNA-PK enzyme

• DNA-PK substrate peptide

• ATP

• Kinase reaction buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 50μM DTT)

• Test inhibitors (Peposertib, AZD7648, CC-115) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well plates

• Luminometer

Procedure:

• Prepare serial dilutions of the test inhibitors in kinase buffer.

• In a 384-well plate, add 1 µl of inhibitor solution or DMSO (vehicle control).

• Add 2 µl of DNA-PK enzyme solution to each well.

• Initiate the kinase reaction by adding 2 µl of a substrate/ATP mixture.

• Incubate the plate at room temperature for 60 minutes.

• Add 5 µl of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Add 10 µl of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

Caption: Step-by-step workflow for the DNA-PK kinase assay.

Cell Viability Assay (WST-1 Assay)

This assay assesses the effect of DNA-PK inhibitors on cell proliferation and viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Test inhibitors

• DMSO (vehicle control)

• 96-well plates

• WST-1 reagent

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1,000 cells/well and incubate overnight.

• Prepare serial dilutions of the test inhibitors in complete culture medium.

• Remove the overnight culture medium and add 100 µL of the inhibitor dilutions or control medium to the respective wells.

• Incubate the cells for 72 hours.

• Add WST-1 reagent to each well and incubate for 1-4 hours.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of cell viability relative to the control and determine the IC50 values.

In Vivo Tumor Xenograft Radiosensitization Study

This protocol evaluates the ability of DNA-PK inhibitors to enhance the efficacy of radiotherapy in a mouse model.

Materials:

• Immunodeficient mice (e.g., nude mice)

• Cancer cells for subcutaneous injection

• Test inhibitor formulated for oral administration

• Vehicle control

• Irradiation source (e.g., X-ray irradiator)

Procedure:

• Subcutaneously inject cancer cells into the flank of the mice.

• Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize mice into treatment groups (e.g., vehicle, inhibitor alone, radiation alone, combination).

• Administer the test inhibitor or vehicle orally at the specified dose and schedule. For example, AZD7648 can be administered at 75 mg/kg 1-2 hours before irradiation.[9]

• Locally irradiate the tumors with the specified dose of radiation. A fractionated schedule, such as 2.5 Gy for 5 consecutive days, can be used.[8]

• Monitor tumor volume and body weight regularly (e.g., twice a week).

• Continue treatment and monitoring until tumors reach a predetermined endpoint or for a specified duration.

• Analyze the data for tumor growth delay, tumor growth inhibition, and overall survival.

Caption: General workflow for a preclinical in vivo study.

Conclusion

Peposertib, AZD7648, and CC-115 are all potent inhibitors of DNA-PK with demonstrated ability to sensitize cancer cells to DNA-damaging therapies. Peposertib and AZD7648 are highly selective for DNA-PK, while CC-115 offers a dual-targeting approach by also inhibiting mTOR. The choice of inhibitor for research and development will depend on the specific scientific question and therapeutic strategy. The high potency and selectivity of Peposertib and AZD7648 make them excellent tools for specifically investigating the role of DNA-PK in various cancer contexts. The dual activity of CC-115 may offer advantages in cancers where both the mTOR and DNA-PK pathways are dysregulated. The provided experimental data and protocols offer a foundation for further investigation and comparison of these promising therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. AZD-7648, a DNA-PK Inhibitor, Induces DNA Damage, Apoptosis, and Cell Cycle Arrest in Chronic and Acute Myeloid Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. CC-115, a dual inhibitor of mTOR kinase and DNA-PK, blocks DNA damage repair pathways and selectively inhibits ATM-deficient cell growth in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DNA-PK Inhibition Shows Differential Radiosensitization in Orthotopic GBM PDX Models Based on DDR Pathway Deficits - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of DNA-PK with AZD7648 Sensitizes Tumor Cells to Radiotherapy and Induces Type I IFN-Dependent Durable Tumor Control - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Dual mTOR/DNA-PK Inhibitor CC-115 Induces Cell Death in Melanoma Cells and Has Radiosensitizing Potential - PubMed [pubmed.ncbi.nlm.nih.gov]

Peposertib as a Radiosensitizer: A Comparative Guide for Researchers

For researchers and drug development professionals, identifying potent radiosensitizers is a critical step in enhancing the efficacy of radiation therapy. This guide provides a comprehensive comparison of Peposertib (M3814), a selective DNA-dependent protein kinase (DNA-PK) inhibitor, with other emerging radiosensitizing agents. By examining key preclinical data and experimental methodologies, this guide aims to offer an objective assessment of Peposertib's performance and its potential in combination with radiotherapy.

Peposertib has demonstrated significant radiosensitizing effects across a variety of preclinical cancer models, including cervical cancer, melanoma brain metastases, and glioblastoma.[1][2][3][4][5][6] Its mechanism of action centers on the inhibition of DNA-PK, a crucial enzyme in the non-homologous end joining (NHEJ) pathway for repairing DNA double-strand breaks induced by ionizing radiation.[6] By blocking this repair mechanism, Peposertib enhances the cytotoxic effects of radiation on tumor cells.

This guide will compare the performance of Peposertib with other DNA-PK inhibitors, such as AZD7648, and with a different class of radiosensitizers, the poly (ADP-ribose) polymerase (PARP) inhibitors, including Olaparib and Veliparib.

Comparative Efficacy of Radiosensitizers

The following tables summarize key quantitative data from preclinical studies, offering a side-by-side comparison of Peposertib and alternative radiosensitizing agents.

Table 1: In Vitro Radiosensitization - Clonogenic Survival Assays

Compound	Cell Line	Radiation Dose (Gy)	Drug Concentration	Sensitizer Enhancement Ratio (SER) / Dose Enhancement Factor (DEF)	Reference
Peposertib	HeLa (Cervical)	Various	100 nM	SER at 10% survival: 1.8	[1]
U251 (Glioblastoma)	5	300 nM	Significant decrease in survival vs. radiation alone	[3]
M12 (Melanoma)	2.5	300 nM	SER at 10% survival: 1.9 ± 0.1	[4]
AZD7648	MC38 (Colon)	Various	1 µM	DEF37: 2.02	[7]
SCCVII (HNSCC)	Various	75 mg/kg (in vivo)	SER10: 2.5	[8]
Olaparib	BRCA1/2 deficient models	Various	-	Limited radiosensitization	[2]
Veliparib	D425 (Medulloblastoma)	2	-	Significant increase in γH2AX foci	[1]

Table 2: In Vivo Radiosensitization - Tumor Growth Delay

Compound	Tumor Model	Radiation Regimen	Drug Regimen	Outcome	Reference
Peposertib	HeLa Xenograft (Cervical)	Single dose	Daily	Significant reduction in tumor burden vs. radiation alone	[1]
GBM120 Xenograft (Glioblastoma)	-	-	Significantly increased survival	[3]
M12-eGFP Xenograft (Melanoma)	2.5 Gy x 5 fractions	125 mg/kg, twice on day of radiation	104% increase in median survival	[5]
AZD7648	FaDu Xenograft (HNSCC)	10 Gy	3-100 mg/kg	Dose-dependent increase in time to tumor volume doubling	[1]
Olaparib	BRCA1/2 deficient models	-	-	Less effective than AZD7648	[2]
Veliparib	D425 Xenograft (Medulloblastoma)	18 Gy multifractionated	-	Significant increase in survival vs. radiation alone	[1]

Table 3: Pharmacodynamic Marker of DNA Damage - γH2AX Foci Formation

Compound	Cell Line/Tumor Model	Time Point Post-IR	Drug Concentration	Observation	Reference
Peposertib	HeLa Xenograft	-	-	Higher levels of γH2AX in tumor cells	[1]
U251 Cells	24 hours	300 nM	Delayed resolution of γH2AX foci	[3]
AZD7648	-	-	-	Increased DNA damage	[7]
Veliparib	D425 Cells	-	-	Significantly increased γH2AX foci	[1]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental processes discussed, the following diagrams are provided.

Peposertib's mechanism of action in radiosensitization.

Workflow for a clonogenic survival assay.

Detailed Experimental Protocols

To ensure the reproducibility and clear understanding of the presented data, detailed methodologies for the key experiments are provided below.

Clonogenic Survival Assay

This assay is the gold standard for assessing the cytotoxic effects of ionizing radiation and radiosensitizers on a cellular level.

• Cell Culture and Plating: Cancer cell lines (e.g., HeLa, U251) are cultured in appropriate media and conditions. Cells are then harvested, counted, and seeded into 6-well plates at densities determined by the expected survival fraction for each treatment condition.

• Treatment: Cells are treated with Peposertib or a comparator drug at various concentrations for a specified duration before and/or after irradiation.

• Irradiation: Plates are irradiated with a range of doses (e.g., 0, 2, 4, 6, 8 Gy) using a calibrated radiation source.

• Colony Formation: Following treatment, the cells are incubated for 10-14 days to allow for colony formation.

• Staining and Counting: The media is removed, and the colonies are fixed with a solution of methanol and acetic acid and then stained with crystal violet. Colonies containing at least 50 cells are counted.

• Data Analysis: The plating efficiency (PE) and surviving fraction (SF) for each treatment group are calculated. The SER is then determined by comparing the radiation doses required to achieve a specific survival level (e.g., 10%) with and without the radiosensitizer.

γH2AX Foci Immunofluorescence Assay

This assay is used to quantify DNA double-strand breaks, a direct measure of the DNA damage induced by radiation and the efficacy of repair inhibitors.

• Cell Culture and Treatment: Cells are grown on coverslips and treated with the radiosensitizer and/or radiation as described for the clonogenic assay.

• Fixation and Permeabilization: At various time points after irradiation (e.g., 1, 4, 24 hours), cells are fixed with 4% paraformaldehyde and permeabilized with a detergent solution (e.g., 0.25% Triton X-100) to allow antibody access.

• Immunostaining: Cells are incubated with a primary antibody specific for phosphorylated H2AX (γH2AX), followed by a fluorescently labeled secondary antibody. The cell nuclei are counterstained with DAPI.

• Microscopy and Image Analysis: The coverslips are mounted on microscope slides and imaged using a fluorescence microscope. The number of distinct γH2AX foci per nucleus is quantified using image analysis software.

• Data Analysis: The average number of γH2AX foci per cell is calculated for each treatment group and time point. A delay in the resolution of these foci in the presence of a radiosensitizer indicates inhibition of DNA repair.

Conclusion

The preclinical data strongly support the radiosensitizing effects of Peposertib. Its ability to inhibit the NHEJ pathway leads to increased tumor cell death and delayed tumor growth when combined with radiation. Comparative data, although often from separate studies, suggest that DNA-PK inhibitors like Peposertib and AZD7648 may offer a more potent radiosensitizing effect compared to PARP inhibitors in certain contexts, particularly in BRCA-proficient tumors.[2][8] However, it is crucial to note that the efficacy of these agents can be highly dependent on the specific tumor type and its genetic background. Further head-to-head comparative studies are warranted to definitively establish the relative potency of these different classes of radiosensitizers. The detailed experimental protocols provided in this guide should aid researchers in designing and interpreting such studies, ultimately contributing to the development of more effective cancer therapies.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. DNA-PK inhibitor AZD7648 is a more portent radiosensitizer than PARP inhibitor Olaparib in BRCA1/2 deficient tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DNA-PK Inhibition Shows Differential Radiosensitization in Orthotopic GBM PDX Models Based on DDR Pathway Deficits - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of DNA-PK with AZD7648 Sensitizes Tumor Cells to Radiotherapy and Induces Type I IFN-Dependent Durable Tumor Control - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Radiosensitization of head and neck squamous cell carcinoma lines by DNA-PK inhibitors is more effective than PARP-1 inhibition and is enhanced by SLFN11 and hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]

Peposertib: A Comparative Analysis of Efficacy Across Diverse Cancer Types

For Immediate Release

This guide provides a comprehensive comparative analysis of the efficacy of Peposertib (M3814), a first-in-class, potent, and selective inhibitor of DNA-dependent protein kinase (DNA-PK), across a range of cancer types. Designed for researchers, scientists, and drug development professionals, this document synthesizes preclinical and clinical data to offer an objective overview of Peposertib's performance, particularly in combination with DNA-damaging agents like chemotherapy and radiotherapy.

Executive Summary

Peposertib's mechanism of action, the inhibition of the non-homologous end joining (NHEJ) DNA repair pathway, positions it as a promising agent to enhance the efficacy of standard cancer treatments. This guide presents quantitative data from preclinical xenograft models and clinical trials in solid tumors and hematological malignancies, including triple-negative breast cancer, synovial sarcoma, glioblastoma, and locally advanced rectal cancer. The data is presented in structured tables for ease of comparison, supplemented by detailed experimental protocols and visualizations of key biological pathways and experimental workflows.

Preclinical Efficacy of Peposertib in Combination Therapies

Peposertib has demonstrated significant synergistic anti-tumor effects when combined with chemotherapy or radiotherapy in various preclinical cancer models.

Table 1: Preclinical Efficacy of Peposertib in Xenograft Models

Cancer Type	Xenograft Model	Combination Therapy	Key Efficacy Endpoint	Result	Citation
Triple-Negative Breast Cancer	MDA-MB-231	Peposertib + Pegylated Liposomal Doxorubicin (PLD)	Tumor Growth Inhibition (T/C Ratio)	-7.6% (Tumor Regression)	[1]
Triple-Negative Breast Cancer	MX-1	Peposertib + PLD	Tumor Growth Inhibition (T/C Ratio)	-5.3% (Tumor Regression)	[1]
Triple-Negative Breast Cancer	CTG-1017 (PDX)	Peposertib + PLD	Tumor Growth Inhibition (T/C Ratio)	Not explicitly quantified, but significant tumor growth delay shown graphically.	[2]
Synovial Sarcoma	CTG-2004 (PDX)	Peposertib + PLD	Tumor Growth	Significant delay in tumor growth compared to PLD alone.	[3][4]
Synovial Sarcoma	CTG-1173 (PDX, Doxorubicin-resistant)	Peposertib + PLD	Tumor Growth	Overcame doxorubicin resistance, leading to significant tumor growth inhibition.	[3][4]
Renal Cell Carcinoma	SK-RC-52	Peposertib + 177Lu-DOTA-girentuximab (6 MBq)	Complete Response (CR) Rate	100% (4 out of 4 mice)	[5][6][7][8][9]
Prostate Cancer	LNCaP	Peposertib + 177Lu-DOTA-rosopatamab (6 MBq)	Complete Response (CR) Rate	75% (3 out of 4 mice)	[5][6][7][9]
Cervical Cancer	HeLa	Peposertib + Ionizing Radiation (IR)	Tumor Volume	Significant reduction in tumor burden compared to IR alone.	[10]
Melanoma Brain Metastasis	M12-eGFP (PDX)	Peposertib + Radiation (2.5 Gy x 5)	Median Survival Extension	104%	[11][12]
Melanoma Brain Metastasis	M15 (PDX)	Peposertib + Radiation (2.5 Gy x 5)	Median Survival Extension	50%	[11][12]

Clinical Efficacy of Peposertib in Combination Therapies

Clinical investigations of Peposertib are ongoing, with early results suggesting promising activity in combination with standard-of-care treatments in heavily pre-treated patient populations.

Table 2: Clinical Efficacy of Peposertib in Human Trials

Cancer Type	Clinical Trial ID	Phase	Combination Therapy	Key Efficacy Endpoint	Result	Citation
Glioblastoma (MGMT-unmethylated)	NCT04555577	I	Peposertib + Radiation	Median Overall Survival (OS)	22.9 months	[13][14][15]
Glioblastoma (MGMT-unmethylated)	NCT04555577	I	Peposertib + Radiation	Median Progression-Free Survival (PFS)	12.7 months	[13][14]
Locally Advanced Rectal Cancer	NCT03770689	Ib	Peposertib + Neoadjuvant Chemoradiation (Capecitabine + RT)	Clinical Complete Response (cCR) Rate	15.8%	[16][17][18]
Locally Advanced Rectal Cancer	NCT03770689	Ib	Peposertib + Neoadjuvant Chemoradiation (Capecitabine + RT)	Pathological Complete Response (pCR) Rate	5.3%	[16][17][18]

Experimental Protocols

Preclinical Xenograft Studies (Triple-Negative Breast Cancer Example)

• Cell Lines and Animal Models: MDA-MB-231 and MX-1 human breast cancer cell lines were used. For patient-derived xenografts (PDX), tumor fragments from model CTG-1017 were implanted subcutaneously into female immunodeficient mice.[1][2]

• Treatment Regimen:

  • Vehicle Control: Administered according to the schedule of the therapeutic agents.

  • Peposertib Monotherapy: 100 mg/kg administered orally, twice daily (BID), four days a week.[1]

  • PLD Monotherapy: 3 mg/kg administered intravenously, once weekly.[1]

  • Combination Therapy: PLD (3 mg/kg, IV, day 1) followed by Peposertib (100 mg/kg, oral, BID) on days 2-5 of a weekly cycle.[1]

• Efficacy Evaluation: Tumor volumes were measured regularly using calipers. The treatment-to-control ratio (T/C %) was calculated to quantify anti-tumor activity. A T/C ratio of less than 10% is typically considered significant anti-tumor activity, with negative values indicating tumor regression.[1]

Clinical Trial Protocol (Glioblastoma Example - NCT04555577)

• Patient Population: Adults with newly diagnosed MGMT-unmethylated glioblastoma or gliosarcoma.[14][19][20]

• Study Design: A phase I, two-stage, dose-escalation study to determine the maximum tolerated dose (MTD) of Peposertib.[14][19][20]

• Treatment Plan:

  • Concurrent Phase (Stage I): Patients received standard-of-care radiation therapy (daily, Monday-Friday for 30 fractions) with concurrent daily Peposertib at escalating dose levels (50mg, 100mg, 200mg, 300mg).[13][14][19]

  • Adjuvant Phase: Following the concurrent phase, patients received up to 6 cycles of adjuvant temozolomide.[14][19]

• Primary Outcome Measures: To determine the MTD and recommended Phase 2 dose (RP2D) of Peposertib in combination with radiation therapy.[19][20]

• Secondary Outcome Measures: Overall Survival (OS) and Progression-Free Survival (PFS).[13][15]

Signaling Pathways and Experimental Workflows

Peposertib's Mechanism of Action: Inhibition of DNA-PK in the NHEJ Pathway

Peposertib targets DNA-PK, a key enzyme in the non-homologous end joining (NHEJ) pathway, which is a major mechanism for repairing DNA double-strand breaks (DSBs). By inhibiting DNA-PK, Peposertib prevents the repair of DSBs induced by agents like radiation and certain chemotherapies, leading to the accumulation of DNA damage and subsequent cancer cell death.[10][21][22][23][24][25][26]

Caption: Peposertib inhibits DNA-PKcs in the NHEJ pathway.

Typical Xenograft Study Workflow

The following diagram illustrates a standard workflow for assessing the in vivo efficacy of a therapeutic agent like Peposertib in a xenograft mouse model.

References

• 1. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. DNA-Dependent Protein Kinase Inhibitor Peposertib Potentiates the Cytotoxicity of Topoisomerase II Inhibitors in Synovial Sarcoma Models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. DNA-Dependent Protein Kinase Inhibitor Peposertib Enhances Efficacy of 177Lu-Based Radioimmunotherapy in Preclinical Models of Prostate and Renal Cell Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jnm.snmjournals.org [jnm.snmjournals.org]
• 7. jnm.snmjournals.org [jnm.snmjournals.org]
• 8. jnm.snmjournals.org [jnm.snmjournals.org]
• 9. DNA-Dependent Protein Kinase Inhibitor Peposertib Enhances Efficacy of 177Lu-Based Radioimmunotherapy in Preclinical Models of Prostate and Renal Cell Carcinoma | Semantic Scholar [semanticscholar.org]
• 10. DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ascopubs.org [ascopubs.org]
• 14. researchgate.net [researchgate.net]
• 15. DNAR-10. PHASE I CLINICAL TRIAL OF PEPOSERTIB PLUS RADIOTHERAPY IN ADULTS WITH NEWLY-DIAGNOSED MGMT-UNMETHYLATED GLIOBLASTOMA - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A Phase Ib Study of the DNA-PK Inhibitor Peposertib Combined with Neoadjuvant Chemoradiation in Patients with Locally Advanced Rectal Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. scientiasalut.gencat.cat [scientiasalut.gencat.cat]
• 18. A Phase Ib Study of the DNA-PK Inhibitor Peposertib Combined with Neoadjuvant Chemoradiation in Patients with Locally Advanced Rectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ClinicalTrials.gov [clinicaltrials.gov]
• 20. CTNI-42. PHASE I CLINICAL TRIAL OF PEPOSERTIB PLUS RADIATION IN NEWLY DIAGNOSED MGMT-UNMETHYLATED GLIOBLASTOMA - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Alternative pathways of non-homologous end joining (NHEJ) in genomic instability and cancer - Dueva - Translational Cancer Research [tcr.amegroups.org]
• 24. Non-homologous DNA end joining and alternative pathways to double-strand break repair - PMC [pmc.ncbi.nlm.nih.gov]
• 25. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 26. DNA-PK Inhibitor Peposertib Amplifies Radiation-Induced Inflammatory Micronucleation and Enhances TGFβ/PD-L1 Targeted Cancer Immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Peposertib's Mechanism of Action: A Comparative Guide to DNA-PK Inhibition in Oncology

An in-depth analysis of Peposertib (M3814) and its role as a DNA-Dependent Protein Kinase (DNA-PK) inhibitor. This guide compares its performance with alternative DNA-PK inhibitors, supported by preclinical experimental data, to provide a comprehensive resource for researchers, scientists, and drug development professionals.

Peposertib (also known as M3814) is a potent, selective, and orally bioavailable small-molecule inhibitor of the DNA-dependent protein kinase (DNA-PK).[1][2] DNA-PK is a critical enzyme in the non-homologous end joining (NHEJ) pathway, the primary mechanism for repairing DNA double-strand breaks (DSBs) in human cells.[3][4] By blocking this repair pathway, Peposertib sensitizes cancer cells to the cytotoxic effects of DNA-damaging agents like ionizing radiation (IR) and certain chemotherapies, making it a promising candidate for combination cancer therapy.[1][2][5]

This guide confirms the mechanism of action of Peposertib by comparing its preclinical performance metrics with other notable DNA-PK inhibitors, including AZD7648, VX-984 (M9831), and the dual mTOR/DNA-PK inhibitor CC-115.

Mechanism of Action: Targeting the NHEJ Pathway

DNA double-strand breaks are among the most lethal forms of DNA damage. The NHEJ pathway, orchestrated by DNA-PK, rapidly ligates these breaks. In many cancers, this pathway is highly active, contributing to resistance against treatments like radiotherapy. Peposertib competitively binds to the ATP-binding site of the DNA-PK catalytic subunit (DNA-PKcs), inhibiting its kinase activity.[6] This prevents the autophosphorylation of DNA-PKcs at sites like Serine-2056, a key step for successful DNA repair.[3][7] The result is an accumulation of unrepaired DSBs, which can trigger cell cycle arrest, apoptosis, or senescence, particularly when combined with an initial DNA-damaging insult.[1][5]

Caption: Inhibition of the Non-Homologous End Joining (NHEJ) pathway by Peposertib.

Comparative Analysis of DNA-PK Inhibitors

The efficacy of DNA-PK inhibitors can be evaluated based on their biochemical potency (enzymatic IC50), cellular activity, and in vivo performance. The following tables summarize key data for Peposertib and selected alternatives.

Table 1: Inhibitor Potency Against DNA-PK

This table compares the half-maximal inhibitory concentration (IC50) of various inhibitors against the DNA-PK enzyme in biochemical assays and their ability to block DNA-PKcs autophosphorylation in cellular contexts. Lower values indicate higher potency.

Inhibitor	Enzymatic IC50 (DNA-PK)	Cellular IC50 (p-DNA-PKcs S2056)	Selectivity Profile	Reference(s)
Peposertib (M3814)	Potent (Value not specified)	~10-100 nM (in HCT-116/FaDu cells)	Selective for DNA-PK	[2][3]
AZD7648	0.6 nM	92 nM (in A549 cells)	>100-fold selective vs. 396 other kinases	[8][9]
VX-984 (M9831)	Potent (Value not specified)	Concentration-dependent inhibition (50-500 nM)	Selective for DNA-PK	[10][11]
CC-115	13 nM	Concentration-dependent inhibition	Dual Inhibitor (mTOR IC50 = 21 nM)	[7][12]

Table 2: Preclinical In Vivo Efficacy in Combination Therapy

This table highlights the performance of DNA-PK inhibitors in animal models, focusing on their ability to enhance the efficacy of radiotherapy (IR) or chemotherapy.

Inhibitor	Combination Agent	Cancer Model	Key In Vivo Outcome	Reference(s)
Peposertib (M3814)	Radiotherapy (IR)	HCT-116 & FaDu Xenografts	Complete and durable tumor regression	[2]
Peposertib (M3814)	Radiotherapy (IR)	HeLa (Cervical) Xenograft	Significant reduction in tumor burden	[13]
Peposertib (M3814)	Pegylated Liposomal Doxorubicin (PLD)	TNBC Xenografts (MX-1)	Induction of long-lasting tumor regression	[5]
AZD7648	Radiotherapy (IR)	MC38 Syngeneic Model	Significant tumor growth control	[14]
AZD7648	Doxorubicin	Sarcoma PDX Model	Synergistic inhibition of tumor growth	[15]
VX-984 (M9831)	Radiotherapy (IR)	Glioblastoma (U251) Orthotopic Xenograft	Significantly increased survival vs. IR alone	[10]

Key Experimental Methodologies

Objective comparison requires an understanding of the standard protocols used to generate the supporting data.

Experimental Workflow Diagram

The preclinical evaluation of a DNA-PK inhibitor like Peposertib typically follows a structured workflow, moving from biochemical assays to complex in vivo models.

Caption: A typical workflow for the preclinical assessment of a DNA-PK inhibitor.

Protocol 1: Western Blot for DNA-PKcs Phosphorylation

This assay is crucial for confirming that an inhibitor is engaging its target within the cell.

• Cell Culture and Treatment: Plate cancer cells (e.g., HCT-116, FaDu, A549) and allow them to adhere. Pre-treat cells with varying concentrations of the DNA-PK inhibitor (e.g., Peposertib, 10 nM to 1 µM) for 1-2 hours.

• Induction of DNA Damage: Induce DSBs by treating cells with a DNA-damaging agent such as bleomycin, etoposide, or ionizing radiation (e.g., 2-10 Gy).[3][16]

• Cell Lysis: After a short incubation period (e.g., 1-4 hours post-damage), wash cells with ice-cold PBS and lyse them in a buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors to preserve protein phosphorylation.[17]

• Protein Quantification: Determine the protein concentration of the lysates using a standard method like the BCA assay.

• Electrophoresis and Transfer: Denature protein samples, load equal amounts (e.g., 20-30 µg) onto an SDS-PAGE gel, and separate by electrophoresis. Transfer the separated proteins to a nitrocellulose or PVDF membrane.[17]

• Immunoblotting: Block the membrane (e.g., with 5% non-fat milk in TBST) to prevent non-specific antibody binding. Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated DNA-PKcs (Ser2056).[18] Also, probe separate blots or strip and re-probe for total DNA-PKcs and a loading control (e.g., GAPDH, β-Actin).

• Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.[17] The reduction in the p-DNA-PKcs signal relative to the total DNA-PKcs level indicates target inhibition.

Protocol 2: Clonogenic Survival Assay

This assay is the gold standard for measuring the effectiveness of radiosensitizing agents.[19][20]

• Cell Seeding: Prepare a single-cell suspension of the desired cancer cell line. Plate a precise number of cells (e.g., 200-1000 cells, depending on the expected toxicity of the treatment) into 6-well plates or T-25 flasks.[21]

• Treatment: Allow cells to adhere for several hours. Treat the cells with the DNA-PK inhibitor at a fixed concentration (e.g., 300 nM Peposertib).

• Irradiation: Shortly after adding the inhibitor, irradiate the plates with a range of radiation doses (e.g., 0, 2, 4, 6 Gy).

• Incubation: Remove the drug-containing media after a set period (e.g., 24 hours), replace it with fresh media, and incubate the cells undisturbed for 7-14 days, allowing individual surviving cells to form colonies (defined as ≥50 cells).[19]

• Staining and Counting: Aspirate the media, fix the colonies (e.g., with methanol), and stain them with crystal violet. Count the number of colonies in each dish.

• Data Analysis: Calculate the 'Surviving Fraction' for each dose by normalizing the number of colonies in the treated group to the plating efficiency of the untreated control group. The resulting data is used to plot a cell survival curve, which quantitatively demonstrates the radiosensitizing effect of the inhibitor.

Protocol 3: In Vivo Tumor Xenograft Study

This experiment evaluates the therapeutic efficacy of the inhibitor in a living organism.

• Tumor Implantation: Subcutaneously implant human cancer cells (e.g., FaDu, MX-1) into the flank of immunocompromised mice (e.g., athymic nude mice).[2][13]

• Tumor Growth and Randomization: Allow tumors to grow to a palpable size (e.g., 100-200 mm³). Randomize mice into treatment groups (e.g., Vehicle, Inhibitor alone, IR alone, Inhibitor + IR).

• Dosing Regimen: Administer the DNA-PK inhibitor (e.g., Peposertib at 50 mg/kg) via oral gavage daily or on a specified schedule.[22] For combination therapy, administer the inhibitor 1-2 hours prior to radiotherapy to ensure peak drug concentration at the time of DNA damage.[14]

• Treatment Application: For radiotherapy arms, deliver a fractionated dose of radiation (e.g., 2 Gy daily for 5 days) directly to the tumor.[2] For chemotherapy arms, administer the drug (e.g., doxorubicin) as per a clinically relevant schedule.

• Monitoring: Measure tumor volume with calipers 2-3 times per week and monitor the body weight of the mice as an indicator of toxicity.

• Endpoint Analysis: Continue the study until tumors in the control group reach a predetermined maximum size. The primary endpoint is often tumor growth inhibition or regression. At the end of the study, tumors can be excised for biomarker analysis (e.g., IHC for γH2AX to confirm increased DNA damage).[22]

Synergistic Logic of Combination Therapy

The therapeutic rationale for using Peposertib with radiotherapy is based on synergistic cytotoxicity. Radiotherapy creates widespread DSBs, but efficient cancer cells can repair this damage using the NHEJ pathway. By inhibiting this primary repair mechanism, Peposertib leaves the cancer cell with an overwhelming level of lethal DNA damage, leading to enhanced cell death.

Caption: Synergistic effect of combining Peposertib with radiotherapy.

Conclusion

The available preclinical data strongly confirm that Peposertib's primary mechanism of action is the potent and selective inhibition of DNA-PK, a key component of the NHEJ DNA repair pathway. When compared to other DNA-PK inhibitors like AZD7648 and VX-984, Peposertib demonstrates a robust ability to sensitize cancer cells to DNA-damaging agents. Notably, in vivo studies combining Peposertib with fractionated radiotherapy have shown the potential for complete and lasting tumor regression in multiple xenograft models.[2] This positions Peposertib as a compelling agent for clinical development, with the potential to significantly improve outcomes for patients undergoing radiotherapy and certain chemotherapy regimens.

References

• 1. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. DNA-Dependent Protein Kinase Inhibitor Peposertib Potentiates the Cytotoxicity of Topoisomerase II Inhibitors in Synovial Sarcoma Models [mdpi.com]
• 5. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phase I crossover study of DNA‐protein kinase inhibitor peposertib in healthy volunteers: Effect of food and pharmacokinetics of an oral suspension - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CC-115, a dual inhibitor of mTOR kinase and DNA-PK, blocks DNA damage repair pathways and selectively inhibits ATM-deficient cell growth in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. AZD-7648, a DNA-PK Inhibitor, Induces DNA Damage, Apoptosis, and Cell Cycle Arrest in Chronic and Acute Myeloid Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The DNA-PK Inhibitor VX-984 Enhances the Radiosensitivity of Glioblastoma Cells Grown In Vitro and as Orthotopic Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. selleckchem.com [selleckchem.com]
• 13. Pre-clinical activity of the oral DNA-PK inhibitor, peposertib (M3814), combined with radiation in xenograft models of cervical cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Inhibition of DNA-PK with AZD7648 Sensitizes Tumor Cells to Radiotherapy and Induces Type I IFN-Dependent Durable Tumor Control - PMC [pmc.ncbi.nlm.nih.gov]
• 15. aacrjournals.org [aacrjournals.org]
• 16. researchgate.net [researchgate.net]
• 17. origene.com [origene.com]
• 18. Phospho-DNA-PKcs (Ser2056) (E9J4G) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 19. A simple method to assess clonogenic survival of irradiated cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. creative-bioarray.com [creative-bioarray.com]
• 21. researchgate.net [researchgate.net]
• 22. DNA-Dependent Protein Kinase Inhibitor Peposertib Enhances Efficacy of 177Lu-Based Radioimmunotherapy in Preclinical Models of Prostate and Renal Cell Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Peposertib: A Comparative Analysis of In Vitro and In Vivo Efficacy

An in-depth examination of the pre-clinical data supporting Peposertib (M3814), a first-in-class DNA-dependent protein kinase (DNA-PK) inhibitor, reveals a potent anti-cancer agent with significant efficacy both as a monotherapy and in combination with DNA-damaging agents. This guide provides a comprehensive comparison of its performance in laboratory settings and animal models, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Peposertib is an orally bioavailable small molecule that targets the catalytic subunit of DNA-PK (DNA-PKcs), a key enzyme in the non-homologous end joining (NHEJ) pathway for DNA double-strand break (DSB) repair.[1][2][3] By inhibiting this critical repair mechanism, Peposertib sensitizes cancer cells to the cytotoxic effects of ionizing radiation and chemotherapeutic agents that induce DSBs.[1][2][4] This targeted approach has demonstrated promising results across a range of cancer types in preclinical studies.

In Vitro Efficacy: Synergistic Cytotoxicity in Cancer Cell Lines

In laboratory studies, Peposertib has consistently demonstrated a synergistic effect in enhancing the anti-proliferative activity of various cancer treatments. When combined with topoisomerase II inhibitors such as doxorubicin and etoposide, Peposertib shows a significant increase in cancer cell death in triple-negative breast cancer (TNBC) and synovial sarcoma cell lines.[5][6][7][8]

Similarly, in acute leukemia cells, Peposertib has been shown to boost the ATM/p53 signaling pathway in response to DNA damage, leading to enhanced p53-dependent apoptosis.[9][10] This potentiation of programmed cell death is a key indicator of its potential as a combination therapy.

Summary of In Vitro Combination Efficacy of Peposertib

Cancer Type	Cell Line(s)	Combination Agent(s)	Key Finding	Reference(s)
Triple-Negative Breast Cancer	MDA-MB-231	Doxorubicin, Epirubicin, Etoposide	Synergistic antiproliferative activity	[5][8]
Synovial Sarcoma	Multiple	Doxorubicin	p53-mediated synergistic anti-tumor effect	[7]
Acute Leukemia	Molm-13	Ionizing Radiation, Daunorubicin	Sensitized p53 wild-type cells to apoptosis	[9][10]
Renal Cell Carcinoma	SK-RC-52	177Lu-DOTA-girentuximab (Radioimmunotherapy)	Increased cytotoxicity compared to either agent alone	[11]
Prostate Cancer	LNCaP	177Lu-DOTA-rosopatamab (Radioimmunotherapy)	Enhanced cell killing	[11]

In Vivo Efficacy: Tumor Growth Inhibition and Regression in Animal Models

The promising in vitro results have been substantiated in various preclinical animal models, where Peposertib, in combination with standard-of-care therapies, has led to significant tumor growth inhibition and, in some cases, complete tumor regression.

In xenograft models of TNBC, the combination of Peposertib with pegylated liposomal doxorubicin (PLD) resulted in a pronounced and sustained delay in tumor growth.[5][6] Similar significant anti-tumor effects were observed in synovial sarcoma patient-derived xenograft (PDX) models.[7]

Furthermore, in models of prostate and renal cell carcinoma, the addition of Peposertib to radioimmunotherapy (RIT) led to a dramatic increase in complete response rates.[12][13] These in vivo studies highlight the potential of Peposertib to significantly enhance the efficacy of existing cancer treatments with a well-tolerated safety profile.[5][7][12]

Summary of In Vivo Combination Efficacy of Peposertib

Cancer Type	Animal Model	Combination Agent	Key Finding	Reference(s)
Triple-Negative Breast Cancer	Cell-line derived and patient-derived xenografts	Pegylated Liposomal Doxorubicin (PLD)	Strong anti-tumor efficacy and delayed tumor growth	[5]
Synovial Sarcoma	Patient-derived xenografts	PLD and unmodified doxorubicin	Enhanced anti-tumor efficacy compared to monotherapy	[7]
Renal Cell Carcinoma	SK-RC-52 xenografts	177Lu-anti-CAIX Radioimmunotherapy	100% complete response rate with combination vs. 25% with RIT alone	[12]
Prostate Cancer	LNCaP xenografts	177Lu-anti-PSMA Radioimmunotherapy	75% complete response rate with combination vs. 25% with RIT alone	[12]

Mechanism of Action: Inhibiting DNA Repair

The efficacy of Peposertib stems from its targeted inhibition of DNA-PK, a critical component of the NHEJ pathway. This pathway is a major mechanism for repairing DNA double-strand breaks, a lethal form of DNA damage.

Peposertib inhibits DNA-PK, blocking DNA repair and leading to cancer cell death.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the experimental protocols used in the cited studies.

In Vitro Cell Viability Assays

• Cell Lines and Culture: Cancer cell lines (e.g., MDA-MB-231, SK-RC-52, LNCaP) were cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.[5][11]

• Drug Treatment: Cells were seeded in multi-well plates and treated with varying concentrations of Peposertib, the combination agent (e.g., doxorubicin, radioimmunotherapy), or both.[5][11]

• Viability Assessment: Cell viability was typically measured after a set incubation period (e.g., 72 hours) using commercially available assays such as CellTiter-Glo® (Promega) which measures ATP levels as an indicator of cell viability.[5]

In Vivo Xenograft Studies

• Animal Models: Immunocompromised mice (e.g., BALB/c nude mice) were used for the subcutaneous implantation of human cancer cells to establish xenograft tumors.[5][12] All animal studies were conducted in accordance with institutional animal care and use committee (IACUC) guidelines.[14]

• Drug Formulation and Administration: Peposertib was typically formulated in a vehicle solution (e.g., 0.5% Methocel, 0.25% Tween20, 300 mmol/L sodium citrate buffer, pH 2.5) and administered orally via gavage.[5][7] Chemotherapeutic agents like doxorubicin or PLD were administered intravenously.[5][7] Radioimmunotherapy was delivered via a single intravenous dose.[12]

• Efficacy Assessment: Tumor volume and body weight were measured regularly (e.g., twice a week).[5][7] The primary endpoint was often tumor growth inhibition, calculated as the ratio of the mean tumor volume of the treated group to the mean tumor volume of the control group (T/C %).[5]

A typical workflow for assessing the in vivo efficacy of Peposertib in xenograft models.

Conclusion

The available preclinical data strongly support the continued investigation of Peposertib as a promising anti-cancer agent. Its ability to selectively inhibit DNA-PK and thereby sensitize cancer cells to DNA-damaging therapies has been consistently demonstrated both in vitro and in vivo. The synergistic effects observed in combination with chemotherapy and radiotherapy across multiple cancer types underscore its potential to improve treatment outcomes for patients. Further clinical trials are warranted to fully elucidate the therapeutic potential of Peposertib in various cancer settings.[15][16][17]

References

• 1. Facebook [cancer.gov]
• 2. Peposertib | C24H21ClFN5O3 | CID 86292849 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nanets.net [nanets.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. jnm.snmjournals.org [jnm.snmjournals.org]
• 12. jnm.snmjournals.org [jnm.snmjournals.org]
• 13. DNA-Dependent Protein Kinase Inhibitor Peposertib Enhances Efficacy of 177Lu-Based Radioimmunotherapy in Preclinical Models of Prostate and Renal Cell Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Differential Distribution of the DNA-PKcs Inhibitor Peposertib Selectively Radiosensitizes Patient-derived Melanoma Brain Metastasis Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 15. clinicaltrials.eu [clinicaltrials.eu]
• 16. Facebook [cancer.gov]
• 17. Phase I Trial of DNA-PK inhibitor (M3814) in Combination with Radiation and Adjuvant Temozolomide in Newly Diagnosed MGMT Unmethylated Glioblastoma [mdanderson.org]

Validating Biomarkers for Peposertib Response: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Peposertib (M3814), a potent and selective inhibitor of DNA-dependent protein kinase (DNA-PK), is a promising therapeutic agent that enhances the efficacy of DNA-damaging treatments like chemotherapy and radiotherapy.[1][2][3][4][5][6] By blocking the non-homologous end joining (NHEJ) pathway, Peposertib prevents the repair of DNA double-strand breaks (DSBs), leading to synthetic lethality in cancer cells. This guide provides a comparative analysis of key biomarkers—p53 and ATM—for predicting response to Peposertib and contrasts its activity with another DNA-PK inhibitor, AZD7648, supported by experimental data and detailed protocols.

Key Biomarkers for Peposertib Response: p53 and ATM

Preclinical studies have identified the tumor suppressor protein p53 and the kinase ATM (Ataxia-Telangiectasia Mutated) as critical determinants of cellular response to Peposertib, particularly when used in combination with DSB-inducing agents.

p53: The Gatekeeper of Peposertib-Induced Apoptosis

The functional status of p53 is a significant predictor of Peposertib's efficacy. In cancer cells with wild-type p53, the inhibition of DNA-PK by Peposertib in the presence of DNA damage leads to a potentiation of the ATM/p53 signaling axis, culminating in enhanced apoptosis.[1][2][4][6] Conversely, p53-deficient cells are less sensitive to this combination therapy.[2][4] This suggests that wild-type p53 status could be a key biomarker for selecting patients who are more likely to benefit from Peposertib treatment.

ATM Activation: A Mechanistic Link to Peposertib's Action

ATM kinase is a central player in the DNA damage response, acting upstream of p53. Following the induction of DSBs, ATM is activated through autophosphorylation at Serine 1981.[7] The combination of Peposertib and DNA-damaging agents leads to a significant increase in ATM activation.[1] This hyperactivation of ATM, in turn, amplifies the downstream p53 signaling, providing a mechanistic rationale for the observed p53-dependent apoptosis. Therefore, monitoring ATM activation can serve as a pharmacodynamic biomarker to confirm the on-target effect of Peposertib in combination therapies.

Comparative Analysis: Peposertib vs. AZD7648

AZD7648 is another potent and selective DNA-PK inhibitor currently under clinical investigation.[8][9] Both Peposertib and AZD7648 have shown synergistic anti-tumor effects when combined with DNA-damaging agents like pegylated liposomal doxorubicin (PLD) in preclinical models.[1][9]

Feature	Peposertib (M3814)	AZD7648
Mechanism of Action	Potent and selective inhibitor of DNA-PK, blocking the NHEJ pathway.[1][3][4]	Potent and selective inhibitor of DNA-PK.[8][9]
Key Biomarkers	p53 wild-type status, ATM activation.[1][2][4][6]	Under investigation; likely similar dependence on DNA damage response pathways.
Clinical Development	Multiple Phase I and II clinical trials in combination with radiotherapy and chemotherapy for various solid tumors.[10]	Phase I/IIa clinical trial as monotherapy and in combination with PLD in patients with advanced cancer.[9]
Reported Efficacy	Preclinically, enhances the efficacy of topoisomerase II inhibitors and radiotherapy.[1][3][5] Clinical trials are ongoing.	Limited efficacy as monotherapy in the investigated dose ranges. One partial response was observed in the combination therapy arm with PLD.[9]

Experimental Protocols

Western Blot Analysis for p53 Activation

This protocol details the steps to assess the protein levels of p53 and its downstream target p21, indicative of p53 activation.

1. Cell Culture and Treatment:

• Culture cancer cell lines (e.g., with known p53 status) in appropriate media.

• Treat cells with Peposertib and/or a DNA-damaging agent (e.g., doxorubicin) at desired concentrations and time points. Include a vehicle-treated control group.

2. Cell Lysis and Protein Quantification:

• Wash cells with ice-cold phosphate-buffered saline (PBS).

• Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape and collect the cell lysate.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant and determine the protein concentration using a BCA protein assay.

3. SDS-PAGE and Protein Transfer:

• Prepare protein samples by mixing 20-40 µg of protein with Laemmli sample buffer and boiling for 5 minutes.

• Load samples onto a 4-20% Tris-glycine polyacrylamide gel.

• Perform electrophoresis to separate proteins by size.

• Transfer the separated proteins to a PVDF membrane.

4. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against p53 (e.g., clone DO-1 or DO-7) and p21 overnight at 4°C.[11][12] Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

5. Detection and Quantification:

• Prepare an enhanced chemiluminescence (ECL) substrate.

• Incubate the membrane with the ECL substrate.

• Capture the chemiluminescent signal using a digital imaging system.

• Quantify the band intensities using densitometry software and normalize to the loading control.[11]

Analysis of ATM Phosphorylation

This protocol outlines the procedure to detect the activation of ATM by measuring its phosphorylation at Serine 1981.

1. Cell Culture and Treatment:

• Follow the same procedure as for p53 activation analysis, treating cells with Peposertib and/or a DNA-damaging agent.

2. Cell Lysis and Protein Quantification:

• Follow the same procedure as for p53 activation analysis.

3. Western Blotting:

• Perform SDS-PAGE and protein transfer as described above.

• Block the membrane as described above.

• Incubate the membrane with a primary antibody specific for phosphorylated ATM at Serine 1981 (p-ATM S1981) and a primary antibody for total ATM overnight at 4°C.

• Wash and incubate with the appropriate secondary antibodies.

• Wash and proceed with detection.

4. Quantification:

• Quantify the band intensities for both p-ATM and total ATM.

• The level of ATM activation can be expressed as the ratio of p-ATM to total ATM.[2][7]

Visualizations

References

• 1. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]
• 4. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DNA-Dependent Protein Kinase Inhibitor Peposertib Potentiates the Cytotoxicity of Topoisomerase II Inhibitors in Synovial Sarcoma Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative Analysis of ATM Phosphorylation in Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. The DNA-PK inhibitor AZD7648 alone or combined with pegylated liposomal doxorubicin in patients with advanced cancer: results of a first-in-human Phase I/IIa study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Facebook [cancer.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

a study confirming the synergistic interaction between Peposertib and chemotherapy

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the synergistic interaction between Peposertib (M3814), a selective DNA-dependent protein kinase (DNA-PK) inhibitor, and various chemotherapeutic agents. Preclinical and clinical studies have demonstrated that Peposertib can significantly enhance the anti-tumor efficacy of DNA double-strand break (DSB)-inducing chemotherapy, offering a promising strategy to improve outcomes in challenging cancers.

Peposertib works by inhibiting the non-homologous end joining (NHEJ) pathway, a crucial mechanism for repairing DNA DSBs.[1][2][3] Many conventional chemotherapies, particularly topoisomerase II inhibitors, exert their cytotoxic effects by inducing these very breaks.[1][3] By blocking the repair process, Peposertib potentiates the DNA-damaging effects of these agents, leading to increased cancer cell death.[1][4][5] This guide summarizes key findings from studies investigating this synergy, presenting quantitative data, experimental methodologies, and a visualization of the underlying signaling pathway.

Quantitative Data Summary

The synergistic effects of Peposertib in combination with chemotherapy have been evaluated in various cancer models. The following tables summarize key quantitative data from these studies, highlighting the enhanced anti-tumor activity of the combination therapies.

In Vitro Synergy in Triple-Negative Breast Cancer (TNBC) Cell Lines

Cell Line	Chemotherapeutic Agent	Synergy Assessment	Result
MDA-MB-231	Doxorubicin	Bliss Score	Synergistic antiproliferative activity observed[6]
MDA-MB-231	Epirubicin	Bliss Score	Synergistic antiproliferative activity observed[6]
TNBC Cell Lines (unspecified)	Doxorubicin, Epirubicin, Etoposide	Antiproliferative Activity	Synergistic activity demonstrated in multiple TNBC cell lines[3][7]

In Vivo Efficacy in Xenograft Models

Cancer Model	Chemotherapy	Key Findings
Synovial Sarcoma (SYO-1 Xenografts)	Pegylated Liposomal Doxorubicin (PLD)	Combination of PLD and Peposertib showed pronounced anti-tumor effects and an improved therapeutic window.
Triple-Negative Breast Cancer (MX-1 Xenografts)	Pegylated Liposomal Doxorubicin (PLD)	Combination of PLD and Peposertib induced long-lasting tumor regression (T/C = -5.3%), outperforming single-agent treatments.[3]
Renal Cell Carcinoma (SK-RC-52 Xenografts)	177Lu-DOTA-girentuximab (Radioimmunotherapy)	Combination with Peposertib resulted in a 100% complete response rate (4/4) compared to 25% (1/4) with radioimmunotherapy alone.[8]
Prostate Cancer (LNCaP Xenografts)	177Lu-DOTA-rosopatamab (Radioimmunotherapy)	Combination with Peposertib achieved a 75% (3/4) complete response rate.[9]

Signaling Pathway of Synergistic Interaction

The synergistic effect of Peposertib and DNA-damaging chemotherapy is rooted in the potentiation of the DNA damage response pathway. The following diagram illustrates the proposed mechanism.

References

• 1. A first-in-man phase 1 study of the DNA-dependent protein kinase inhibitor peposertib (formerly M3814) in patients with advanced solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pre-clinical activity of the oral DNA-PK inhibitor, peposertib (M3814), combined with radiation in xenograft models of cervical cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. clinicaltrials.eu [clinicaltrials.eu]
• 5. DNA-PK inhibitor peposertib enhances p53-dependent cytotoxicity of DNA double-strand break inducing therapy in acute leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Peposertib, a DNA-PK Inhibitor, Enhances the Anti-Tumor Efficacy of Topoisomerase II Inhibitors in Triple-Negative Breast Cancer Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jnm.snmjournals.org [jnm.snmjournals.org]
• 9. DNA-Dependent Protein Kinase Inhibitor Peposertib Enhances Efficacy of 177Lu-Based Radioimmunotherapy in Preclinical Models of Prostate and Renal Cell Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

a comparison of the safety profiles of different DNA-PK inhibitors

For Researchers, Scientists, and Drug Development Professionals

The inhibition of DNA-dependent protein kinase (DNA-PK) has emerged as a promising strategy in oncology, aiming to potentiate the effects of DNA-damaging therapies such as radiation and chemotherapy. Several small molecule inhibitors targeting DNA-PK are currently in various stages of clinical development. Understanding the safety profiles of these emerging therapeutics is paramount for their successful translation into clinical practice. This guide provides a comparative analysis of the safety profiles of four prominent DNA-PK inhibitors: Peposertib (RRx-001), M3814 (Nedisertib), AZD7648, and VX-984 (M9831), based on publicly available clinical trial data.

Executive Summary of Safety Profiles

The safety profiles of DNA-PK inhibitors are generally characterized by manageable toxicities, with the most common adverse events being gastrointestinal and hematological in nature. However, distinct differences in the types and frequencies of adverse events have been observed among the different inhibitors, likely attributable to differences in their chemical structures, selectivity, and the clinical settings in which they have been evaluated.

Quantitative Comparison of Adverse Events

The following table summarizes the treatment-emergent adverse events (TEAEs) reported in clinical trials for each DNA-PK inhibitor. Data is presented for both monotherapy and combination therapy settings where available. The grading of adverse events is based on the Common Terminology Criteria for Adverse Events (CTCAE).[1][2]

Adverse Event	Peposertib (RRx-001) (Monotherapy)[3]	M3814 (Nedisertib) (Monotherapy)	AZD7648 (Monotherapy)[4][5][6]	AZD7648 (+ PLD)[4][5][6]	VX-984 (M9831)
Most Common AEs (>20%)
Injection Site Pain	84% (Grade 1/2)	N/A	N/A	N/A	N/A
Arm Swelling/Edema	32%	N/A	N/A	N/A	N/A
Vein Hardening	28%	N/A	N/A	N/A	N/A
Gastrointestinal Disorders	N/A	>20%	64.3%	81.3%	N/A
Nausea	N/A	>20%	N/A	N/A	N/A
Vomiting	N/A	>20%	N/A	N/A	N/A
Decreased Appetite	N/A	>20%	N/A	N/A	N/A
Constipation	N/A	>20%	N/A	N/A	N/A
Diarrhea	N/A	>20%	N/A	N/A	N/A
Pyrexia	N/A	>20%	N/A	N/A	N/A
Fatigue	N/A	>20%	21.4%	50.0%	N/A
Rash	N/A	>20%	N/A	N/A	N/A
Anemia	N/A	N/A	N/A	68.8%	N/A
Stomatitis	N/A	N/A	7.1%	50.0%	N/A
Dose-Limiting Toxicities (DLTs)	None Observed	GI-related (at 300 mg BID)	Increased ALT/AST (at 160 mg BID)	Neutropenia, Stomatitis, Increased ALT	N/A

N/A: Not available in the public domain in a comparable format. PLD: Pegylated Liposomal Doxorubicin

Note: Direct comparison of percentages across different studies should be done with caution due to variations in study design, patient populations, and treatment regimens.

Signaling Pathways and Experimental Workflows

To provide a comprehensive understanding of the context of DNA-PK inhibitor safety, the following diagrams illustrate the DNA-PK signaling pathway and a general workflow for the preclinical and clinical safety assessment of these agents.

DNA-PK in Non-Homologous End Joining (NHEJ)

Drug Safety Assessment Workflow

Detailed Methodologies for Key Experiments

A robust assessment of the safety profile of a DNA-PK inhibitor involves a series of standardized preclinical and clinical evaluations.

Preclinical Toxicology Studies

Preclinical safety evaluation of small molecule kinase inhibitors is guided by international regulatory guidelines, such as those from the International Council for Harmonisation (ICH).

1. In Vitro Toxicology Assays:

• Objective: To identify potential off-target effects and cellular toxicities early in development.

• Methods:

  • hERG Channel Assay: To assess the potential for QT interval prolongation and cardiac arrhythmias. This is typically performed using automated patch-clamp electrophysiology on cells stably expressing the hERG channel.

  • Cytotoxicity Assays: To determine the concentration at which the inhibitor causes cell death in various cancer and non-cancer cell lines. Common methods include MTS or MTT assays, which measure metabolic activity, and assays that measure cell membrane integrity (e.g., LDH release).

  • Kinase Selectivity Profiling: To evaluate the inhibitor's activity against a broad panel of kinases to identify potential off-target interactions that could lead to toxicity. This is often done using radiometric or fluorescence-based assays.

2. In Vivo Toxicology Studies:

• Objective: To determine the toxicity profile in living organisms and establish a safe starting dose for human clinical trials.

• Methods:

  • Dose Range-Finding Studies: Acute toxicity studies in two species (one rodent, one non-rodent) to determine the maximum tolerated dose (MTD).

  • Repeat-Dose Toxicity Studies: Sub-chronic (e.g., 28-day) and chronic (e.g., 3-6 months) studies in two species to evaluate the effects of repeated exposure. Key endpoints include clinical observations, body weight changes, food consumption, hematology, clinical chemistry, urinalysis, and histopathological examination of all major organs.

3. Safety Pharmacology:

• Objective: To investigate the potential for adverse effects on major physiological systems.

• Methods:

  • Cardiovascular System: In vivo studies in a conscious, telemetered non-rodent species (e.g., dog or non-human primate) to monitor electrocardiogram (ECG), heart rate, and blood pressure.

  • Central Nervous System (CNS): A functional observational battery (e.g., Irwin test) in rodents to assess behavioral and neurological changes.

  • Respiratory System: Evaluation of respiratory rate and tidal volume in rodents using whole-body plethysmography.

4. Genotoxicity Studies:

• Objective: To assess the potential of the inhibitor to cause genetic mutations.

• Methods:

  • Bacterial Reverse Mutation Assay (Ames Test): To detect point mutations.

  • In Vitro Mammalian Cell Gene Mutation Test: (e.g., mouse lymphoma assay).

  • In Vivo Micronucleus Test: In rodents to detect chromosomal damage.

Clinical Safety Assessment

The safety of DNA-PK inhibitors in humans is evaluated throughout all phases of clinical trials.

1. Phase I Clinical Trials:

• Primary Objective: To determine the safety, tolerability, MTD, and recommended Phase 2 dose (RP2D) of the new drug.

• Methodology:

  • Dose Escalation: A small number of patients receive escalating doses of the inhibitor. The "3+3" design is a common approach.

  • Adverse Event Monitoring: All adverse events are recorded and graded according to the CTCAE. Dose-limiting toxicities (DLTs) are predefined, severe adverse events that are considered unacceptable and halt further dose escalation.

  • Pharmacokinetics (PK) and Pharmacodynamics (PD): Blood samples are collected to determine how the drug is absorbed, distributed, metabolized, and excreted, and to assess its effect on the target (DNA-PK).

2. Phase II and III Clinical Trials:

• Objective: To further evaluate the safety and efficacy of the drug in a larger patient population.

• Methodology:

  • Expanded Safety Monitoring: Continued collection and analysis of adverse event data.

  • Comparison to Standard of Care: In randomized controlled trials, the safety profile of the DNA-PK inhibitor (often in combination with other therapies) is compared to the standard of care.

Conclusion

The DNA-PK inhibitors Peposertib (RRx-001), M3814 (Nedisertib), AZD7648, and VX-984 (M9831) represent a promising new class of anticancer agents. Based on available data, their safety profiles appear to be generally manageable, with distinct patterns of adverse events. Peposertib (RRx-001) is characterized by infusion-related reactions, while M3814 and AZD7648 are associated with a higher incidence of gastrointestinal and hematological toxicities, particularly when used in combination with chemotherapy. Detailed safety data for VX-984 in the public domain is more limited. As these agents advance through clinical development, a more comprehensive understanding of their long-term safety and optimal therapeutic window will be crucial for their successful integration into cancer treatment paradigms. Continued rigorous safety monitoring and reporting will be essential to fully characterize the risk-benefit profile of this important new class of drugs.

References

• 1. researchgate.net [researchgate.net]
• 2. DNA-dependent protein kinase in nonhomologous end joining: a lock with multiple keys? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 5. benchchem.com [benchchem.com]
• 6. ct-toolkit.ac.uk [ct-toolkit.ac.uk]

Safety & Regulatory Compliance

Safeguarding Your Research: Proper Disposal Procedures for Peposertib

For researchers and scientists at the forefront of drug development, the responsible management of investigational compounds like Peposertib is a cornerstone of laboratory safety and environmental stewardship. Adherence to rigorous disposal protocols is essential not only for regulatory compliance but also for the protection of personnel and the ecosystem. This document provides a comprehensive, step-by-step guide to the proper disposal of Peposertib, an orally bioavailable inhibitor of DNA-dependent protein kinase (DNA-PK) with potential antineoplastic activity.[1][2]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult your institution's specific Safety Data Sheet (SDS) and Environmental Health and Safety (EHS) guidelines. In the absence of a specific, publicly available SDS for Peposertib, the following general principles for handling potent, cytotoxic research compounds must be strictly observed:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (double-gloving is recommended), a disposable gown, and safety goggles.[3][4]

• Engineering Controls: All handling of solid Peposertib should be conducted in a certified chemical fume hood to prevent the inhalation of aerosolized particles.[3]

• Spill Management: In the event of a spill, immediately secure the area. Use a chemotherapy spill kit to contain and clean the spill. All cleanup materials must be disposed of as hazardous waste.[4]

Key Data for Handling and Disposal

While specific quantitative disposal parameters for Peposertib are not publicly available, the following information, derived from its classification and intended use, underscores the need for cautious handling and disposal.

Property	Description	Implication for Disposal
Chemical Name	(S)-[2-chloro-4-fluoro-5-(7-morpholin-4-ylquinazolin-4-yl)phenyl]-(6-methoxypyridazin-3-yl)methanol[1]	Use full chemical name on hazardous waste labels for accurate identification.
Molecular Formula	C₂₄H₂₁ClFN₅O₃[1]	Provides chemical identity for waste manifest documentation.
Mechanism of Action	Inhibitor of DNA-dependent protein kinase (DNA-PK), interfering with DNA double-strand break repair.[1][2]	As a cytotoxic agent, all contaminated materials must be treated as hazardous.
Therapeutic Potential	Antineoplastic agent, sensitizer for chemo- and radiotherapies.[2]	Warrants classification as chemotherapeutic waste, requiring specific disposal pathways.
Toxicity Profile	As an investigational antineoplastic agent, the full toxicological profile is not completely understood, necessitating precautionary handling as hazardous waste.[5]	Assume high toxicity and handle with maximum containment to prevent exposure.

Experimental Protocol for Proper Disposal

The disposal of Peposertib waste should be managed as a hazardous chemical waste stream through your institution's EHS department. The following protocol outlines the necessary steps for its proper disposal.

Step 1: Waste Identification and Segregation

• Properly identify and segregate all Peposertib waste at the point of generation. This includes:

  • Unused or expired solid Peposertib.

  • Solutions containing Peposertib.

  • Contaminated consumables (e.g., pipette tips, vials, culture flasks).

  • Contaminated PPE (e.g., gloves, gowns).

  • Spill cleanup materials.

• Do not mix Peposertib waste with other chemical waste streams unless explicitly instructed to do so by your EHS department to prevent unintended chemical reactions.[3]

Step 2: Waste Categorization

• Bulk Chemotherapy Waste: This includes unused or expired Peposertib, solutions with concentrations greater than trace amounts, and materials heavily contaminated from spills.

• Trace Chemotherapy Waste: This includes items that are "RCRA empty," such as vials containing less than 3% of the original drug by weight, and lightly contaminated items like gloves and labware.[4]

Step 3: Containment and Labeling

• Bulk Waste:

  • Collect in a black, RCRA-approved hazardous waste container that is rigid, leak-proof, and has a secure lid.[4][5]

  • Label the container clearly with "Hazardous Waste," "Chemotherapy Waste," and the full chemical name "Peposertib."[5] Include the accumulation start date.

• Trace Waste:

  • Collect in a designated yellow chemotherapy waste container.[4] For sharps, use a yellow, puncture-resistant sharps container specifically for chemotherapy waste.[5][6]

  • Label the container as "Trace Chemotherapy Waste."

Step 4: On-Site Storage

• Store sealed and labeled hazardous waste containers in a designated, secure satellite accumulation area or a central hazardous waste storage facility.[5]

• This area should be away from general laboratory traffic and clearly marked.

Step 5: Final Disposal

• Contact your institution's EHS department to schedule a pickup of the hazardous waste.[3][5]

• Disposal must be carried out by a licensed hazardous waste contractor, typically through high-temperature incineration.[4][7]

• Complete all required waste manifest paperwork accurately and retain copies for your records.[5]

Decontamination

• All non-disposable equipment and surfaces potentially contaminated with Peposertib must be decontaminated.

• Use a two-step process: first, clean with a suitable detergent, then decontaminate with an appropriate disinfectant.

• All cleaning materials used in this process must be disposed of as hazardous waste.[5]

Disposal Workflow Diagram

Caption: Logical workflow for the safe disposal of Peposertib waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of Peposertib, minimizing risks to personnel and the environment. Always prioritize consulting your institution's specific safety and waste management protocols.

References

• 1. Peposertib | C24H21ClFN5O3 | CID 86292849 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Facebook [cancer.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. safety.pitt.edu [safety.pitt.edu]
• 7. benchchem.com [benchchem.com]

Personal protective equipment for handling Peposertib

Essential Safety and Handling Guide for Peposertib

Disclaimer: This document provides guidance on the safe handling of Peposertib based on general best practices for potent pharmaceutical compounds and kinase inhibitors. A specific Safety Data Sheet (SDS) for Peposertib was not publicly available at the time of this writing. Researchers, scientists, and drug development professionals should always consult their institution's safety protocols and, if possible, obtain the official SDS from the manufacturer before handling this compound.

Peposertib is an orally bioavailable inhibitor of DNA-dependent protein kinase (DNA-PK) with potential antineoplastic activity. As a potent, bioactive molecule, stringent safety measures are imperative to minimize exposure and ensure the well-being of laboratory personnel. The primary routes of exposure in a laboratory setting include inhalation of aerosolized powder, dermal contact, and accidental ingestion.

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment (PPE) is the primary defense against accidental exposure to potent compounds like Peposertib. The following table outlines the recommended PPE for various laboratory activities.

Laboratory Activity	Recommended Personal Protective Equipment
Weighing and Aliquoting Powder	Disposable double nitrile gloves, disposable gown (solid-front, back-closing), ANSI Z87.1-compliant safety goggles with side shields and a full-face shield, NIOSH-approved N95 respirator or higher.
Reconstituting the Compound	Disposable double nitrile gloves, disposable gown, safety goggles with side shields.
Cell Culture and In Vitro Assays	Disposable nitrile gloves, lab coat, safety glasses.
Spill Cleanup (Powder)	Chemical-resistant gloves, disposable gown, chemical safety goggles, and a NIOSH-approved respirator.
Spill Cleanup (Liquid)	Chemical-resistant gloves, disposable gown, and safety goggles.

Operational Plan for Safe Handling

A systematic workflow is crucial for safely managing Peposertib from receipt to disposal.

• Receiving and Storage: Upon receipt, visually inspect the container for any signs of damage. The lyophilized powder should be stored according to the manufacturer's instructions, typically at or below -20°C in a tightly sealed container, protected from light.

• Preparation of Solutions:

  • Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent condensation, which can affect the stability and handling of the hygroscopic powder.

  • All handling of the lyophilized powder, including weighing and initial reconstitution, should be performed in a certified chemical fume hood or a biological safety cabinet to prevent inhalation of aerosolized particles.

  • Use dedicated, clearly labeled equipment for handling Peposertib.

• Administration in Experimental Systems: When working with solutions of Peposertib, always wear appropriate PPE to prevent skin and eye contact. Avoid the generation of aerosols.

Emergency Procedures

In the event of accidental exposure, immediate and appropriate action is critical.

Exposure Type	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove any contaminated clothing. Seek medical attention.
Eye Contact	Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the individual to fresh air immediately. If breathing is difficult or they are experiencing any adverse symptoms, seek immediate medical attention.
Ingestion	Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan

All materials that have come into contact with Peposertib are considered hazardous waste and must be disposed of in accordance with institutional, local, and federal regulations.[1][2][3]

Waste Type	Disposal Procedure
Solid Hazardous Waste	Contaminated items such as gloves, gowns, weigh boats, and pipette tips should be placed in a designated, sealed, and clearly labeled hazardous waste container.
Liquid Hazardous Waste	Unused or expired stock solutions and contaminated solvents must be collected in a labeled, leak-proof hazardous liquid waste container. DO NOT pour down the drain.
Sharps Hazardous Waste	Needles and syringes used for in vivo studies should be disposed of in a puncture-proof, labeled sharps container designated for hazardous waste.

All hazardous waste containing Peposertib should ultimately be disposed of through a certified hazardous waste management service, typically via high-temperature incineration.[3]

Experimental Workflow for Handling Peposertib

The following diagram illustrates the standard operational workflow for safely handling Peposertib in a laboratory setting.

Safe handling workflow for Peposertib.

References

• 1. rxdestroyer.com [rxdestroyer.com]
• 2. research.cuanschutz.edu [research.cuanschutz.edu]
• 3. medicalcenter.virginia.edu [medicalcenter.virginia.edu]